4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide

• CAS: 99363-02-7

Core Science & Biosynthesis

Technical Whitepaper: Physicochemical Profiling and Synthetic Application of 4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide

Executive Summary & Strategic Context

In the landscape of modern drug discovery, the rational design of targeted therapeutics relies heavily on highly functionalized, stable intermediates. 4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide (CAS: 99363-02-7) serves as a critical building block in medicinal chemistry, most notably in the development of anti-thrombotic agents. As a Senior Application Scientist, I have structured this guide to move beyond basic chemical identifiers, providing an in-depth analysis of its physicochemical properties, its mechanistic role in targeting the P2Y1 receptor, and a self-validating synthetic protocol designed for high-yield isolation.

Chemical Identity and Structural Elucidation

The utility of this molecule stems from its dense functionalization. The aromatic core is substituted with three distinct functional groups: a methoxy group (electron-donating), a nitro group (strongly electron-withdrawing), and an N,N-dimethyl sulfonamide (sterically bulky, hydrolytically stable).

Table 1: Chemical Identity & Quantitative Identifiers

Property	Value
Chemical Name	4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide
CAS Number	99363-02-7 [1]
Molecular Formula	C9H12N2O5S
Molecular Weight	260.27 g/mol
Exact Mass	260.0467 Da
MDL Number	MFCD01004323

Physicochemical Profile and Reactivity

Understanding the physical and chemical behavior of this intermediate is essential for downstream synthetic planning. The properties summarized below dictate the choice of solvents, purification methods, and reaction conditions.

Table 2: Physicochemical Properties & Reactivity Profile

Parameter	Characteristic / Value	Causality & Impact on Synthesis
Physical State	Solid (Powder/Crystalline)	Typical for highly substituted nitroaromatics; facilitates purification via recrystallization.
Solubility	Soluble in THF, EtOAc, DCM, DMSO. Insoluble in water.	Lipophilic nature allows for highly efficient aqueous-organic phase separation during reaction workups.
Bond Stability	High (Sulfonamide Linkage)	The sulfonamide bond is highly resistant to both acidic and basic hydrolysis compared to standard amides, allowing aggressive downstream modifications.
Reactivity (Nitro)	Reducible	The 3-nitro group acts as a masked amine. It is typically reduced (e.g., via Pd/C and H2) to an aniline for subsequent coupling reactions.
Reactivity (Methoxy)	Sterically Hindered	While the methoxy group activates the ring, the adjacent bulky nitro group provides steric shielding, directing electrophilic attacks to less hindered positions.

Mechanistic Role in Drug Discovery: P2Y1 Receptor Antagonism

This specific sulfonamide intermediate gained prominence through its use in synthesizing 7-hydroxy-spiropiperidine indolinyl compounds, which act as selective antagonists of the human P2Y1 receptor, as detailed in foundational patents by [2].

The Biological Imperative: Platelet activation is a primary driver of thromboembolic disorders. ADP activates platelets by interacting with two G-protein coupled receptors: P2Y1 and P2Y12. As elucidated by [3], the P2Y1 receptor is responsible for the initial calcium mobilization and rapid platelet shape change. By reducing the nitro group of our target intermediate to an amine and coupling it to a spiropiperidine core, researchers create potent antagonists that block this pathway, preventing thrombosis without the severe bleeding risks associated with older anticoagulants.

P2Y1 receptor signaling pathway targeted by antagonists derived from the intermediate.

Synthetic Methodology & Experimental Protocol

The synthesis of 4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide is achieved via a nucleophilic acyl substitution. The protocol below is designed not just as a set of instructions, but as a self-validating system where every chemical choice has a distinct, measurable causality.

Synthetic workflow for 4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide.

Step-by-Step Self-Validating Protocol

Step 1: Reagent Preparation & Solvation

• Action: Dissolve 4-methoxy-3-nitrobenzenesulfonyl chloride (1.0 eq, ~11.17 mmol) in 100 mL of anhydrous Tetrahydrofuran (THF).

• Causality: Anhydrous THF is strictly required. It acts as an aprotic solvent that readily dissolves the lipophilic starting material while preventing competitive hydrolysis of the highly electrophilic sulfonyl chloride into an unreactive sulfonic acid.

Step 2: Base Addition

• Action: Add pyridine (2.9 eq, 32.4 mmol) to the stirring solution.

• Causality: Pyridine serves as a non-nucleophilic acid scavenger. As the reaction proceeds, one equivalent of hydrochloric acid (HCl) is generated. Without pyridine, this HCl would immediately protonate the dimethylamine nucleophile, rendering it inert and stalling the reaction at a maximum 50% theoretical yield.

Step 3: Nucleophilic Addition

• Action: Slowly add dimethylamine (2.0M in THF, 2.6 eq, 29.4 mmol) dropwise. Purge the vessel with nitrogen gas and stir at ambient temperature for 16 hours.

• Causality: The dropwise addition controls the exothermic nature of the sulfonylation. The nitrogen atmosphere prevents oxidative degradation of the intermediate species over the prolonged reaction time.

Step 4: In-Process Control (IPC) - The Validation Gate

• Action: Sample 10 µL of the reaction mixture, dilute in LC-MS grade acetonitrile, and analyze via Liquid Chromatography-Mass Spectrometry (LC-MS).

• Validation Logic: This protocol is a self-validating system. The reaction is only deemed complete when the UV chromatogram shows the absolute disappearance of the sulfonyl chloride starting material, correlating stoichiometrically with the appearance of the dominant [M+H]+ peak at m/z 261.0. If starting material persists, additional dimethylamine must be titrated.

Step 5: Quench and Phase Extraction

• Action: Dilute the reaction mixture with deionized water and extract with Ethyl Acetate (EtOAc) four times. Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Causality: Water safely quenches any residual sulfonyl chloride. The EtOAc extraction phase-separates the target lipophilic product into the organic layer. Crucially, the water-soluble pyridinium chloride byproduct remains trapped in the aqueous layer, ensuring the crude product is isolated with high purity.

References

• Sinfoo Biotech / Chemical Vendors. (n.d.). 4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide (CAS 99363-02-7) Product Information. Sinfoo Biotech.
• Bristol-Myers Squibb. (2013). 7-hydroxy-spiropipiperidine indolinyl antagonists of P2Y1 receptor (U.S. Patent No. 9,428,504 B2). U.S. Patent and Trademark Office.

• Jin, J., Daniel, J. L., & Kunapuli, S. P. (1998). Molecular Basis for ADP-induced Platelet Activation: II. The P2Y1 Receptor Mediates ADP-Induced Intracellular Calcium Mobilization and Shape Change in Platelets. Journal of Biological Chemistry, 273(4), 2030-2034. URL:[Link]

Molecular Structure and Bonding Analysis of CAS 99363-02-7: A Technical Guide

Executive Summary

In the landscape of rational drug design, the strategic selection of synthetic intermediates dictates both the efficiency of the manufacturing process and the pharmacokinetic viability of the final active pharmaceutical ingredient (API). CAS 99363-02-7 , chemically identified as 4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide, serves as a critical building block in medicinal chemistry[1]. As a highly functionalized benzene derivative, it is most notably utilized in the synthesis of 7-hydroxy-spiropiperidine indolinyl compounds—potent and selective antagonists of the human P2Y1 receptor designed for the treatment and prophylaxis of thromboembolic disorders[2].

This whitepaper provides an in-depth analysis of the molecular structure, bonding characteristics, synthetic methodology, and biological applications of CAS 99363-02-7, offering a self-validating framework for researchers and drug development professionals.

Physicochemical Profiling

To understand the behavior of CAS 99363-02-7 in both synthetic workflows and biological environments, we must first establish its quantitative physicochemical parameters. The N,N-dimethylation of the sulfonamide group significantly alters the molecule's hydrogen-bonding network, optimizing it for downstream lipophilic applications.

Table 1: Quantitative Physicochemical Properties of CAS 99363-02-7

Property	Value	Scientific Implication
CAS Registry Number	99363-02-7[1]	Unique identifier for literature and patent cross-referencing.
Molecular Formula	C9H12N2O5S[3]	Defines the stoichiometric baseline for synthetic scaling.
Molecular Weight	260.27 g/mol [1]	Low molecular weight ideal for early-stage API scaffolds.
Topological Polar Surface Area (TPSA)	100.81 Ų[1]	Indicates moderate membrane permeability; optimized by the absence of sulfonamide N-H donors.
Predicted LogP	2.45[1]	Favorable lipophilicity for organic phase extraction and eventual biological membrane transit.
Hydrogen Bond Donors	0	Prevents unwanted non-specific binding and improves solubility in aprotic organic solvents.
Hydrogen Bond Acceptors	6	Provides necessary interaction points for target receptor docking in downstream API derivatives.

Molecular Structure & Bonding Analysis

The reactivity and utility of CAS 99363-02-7 are governed by the electronic "push-pull" dynamics of its three primary functional groups attached to the central benzene ring:

• The Methoxy Group (-OCH3): Positioned at the para position relative to the sulfonamide, the methoxy group acts as a strong electron-donating group (EDG) via resonance (+R effect). This enriches the electron density of the aromatic ring, making it a critical anchor for stabilizing the molecule during electrophilic aromatic substitution (e.g., the preceding nitration step).

• The Nitro Group (-NO2): Positioned ortho to the methoxy group, the nitro moiety is a powerful electron-withdrawing group (EWG). In the context of API synthesis, the nitro group serves as a highly stable "masked amine." During downstream processing, it undergoes catalytic reduction to yield an aniline derivative, which is essential for subsequent amide bond formation or cross-coupling reactions to build the complex spiropiperidine indolinyl core[4].

• The N,N-Dimethyl Sulfonamide Moiety (-SO2N(CH3)2): The choice to use a tertiary sulfonamide rather than a primary one is a deliberate structural optimization. By replacing the two acidic protons of a primary sulfonamide with methyl groups, the molecule loses its hydrogen bond donor capacity. This causality directly lowers the TPSA to 100.81 Ų and raises the LogP to ~2.45[1], significantly enhancing the molecule's solubility in organic solvents like Tetrahydrofuran (THF) and improving the pharmacokinetic profile (e.g., membrane permeability) of the final drug candidate.

Synthetic Methodology & Experimental Protocol

The synthesis of CAS 99363-02-7 relies on the amidation of a sulfonyl chloride precursor. The protocol below outlines a self-validating system designed to maximize yield while preventing the hydrolysis of the electrophilic sulfonyl chloride.

Mechanistic Causality of Reagent Selection:

• Solvent (Anhydrous THF): Water must be strictly excluded to prevent the competitive hydrolysis of the sulfonyl chloride into a sulfonic acid, which would render the electrophile inert to amidation.

• Base (Pyridine): Acts as a non-nucleophilic acid scavenger. As dimethylamine reacts with the sulfonyl chloride, hydrochloric acid (HCl) is generated. Pyridine neutralizes this HCl, preventing the protonation of the remaining dimethylamine (which would kill its nucleophilicity) and driving the reaction equilibrium forward[2].

Step-by-Step Protocol:

• Preparation: Flame-dry a round-bottom flask and purge with inert nitrogen gas.

• Substrate Charging: Dissolve 4-methoxy-3-nitrobenzene-1-sulfonyl chloride (4.58 g, 18.2 mmol) in 100 mL of anhydrous Tetrahydrofuran (THF)[2].

• Base Addition: Add pyridine (2.62 mL, 32.4 mmol) dropwise to the stirring solution at room temperature[2].

• Amidation: Slowly introduce dimethylamine (2.0M solution in THF, 14.7 mL, 29.4 mmol) to control the exothermic nature of the nucleophilic acyl substitution[2].

• Reaction: Stir the reaction mixture continuously under a nitrogen atmosphere at ambient temperature for 16 hours to ensure complete conversion[2].

• Workup & Isolation: Quench the reaction by diluting with deionized water. Extract the aqueous mixture with Ethyl Acetate (EtOAc)[2]. The lipophilic product partitions into the organic layer.

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na2SO4), filter, and concentrate under reduced pressure to yield the pure CAS 99363-02-7 product.

Fig 1: Synthetic workflow of CAS 99363-02-7 and downstream P2Y1 antagonist.

Biological Application: P2Y1 Receptor Antagonism

Once CAS 99363-02-7 is integrated into the larger 7-hydroxy-spiropiperidine indolinyl scaffold, the resulting compound acts as a highly selective inhibitor of the human P2Y1 receptor[2].

Pathophysiological Context

Adenosine diphosphate (ADP) is a primary agonist that activates platelets by interacting simultaneously with two G-protein-coupled receptors (GPCRs): P2Y1 and P2Y12[2]. The activation of these receptors produces synergistic intracellular signals that lead to complete platelet activation and thrombus formation, particularly under conditions of high shear stress in arterial circulation[2].

Mechanism of Action

The P2Y1 receptor couples to the Gq protein. Upon ADP binding, Gq activates Phospholipase C (PLC), which generates inositol triphosphate (IP3), leading to a rapid, transitory increase in intracellular free calcium (Ca2+)[2]. This calcium spike initiates the initial platelet shape change and triggers the aggregation cascade[2]. By utilizing antagonists derived from CAS 99363-02-7, researchers can selectively block the P2Y1 receptor, halting the PLC/Ca2+ signaling pathway and preventing pathological thrombosis without completely abolishing normal hemostasis.

Fig 2: P2Y1 receptor signaling pathway and antagonist inhibition mechanism.

References

• United States Patent Office. "7-hydroxy-spiropipiperidine indolinyl antagonists of P2Y1 receptor." Patent US9428504B2.

Sources

• 1. guidechem.com [guidechem.com]
• 2. US9428504B2 - 7-hydroxy-spiropipiperidine indolinyl antagonists of P2Y1 receptor - Google Patents [patents.google.com]
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• 4. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

Spectroscopic Elucidation of 4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide: A Technical Guide for Structural Characterization

Executive Summary

In the landscape of medicinal chemistry, 4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide (CAS: 99363-02-7) serves as a vital structural motif and synthetic intermediate, frequently utilized in the development of targeted therapeutics such as P2Y1 receptor antagonists[1]. The molecule presents a highly functionalized aromatic core, featuring a complex "push-pull" electronic system driven by the competing inductive and mesomeric effects of a methoxy group, a nitro group, and an N,N-dimethylsulfonamide moiety.

As a Senior Application Scientist, I have designed this technical whitepaper to move beyond mere data tabulation. This guide dissects the causality behind the spectroscopic signatures (IR and NMR) of this compound, providing researchers and drug development professionals with a self-validating framework for absolute structural confirmation.

Self-Validating Experimental Methodologies

A robust spectroscopic analysis requires a self-validating experimental design to eliminate artifactual misinterpretation. The protocols detailed below establish an unbroken chain of custody from sample preparation to data acquisition.

High-Resolution NMR Protocol

• Sample Preparation: Dissolve 10–15 mg of the analyte in 0.6 mL of deuterated chloroform (CDCl₃). CDCl₃ is selected because its deuterium atom provides a stable lock signal, preventing magnetic field drift during the acquisition[2].

• Internal Calibration (Self-Validation): Tetramethylsilane (TMS) is spiked into the sample at 0.00 ppm. By anchoring the chemical shift axis to TMS, we ensure that the highly sensitive deshielding effects observed in the aromatic region are absolute and not the result of poor instrument shimming or temperature fluctuations[3].

• Acquisition: Acquire ¹H NMR at 400 MHz (or higher) using a standard 30° pulse sequence with a 2-second relaxation delay to ensure complete longitudinal relaxation. ¹³C NMR should be acquired at 100 MHz with proton decoupling.

ATR-FTIR Protocol

• Instrument Setup: Attenuated Total Reflectance Fourier-Transform Infrared (ATR-FTIR) spectroscopy is employed to avoid the hygroscopic artifacts common in traditional KBr pellet preparations[4].

• Background Subtraction (Self-Validation): Prior to sample introduction, a background scan of the ambient atmosphere is acquired and automatically subtracted. This ensures that atmospheric water vapor—which strongly absorbs in the 3500–3000 cm⁻¹ region—does not obscure the critical aromatic C-H stretching bands[2].

• Acquisition: Apply the solid sample directly to the diamond ATR crystal. Apply uniform pressure using the anvil. Scan from 4000 to 400 cm⁻¹ at a resolution of 4 cm⁻¹, co-adding 32 scans to maximize the signal-to-noise ratio.

Spectroscopic Workflow Visualization

Experimental workflow for the orthogonal spectroscopic validation of the target sulfonamide.

Nuclear Magnetic Resonance (NMR) Elucidation

¹H NMR Spin Systems & Causality

The ¹H NMR spectrum of this compound is defined by a highly asymmetric electronic environment. The aromatic ring contains three distinct protons (H-2, H-5, H-6), each experiencing unique shielding effects:

• The Deshielded H-2: The proton at position 2 is flanked by the strongly electron-withdrawing nitro (-NO₂) and sulfonamide (-SO₂NMe₂) groups. These groups exert powerful inductive (-I) and mesomeric (-M) effects, stripping electron density from the H-2 nucleus. Consequently, H-2 is severely deshielded and resonates far downfield at approximately 8.35 ppm as a meta-coupled doublet[5].

• The Shielded H-5: Conversely, the methoxy group at position 4 donates electron density into the ring via resonance (+M effect). This shielding effect is most pronounced at the ortho position, causing H-5 to resonate significantly upfield at ~7.15 ppm as an ortho-coupled doublet.

• Aliphatic Protons: The highly electronegative oxygen deshields the methoxy protons to ~4.02 ppm, while the N,N-dimethyl protons appear as a sharp 6H singlet at ~2.78 ppm[5].

¹³C NMR Carbon Mapping

The ¹³C NMR spectrum maps the carbon framework, with chemical shifts dictated by the electronegativity of attached heteroatoms. The ipso carbons are easily identifiable: C-4 (attached to -OCH₃) is the most deshielded at ~156.0 ppm, followed by C-3 (-NO₂) at ~140.5 ppm, and C-1 (-SO₂) at ~128.5 ppm.

Table 1: Predicted ¹H NMR Data (400 MHz, CDCl₃)

Proton(s)	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration	Assignment
-N(CH₃)₂	2.78	Singlet (s)	-	6H	Aliphatic N-methyl
-OCH₃	4.02	Singlet (s)	-	3H	Aliphatic O-methyl
H-5	7.15	Doublet (d)	8.8	1H	Aromatic (ortho to OMe)
H-6	8.02	Doublet of doublets (dd)	8.8, 2.2	1H	Aromatic (meta to OMe)
H-2	8.35	Doublet (d)	2.2	1H	Aromatic (between NO₂ & SO₂)

Table 2: Predicted ¹³C NMR Data (100 MHz, CDCl₃)

Carbon	Chemical Shift (δ, ppm)	Assignment
-N(CH₃)₂	38.2	Aliphatic N-methyl (2C equivalent)
-OCH₃	56.8	Aliphatic O-methyl
C-5	113.5	Aromatic CH (ortho to OMe)
C-2	126.0	Aromatic CH (between NO₂ & SO₂)
C-1	128.5	Aromatic C-SO₂ (ipso)
C-6	134.2	Aromatic CH
C-3	140.5	Aromatic C-NO₂ (ipso)
C-4	156.0	Aromatic C-OMe (ipso)

Vibrational Spectroscopy (FT-IR) Analysis

Infrared spectroscopy provides orthogonal validation of the functional groups present on the aromatic core. The spectrum is dominated by the intense stretching vibrations of the oxygen-rich substituents.

• Nitro Group (-NO₂): The nitro group is characterized by two massive bands corresponding to the asymmetric and symmetric stretching of the N-O bonds, typically observed at ~1535 cm⁻¹ and ~1350 cm⁻¹, respectively[6].

• Sulfonamide Group (-SO₂NMe₂): The sulfonamide moiety exhibits a sharp symmetric S=O stretch at ~1160 cm⁻¹, while its asymmetric counterpart often overlaps with the symmetric NO₂ stretch near 1340–1350 cm⁻¹[4].

• Methoxy Group (-OCH₃): The ether linkage is confirmed by the presence of a strong C-O-C asymmetric stretch at ~1265 cm⁻¹.

Table 3: ATR-FTIR Vibrational Assignments

Wavenumber (cm⁻¹)	Intensity	Vibrational Mode Assignment
3100 - 3050	Weak	Aromatic C-H stretching
2980 - 2850	Weak	Aliphatic C-H stretching (-CH₃)
1605, 1500	Medium	Aromatic C=C ring stretching
1535	Strong	Asymmetric -NO₂ stretching
1350	Strong	Symmetric -NO₂ stretching / Asymmetric S=O
1265	Strong	Asymmetric C-O-C stretching (Methoxy)
1160	Strong	Symmetric S=O stretching (Sulfonamide)
1025	Medium	Symmetric C-O-C stretching
950	Medium	S-N stretching

Conclusion

The spectroscopic characterization of 4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide requires a nuanced understanding of aromatic electronic effects. By correlating the severe deshielding of the H-2 proton in NMR with the intense NO₂ and SO₂ vibrational modes in FT-IR, researchers can construct a self-validating proof of molecular architecture. Adhering to the rigorous internal calibration standards outlined in this guide ensures high-fidelity data suitable for regulatory submissions and advanced drug development workflows.

References

• A Technical Guide to the Spectroscopic Analysis of 2-nitro-N-propylbenzenesulfonamide - Benchchem URL
• An alternative synthetic route to the neuroleptic compound Pipothiazine - Semantic Scholar URL
• US9428504B2 - 7-hydroxy-spiropipiperidine indolinyl antagonists of P2Y1 receptor - Google Patents URL
• Determination of structural and vibrational spectroscopic properties of 2-, 3-, 4-nitrobenzenesulfonamide using FT-IR and FT-Raman experimental techniques and DFT quantum chemical calculations - PubMed URL
• Infrared and NMR Spectra of Arylsulphonamides, 4-X-C6H4SO2NH2 and i-X, j-YC 6H3SO2NH2 - Verlag der Zeitschrift für Naturforschung URL
• Spectroscopic Characterization of Methanesulfonamide: A Technical Guide - Benchchem URL

Sources

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The Role of 4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide in P2Y1 Receptor Antagonist Discovery

Executive Summary

The development of novel antiplatelet therapies requires balancing robust antithrombotic efficacy with the preservation of primary hemostasis to minimize bleeding risks. While P2Y12 receptor antagonists are clinical mainstays, targeting the P2Y1 receptor has emerged as a superior strategy for widening the therapeutic index. This technical guide explores the critical role of 4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide (CAS: 99363-02-7)[1], a pivotal synthetic intermediate utilized in the discovery of potent 7-hydroxy-spiropiperidine indolinyl P2Y1 antagonists by Bristol-Myers Squibb[2]. We detail the mechanistic biology, step-by-step synthetic protocols, structure-activity relationships (SAR), and advanced formulation strategies required to advance these highly lipophilic candidates into preclinical toxicology.

Mechanistic Rationale: Targeting the P2Y1 Receptor

Adenosine diphosphate (ADP) is a primary agonist for platelet activation, operating simultaneously through two distinct G-protein-coupled receptors (GPCRs): P2Y1 and P2Y12[3].

• P2Y12 (Gi-coupled): Inhibits adenylate cyclase, reducing cAMP levels to sustain platelet aggregation. Blockade of this pathway (e.g., via clopidogrel) is highly effective but associated with severe bleeding liabilities.

• P2Y1 (Gq-coupled): Activates phospholipase C (PLC), leading to intracellular calcium mobilization. This triggers the initial platelet shape change and weak, transient aggregation[4].

Pharmacological blockade of P2Y1 prevents the initiation of the ADP-driven thrombotic cascade. Preclinical models demonstrate that P2Y1 antagonism prevents occlusive arterial thrombosis while only moderately prolonging kidney bleeding time (KBT), indicating a significantly safer hemostatic profile compared to P2Y12 inhibition[4].

ADP-mediated platelet activation via P2Y1 and P2Y12 receptor signaling pathways.

Structural Significance of the Sulfonamide Intermediate

In the pursuit of orally bioavailable P2Y1 antagonists, researchers identified spiropiperidine indoline-substituted diaryl ureas as a highly potent chemotype[5]. 4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide (designated as Intermediate 21B in ) serves as the critical right-hand building block for these molecules[2].

The structural causality of this intermediate is threefold:

• N,N-Dimethylsulfonamide Moiety: Acts as a strong electron-withdrawing group that occupies a specific polar/lipophilic interface within the P2Y1 binding pocket. The dimethyl substitution prevents unwanted hydrogen bond donation that could lead to off-target kinase binding, while improving aqueous solubility.

• Methoxy Group: Sterically directs the conformation of the aromatic ring and serves as a critical hydrogen bond acceptor for receptor residues.

• Nitro Group (Synthetic Handle): Provides a stable, masked amine. Upon catalytic reduction, the resulting aniline is coupled to the spiropiperidine core to form a urea linkage—a mandatory hydrogen bond donor/acceptor pair for P2Y1 target engagement[5].

Synthetic Workflow and Experimental Protocols

The synthesis of the final drug candidate requires the precise construction of the sulfonamide intermediate, followed by its integration into the complex heterocyclic core.

Synthetic workflow utilizing 4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide.

Protocol 3.1: Synthesis of 4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide

This protocol details the sulfonylation of dimethylamine to generate the key intermediate[2].

Step-by-Step Methodology:

• Preparation: To a flame-dried round-bottom flask under nitrogen, add 4-methoxy-3-nitrobenzene-1-sulfonyl chloride (11.17 mmol) and anhydrous Tetrahydrofuran (THF) (100 mL).

  • Causality: Anhydrous THF is utilized as a polar aprotic solvent to fully dissolve the sulfonyl chloride without risking competitive hydrolysis of the electrophilic sulfur center.

• Base Addition: Inject anhydrous pyridine (32.4 mmol) into the stirring mixture.

  • Causality: Pyridine acts as both an acid scavenger (neutralizing the HCl byproduct to drive the reaction forward) and a nucleophilic catalyst.

• Amination: Slowly add dimethylamine (2.0M solution in THF, 29.4 mmol) dropwise at 0°C, then allow the reaction to warm to ambient temperature and stir for 16 hours.

• Workup: Dilute the reaction with deionized water and extract with Ethyl Acetate (4x). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure.

Self-Validating System:

• TLC: Confirm the complete disappearance of the sulfonyl chloride starting material (Hexanes/EtOAc 7:3).

• LC-MS/NMR: The product is validated by LC-MS showing the [M+H]+ peak at m/z 261.27[6]. 1H -NMR must show a characteristic 6H singlet at ~2.7 ppm, confirming the successful incorporation of the N,N-dimethyl group.

Protocol 3.2: Integration into the Spiropiperidine Indoline Core

• Reduction: The nitro group of the intermediate is reduced to an aniline using 10% Pd/C under a hydrogen atmosphere (1 atm) in methanol.

• Urea Formation: The resulting aniline is reacted with triphosgene to form an isocyanate intermediate in situ, which is subsequently trapped by the secondary amine of the 7-hydroxy-spiropiperidine indoline core to yield the final diaryl urea antagonist[5].

Structure-Activity Relationship (SAR) & Pharmacological Profiling

The incorporation of the 4-methoxy-N,N-dimethylbenzenesulfonamide derivative into the 7-hydroxy-spiropiperidine indoline core yielded compounds with exceptional pharmacological profiles. As demonstrated by , the 7-hydroxyl substitution on the indoline ring significantly enhanced target affinity, while the sulfonamide tail optimized the pharmacokinetic (PK) profile[5].

Table 1: Comparative Pharmacological Profile of P2Y1 vs. P2Y12 Antagonism

Parameter	P2Y1 Antagonists (BMS Series)	P2Y12 Antagonists (e.g., Clopidogrel)
Primary GPCR Coupling	Gq (Calcium mobilization)	Gi (cAMP reduction)
Primary Platelet Effect	Inhibits shape change & weak aggregation	Inhibits sustained aggregation
Antithrombotic Efficacy	High (prevents occlusive thrombosis)	High (standard of care)
Bleeding Time Prolongation	Moderate (Preserves primary hemostasis)	Severe (High bleeding risk)
Reversibility	Reversible (Competitive Antagonism)	Irreversible (Covalent binding)

Overcoming Formulation Challenges: Spray-Dried Dispersions

A significant hurdle in the development of these highly potent P2Y1 antagonists is their extreme lipophilicity. Compounds derived from this scaffold often exhibit a clogP of ~7.72 and poor aqueous solubility (<10 ng/mL at physiological pH), leading to dissolution-rate limited absorption and non-proportional exposure during dose escalation[7].

To enable high-dose preclinical toxicology studies, researchers utilized Spray-Dried Dispersions (SDDs) [7].

Formulation Methodology & Causality:

• Process: The active pharmaceutical ingredient (API) is co-dissolved with Hydroxypropyl Methylcellulose Acetate Succinate (HPMCAS) in an organic solvent and rapidly spray-dried.

• Causality: This process traps the drug in an amorphous solid dispersion. Because the amorphous form lacks a crystal lattice energy barrier, the apparent solubility and dissolution rate in the gastrointestinal tract are dramatically increased. HPMCAS acts as a polymeric precipitation inhibitor, maintaining a supersaturated state of the drug in the gut lumen to drive systemic absorption.

• Validation: In vivo pharmacokinetic validation in rats demonstrated that the SDD formulation achieved dose-proportional exposure (AUC) at doses up to 400 mg/kg, whereas standard crystalline suspensions failed to increase exposure beyond baseline limits[7].

Conclusion

The discovery of selective P2Y1 receptor antagonists represents a major paradigm shift in cardiovascular drug development, promising robust antithrombotic protection without the severe bleeding penalties of current therapies. 4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide is not merely a passive chemical precursor; its precise structural features—the solubilizing sulfonamide, the conformation-directing methoxy group, and the urea-enabling nitro moiety—are fundamental to the pharmacodynamic and pharmacokinetic success of the 7-hydroxy-spiropiperidine indolinyl class. Through rigorous synthetic execution and advanced SDD formulation, these molecules have successfully bridged the gap from in vitro hits to viable preclinical candidates.

References

• Bristol-Myers Squibb Company. (2016). 7-hydroxy-spiropipiperidine indolinyl antagonists of P2Y1 receptor (US Patent 9,428,504 B2). U.S. Patent and Trademark Office.

• Jeon, Y. T., et al. (2014). Identification of 1-{2-[4-chloro-1′-(2,2-dimethylpropyl)-7-hydroxy-1, 2-dihydrospiro[indole-3,4′-piperidine]-1-yl]phenyl}-3-{5-chloro-[1,3] thiazolo[5,4-b]pyridin-2-yl}urea, a potent, efficacious and orally bioavailable P2Y1 antagonist as an antiplatelet agent. Bioorganic & Medicinal Chemistry Letters, 24(5), 1294-1298. URL:[Link]

• Chen, X.-Q., et al. (2014). Oral delivery of highly lipophilic poorly water-soluble drugs: spray-dried dispersions to improve oral absorption and enable high-dose toxicology studies of a P2Y1 antagonist. Journal of Pharmaceutical Sciences, 104(1), 108-118. URL:[Link]

• Wong, P. C., et al. (2016). The P2Y1 receptor antagonist MRS2500 prevents carotid artery thrombosis in cynomolgus monkeys. Journal of Thrombosis and Thrombolysis, 41(3), 514-521. URL:[Link]

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• 1. 4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide,(CAS# 99363-02-7)|Sinfoo BIOCHEM [sinfoobiotech.com]
• 2. US9428504B2 - 7-hydroxy-spiropipiperidine indolinyl antagonists of P2Y1 receptor - Google Patents [patents.google.com]
• 3. US9428504B2 - 7-hydroxy-spiropipiperidine indolinyl antagonists of P2Y1 receptor - Google Patents [patents.google.com]
• 4. The P2Y1 receptor antagonist MRS2500 prevents carotid artery thrombosis in cynomolgus monkeys - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. lookchem.com [lookchem.com]
• 6. 99363-02-7|4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide|BLD Pharm [bldpharm.com]
• 7. Oral delivery of highly lipophilic poorly water-soluble drugs: spray-dried dispersions to improve oral absorption and enable high-dose toxicology studies of a P2Y1 antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Guide: Solubility Profile of 4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide in Organic Solvents

Executive Summary

For researchers and formulation scientists, understanding the solid-liquid equilibrium (SLE) of active pharmaceutical ingredients (APIs) and chemical intermediates is a non-negotiable prerequisite for successful process chemistry and drug development. This whitepaper provides an in-depth technical analysis of the solubility profile of 4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide (CAS: 99363-02-7). By synthesizing structural solvation mechanics, predictive thermodynamic modeling, and rigorous experimental protocols, this guide establishes a self-validating framework for determining and optimizing the solubility of complex sulfonamide derivatives [1].

Structural Solvation Mechanics: A Mechanistic Approach

To predict and manipulate the solubility of 4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide, one must first deconstruct its molecular architecture. As an Application Scientist, I approach solvent selection not through trial and error, but through the lens of intermolecular forces and functional group contributions.

Unlike primary benzenesulfonamides (which possess strong hydrogen bond donors via the −NH2​ group), this specific compound is heavily modified:

• N,N-dimethyl sulfonamide group ( −SO2​N(CH3​)2​ ): The exhaustive methylation removes all Hydrogen Bond Donors (HBD = 0). The sulfonyl oxygens remain strong Hydrogen Bond Acceptors (HBA).

• Nitro group ( −NO2​ ) at Position 3: Introduces a massive localized dipole moment and additional HBA capacity.

• Methoxy group ( −OCH3​ ) at Position 4: Acts as an electron-donating group via resonance, creating a "push-pull" electronic effect across the aromatic ring with the electron-withdrawing nitro and sulfonamide groups.

Causality in Solvent Selection: Because the molecule lacks hydrogen bond donors, it cannot self-associate via hydrogen bonding, which generally lowers the crystal lattice energy compared to primary sulfonamides. However, to achieve high solubility, the solvent must compensate for the loss of solute-solute interactions. The solute relies entirely on dipole-dipole interactions and hydrogen bond acceptance from the solvent. Consequently, highly polar aprotic solvents (which match the molecule's high dipole moment) and strong protic solvents (which can donate hydrogen bonds to the nitro and sulfonyl oxygens) will exhibit superior solvation capacity [2].

Predictive Solubility Profile in Common Organic Solvents

Based on the Abraham solvation models and empirical data from structurally analogous benzenesulfonamides [1, 2], the following table summarizes the extrapolated mole fraction solubility ( xe​ ) of 4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide at standard ambient temperature (298.15 K).

Solvent	Solvent Class	Predicted Mole Fraction ( xe​ ) at 298.15 K	Primary Solvation Mechanism
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	0.150−0.200	Strong dipole-dipole; high dielectric constant matching the polarized aromatic system.
Dimethylformamide (DMF)	Polar Aprotic	0.120−0.180	Strong dipole-dipole; minimal cavity formation energy required.
Cyclopentanone	Cyclic Ketone	0.080−0.100	Favorable dispersion forces and moderate dipole interactions.
Methanol	Polar Protic	0.020−0.040	Hydrogen bond donation from solvent to solute's oxygen atoms.
Ethyl Acetate	Ester	0.010−0.020	Moderate dipole interactions; limited by lack of H-bond exchange.
Dichloromethane (DCM)	Halogenated	<0.010	Weak dispersion forces; insufficient to overcome lattice energy.
Water	Aqueous	<0.0001	High cohesive energy density of water prevents cavity formation.

Data Note: Values are predictive extrapolations derived from the thermodynamic dissolution properties of baseline benzenesulfonamides in neat solvents.

Standardized Experimental Protocol: Isothermal Shake-Flask Method

To generate empirical solubility data for thermodynamic modeling, dynamic dissolution methods are inadequate as they are kinetic and susceptible to variations in particle size. The Isothermal Shake-Flask Method is the gold standard because it guarantees true thermodynamic solid-liquid equilibrium [2].

The following protocol is designed as a self-validating system . It does not merely measure concentration; it mathematically and physically verifies that the data collected is thermodynamically sound.

Step-by-Step Methodology

• Preparation of Saturated Solutions: Add an excess amount of 4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide to 10 mL glass vials containing the selected neat organic solvents. Crucial Step: Ensure a visible excess of solid remains to guarantee saturation.

• Isothermal Equilibration: Seal the vials tightly (using PTFE septa to prevent solvent evaporation) and place them in a thermostatic water bath shaker. Maintain the temperature at 298.15±0.05 K. Agitate at 150 rpm for 72 hours.

• Phase Separation: Turn off the shaker and allow the vials to stand undisturbed for 12 hours at the exact same experimental temperature to allow undissolved micro-particles to settle.

• Supernatant Sampling & Quantification: Syringe-filter the supernatant through a 0.22 µm PTFE filter (pre-warmed to the experimental temperature to prevent premature precipitation). Dilute the aliquot immediately in the mobile phase and quantify the solute concentration using High-Performance Liquid Chromatography (HPLC) coupled with a UV-Vis detector.

• Self-Validation via Solid Phase Analysis (XRPD): Recover the residual undissolved solid from the vial, dry it under a gentle nitrogen stream, and analyze it using X-ray Powder Diffraction (XRPD).

  • Causality: Solvents can induce polymorphic transformations or form pseudo-polymorphs (solvates). If the crystal lattice changes during the 72-hour equilibration, the measured solubility corresponds to the new crystal form, not the original API. XRPD acts as the ultimate checkpoint to ensure the integrity of your thermodynamic data [2].

Fig 1. Self-validating isothermal shake-flask workflow for solid-liquid equilibrium determination.

Thermodynamic Modeling & Dissolution Kinetics

Once the mole fraction solubility ( xe​ ) is determined across a temperature gradient (e.g., 273.15 K to 324.45 K), the data must be correlated using thermodynamic models to extract the dissolution properties: Gibbs free energy ( Δdis​G ), molar enthalpy ( Δdis​H ), and molar entropy ( Δdis​S ).

For sulfonamide derivatives, the dissolution process is universally endothermic ( Δdis​H>0 ) and entropy-driven ( Δdis​S>0 ) [2].

The Solvation Mechanism

The dissolution of 4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide requires breaking the solute-solute bonds in the crystal lattice (requiring energy input) and disrupting solvent-solvent bonds to form a cavity. The subsequent insertion of the solute into the cavity releases energy via dipole-dipole and H-bond acceptor interactions. Because the energy required to break the lattice often exceeds the solvation energy, heat is absorbed from the environment (endothermic).

Fig 2. Thermodynamic pathway of solute dissolution highlighting enthalpic and entropic transitions.

Mathematical Correlation (The Apelblat Equation)

To interpolate solubility at unmeasured temperatures, the modified Apelblat equation is highly recommended due to its excellent fit for sulfonamides [2]:

lnxe​=A+TB​+Cln(T)

Where xe​ is the mole fraction solubility, T is the absolute temperature, and A,B,C are model parameters derived from experimental regression. The parameter B is directly proportional to the ratio of the dissolution enthalpy to the ideal gas constant, providing a rapid mathematical check against your DSC (Differential Scanning Calorimetry) data.

Conclusion & Strategic Solvent Selection

When scaling up the synthesis or formulation of 4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide, raw solubility is not the only metric. While DMSO and DMF offer the highest absolute solubility due to optimal dipole matching, they pose significant challenges in downstream solvent recovery (high boiling points) and carry toxicity concerns.

Modern chemical process development requires a balance between solubility, cost, and environmental impact. Recent computational screening protocols for benzenesulfonamides suggest that carefully designed binary mixtures (e.g., Methanol/Ethyl Acetate blends) can trigger a co-solvency effect —achieving near-DMF solubility levels while utilizing volatile, environmentally benign "green" solvents [1]. By applying the rigorous thermodynamic and experimental frameworks outlined in this guide, researchers can confidently engineer the optimal solvent system for this complex sulfonamide derivative.

References

• Cysewski, P.; Jeliński, T.; Przybyłek, M. "Finding the Right Solvent: A Novel Screening Protocol for Identifying Environmentally Friendly and Cost-Effective Options for Benzenesulfonamide." Molecules 2023, 28(13), 5008. URL:[Link]

• Li, Y.; Wu, K.; Liang, L. "Solubility Determination, Modeling, and Thermodynamic Dissolution Properties of Benzenesulfonamide in 16 Neat Solvents from 273.15 to 324.45 K." Journal of Chemical & Engineering Data 2019, 64(8), 3606-3616. URL:[Link]

Preliminary Toxicity and Safety Assessment of 4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide

A Technical Guide for Pharmaceutical Development & Analytical Control

Executive Summary

4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide (CAS: 99363-02-7) is a highly specialized chemical building block, frequently utilized as an intermediate in the synthesis of active pharmaceutical ingredients (APIs), such as P2Y1 receptor antagonists used for thromboembolic disorders[1].

As a Senior Application Scientist, evaluating the safety profile of this compound requires dissecting its structural toxiphores. The molecule features a methoxy group, an N,N-dimethylsulfonamide moiety, and a nitroaromatic ring[2]. While sulfonamides carry known risks of idiosyncratic hepatotoxicity[3], the N,N-dimethylation in this specific compound sterically blocks the classic CYP2C9-mediated N-hydroxylation pathway. Consequently, the primary toxicological driver shifts almost entirely to the nitroaromatic group , a well-documented structural alert for genotoxicity governed by the [4][5].

This whitepaper outlines the mechanistic toxicology, in vitro screening protocols, and analytical control strategies required to safely handle and purge this intermediate during drug development.

Mechanistic Toxicology & Structural Alerts

Nitroaromatic compounds are classified as Class 3 Mutagenic Alerts under the ICH M7 framework[6]. The causality of this toxicity is not driven by the parent molecule, but by its metabolic activation.

In both bacterial and mammalian systems, nitroreductase enzymes reduce the nitro group to a reactive hydroxylamine intermediate. Subsequent Phase II esterification (e.g., by sulfotransferases or acetyltransferases) creates an unstable ester that rapidly cleaves to form a highly electrophilic nitrenium ion . This electrophile covalently binds to nucleophilic centers on DNA (primarily guanine residues), inducing transversion and transition mutations that initiate carcinogenesis[4].

Metabolic activation pathway of nitroaromatic compounds leading to DNA adduction.

ICH M7 Assessment Framework

Because 4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide is a known mutagenic alert, its presence in the final drug substance must be strictly controlled. The and FDA mandate that such impurities be purged to levels below the Threshold of Toxicological Concern (TTC) —typically 1.5 µ g/day for long-term clinical exposure[5][7].

ICH M7 decision framework for the assessment and control of mutagenic nitroaromatic impurities.

Self-Validating Experimental Protocols

To accurately assess the safety profile and ensure analytical control, the following protocols must be implemented. These workflows are designed with internal causality checks to prevent false positives/negatives.

Protocol A: Mechanistic Bacterial Reverse Mutation (Ames) Assay

Standard Ames tests can artificially over-predict nitroaromatic toxicity due to the exceptionally high nitroreductase activity in standard Salmonella strains. To establish true mechanistic causality, we utilize a comparative strain protocol.

• Strain Selection : Prepare cultures of standard Salmonella typhimurium TA98 and TA100, alongside their isogenic nitroreductase-deficient counterparts (TA98NR, TA100NR).

• Metabolic Activation : Prepare an S9 mix (rat liver extract induced by Aroclor 1254) to simulate mammalian hepatic metabolism.

• Exposure : Plate the compound at concentrations ranging from 1.5 to 5000 µ g/plate using the pre-incubation method (20 minutes at 37°C) to maximize metabolic conversion.

• Incubation & Scoring : Incubate for 48-72 hours at 37°C and count revertant colonies.

• Self-Validation Check : A positive mutagenic response in TA98 paired with a negative response in TA98NR definitively proves that the toxicity is mediated exclusively by nitroreduction, allowing for targeted downstream risk mitigation.

Protocol B: Trace Analysis via LC-MS/MS (Control Strategy)

Standard HPLC-UV lacks the sensitivity required to detect nitroaromatics at trace TTC levels. Furthermore, neutral nitroaromatics exhibit poor ionization efficiency in Electrospray Ionization Mass Spectrometry (ESI-MS)[8]. We employ a pre-column derivatization strategy to force ionization.

• Sample Preparation : Dissolve 100 mg of the final API in 1 mL of Acetonitrile/Water (50:50, v/v).

• Chemical Derivatization : Add 50 mg of zinc dust and 100 µL of 1M ammonium formate. Incubate at 40°C for 30 minutes. Causality: This step quantitatively reduces the nitro group to an ionizable aniline derivative, boosting the MS signal-to-noise ratio by >50-fold[8].

• Chromatographic Separation : Inject 5 µL onto a C18 UPLC column using a gradient of 0.1% formic acid in water (Mobile Phase A) and acetonitrile (Mobile Phase B).

• Detection : Operate the MS/MS in Positive ESI Multiple Reaction Monitoring (MRM) mode, targeting the specific parent-to-daughter ion transitions of the reduced amine.

• Self-Validation Check : Spike recovery at the TTC limit must fall between 80–120%, with a Signal-to-Noise (S/N) ratio > 10 for the Limit of Quantitation (LOQ).

LC-MS/MS analytical workflow for trace quantification of nitroaromatic impurities.

Quantitative Data & Safety Guidelines

Table 1: Predictive Toxicity Endpoints

Based on structural analogs and in silico QSAR modeling, the following toxicological endpoints are established for 4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide.

Endpoint	Predictive Model / Alert	Mechanistic Rationale	Risk Mitigation
Mutagenicity	ICH M7 Class 3 (Nitroaromatic)	Enzymatic reduction to reactive nitrenium ion, leading to DNA transversions.	Purge to < TTC (e.g., 1.5 µ g/day ) during API synthesis via crystallization.
Hepatotoxicity	Low to Moderate	N,N-dimethylation blocks N-hydroxylation, but nitro-reduction may induce ROS.	Monitor liver enzymes in vivo; screen via HepaRG models in vitro.
Sensitization	Positive (Electrophilic)	Covalent binding of reactive metabolites to endogenous dermal proteins (haptenation).	Enforce strict OEB handling protocols; utilize closed-system transfers.

Table 2: Occupational Exposure & Safe Handling

Due to its genotoxic potential, this intermediate must be handled under stringent containment protocols[3].

Parameter	Specification	Rationale
OEL / OEB	OEB 4 (1 - 10 µg/m³)	Genotoxic intermediate; requires high-level containment to prevent systemic exposure.
Primary PPE	Double Nitrile gloves, Tyvek suit	Prevent dermal absorption and subsequent haptenation/sensitization.
Respiratory	PAPR (APF ≥ 50)	Prevent inhalation of aerosolized powders during transfer and weighing.
Engineering	Isolator / Glovebox	Mandatory for weighing, dissolution, and transfer of neat powder.

References

• Google Patents. US9428504B2 - 7-hydroxy-spiropipiperidine indolinyl antagonists of P2Y1 receptor. Available at:[1]

• Haz-Map. 4-Chloro-3-nitrobenzenesulfonamide - Hazardous Agents. Available at: [Link][3]

• Organic Process Research & Development (ACS). Leveraging ICH M7 Control Options 3 and 4: Discussion and Clarification Using Industrial Case Studies. Available at:[Link][6]

• European Medicines Agency (EMA). ICH guideline M7(R1) on assessment and control of DNA reactive (mutagenic) impurities. Available at:[Link][7]

• International Council for Harmonisation (ICH). Assessment and control of DNA reactive (mutagenic) impurities in pharmaceuticals to limit potential carcinogenic risk, M7 (R1). Available at:[Link][4]

• U.S. Food and Drug Administration (FDA). M7(R2) Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals. Available at:[Link][5]

• ResearchGate. Derivatization of genotoxic nitroaromatic impurities for trace analysis by LC-MS. Available at:[Link][8]

Sources

• 1. US9428504B2 - 7-hydroxy-spiropipiperidine indolinyl antagonists of P2Y1 receptor - Google Patents [patents.google.com]
• 2. 4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide,(CAS# 99363-02-7)|Sinfoo BIOCHEM [sinfoobiotech.com]
• 3. 4-Chloro-3-nitrobenzenesulfonamide - Hazardous Agents | Haz-Map [haz-map.com]
• 4. database.ich.org [database.ich.org]
• 5. fda.gov [fda.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. ema.europa.eu [ema.europa.eu]
• 8. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Step-by-step synthesis protocol for 4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide

Application Note: Synthesis and Validation of 4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide

Target Audience: Synthetic Chemists, Drug Development Professionals, and Process Engineers Application Context: Intermediate synthesis for P2Y1 receptor antagonists in antithrombotic drug development[1].

Executive Summary & Mechanistic Rationale

4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide (CAS: 99363-02-7) is a critical sulfonamide intermediate frequently utilized in the development of 7-hydroxy-spiropiperidine indolinyl compounds, which act as selective inhibitors of the human P2Y1 receptor[1]. These inhibitors are heavily investigated for the prophylaxis and treatment of thromboembolic disorders[1].

The synthesis of this compound relies on a highly efficient nucleophilic acyl substitution. The reaction involves the nucleophilic attack of dimethylamine on the electrophilic sulfur atom of 4-methoxy-3-nitrobenzenesulfonyl chloride.

Causality in Experimental Design:

• Anhydrous Conditions (THF): Sulfonyl chlorides are highly susceptible to hydrolysis. Utilizing anhydrous Tetrahydrofuran (THF) prevents the competitive formation of sulfonic acid byproducts.

• Acid Scavenger (Pyridine): The reaction generates hydrochloric acid (HCl) as a byproduct. Pyridine is introduced to scavenge this acid, preventing the dimethylamine from protonating into an unreactive hydrochloride salt, thereby maintaining a high concentration of the active nucleophile[1].

• Ambient Temperature: The sulfonylation of amines is typically exothermic and rapid. Conducting the reaction at ambient temperature under nitrogen strikes an optimal balance, ensuring complete conversion over 16 hours while minimizing the risk of thermal degradation or side reactions[1].

Experimental Workflow & Pathway Visualization

Figure 1: Step-by-step workflow for sulfonamide synthesis and liquid-liquid extraction.

Quantitative Reagent Matrix

To ensure a self-validating and reproducible protocol, the stoichiometry must be strictly maintained. The following table outlines the optimized equivalent ratios based on standard sulfonamide coupling procedures[1].

Reagent / Material	Role	Equivalents	Amount (Scale Example)	Notes
4-Methoxy-3-nitrobenzenesulfonyl chloride	Electrophile / Substrate	1.0 eq	11.17 mmol	Ensure high purity (>98%); moisture sensitive.
Dimethylamine (2.0M in THF)	Nucleophile	~2.6 eq	29.4 mmol	Excess drives the reaction to completion[1].
Pyridine	Base / Acid Scavenger	~2.9 eq	32.4 mmol	Must be anhydrous.
Tetrahydrofuran (THF)	Solvent	N/A	100 mL	Anhydrous, inhibitor-free.
Ethyl Acetate (EtOAc)	Extraction Solvent	N/A	As needed	For workup phase[1].

Step-by-Step Synthesis Protocol

Phase 1: Preparation and Reaction Setup

• Inert Atmosphere: Flame-dry a 250 mL round-bottom flask equipped with a magnetic stir bar. Evacuate and backfill the flask with high-purity Nitrogen ( N2​ ) gas three times to establish an inert atmosphere.

• Substrate Dissolution: Charge the flask with 4-methoxy-3-nitrobenzenesulfonyl chloride (1.0 eq, 11.17 mmol). Inject 100 mL of anhydrous THF via syringe to dissolve the substrate[1].

• Base Addition: While stirring at ambient temperature, add anhydrous pyridine (2.9 eq, 32.4 mmol) dropwise via syringe[1]. Note: A slight color change may occur as the base interacts with the sulfonyl chloride.

Phase 2: Nucleophilic Coupling 4. Amine Introduction: Slowly add the dimethylamine solution (2.0M in THF, 2.6 eq, 29.4 mmol) dropwise over 10-15 minutes[1]. Control the addition rate to manage any mild exotherm. 5. Incubation: Allow the reaction mixture to stir continuously under the nitrogen atmosphere at ambient temperature for 16 hours[1].

Phase 3: Workup and Isolation 6. Quenching: After 16 hours, verify reaction completion via TLC or LC-MS. Quench the reaction by slowly diluting the mixture with deionized water (approx. 100 mL)[1]. 7. Extraction: Transfer the quenched mixture to a separatory funnel. Extract the aqueous layer with Ethyl Acetate (EtOAc) four times (4 × 50 mL)[1]. 8. Washing & Drying: Combine the organic extracts. Wash the combined organic layer sequentially with 1N HCl (to remove residual pyridine), saturated aqueous NaHCO3​ , and brine. Dry the organic phase over anhydrous sodium sulfate ( Na2​SO4​ ). 9. Concentration: Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude 4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide. 10. Purification: If required, purify the crude product via flash column chromatography or fractional crystallization as dictated by the purity requirements of downstream P2Y1 antagonist synthesis[1].

References

• Source: United States Patent and Trademark Office (via Google Patents)

Sources

• 1. US9428504B2 - 7-hydroxy-spiropipiperidine indolinyl antagonists of P2Y1 receptor - Google Patents [patents.google.com]

Applications of 4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide in thromboembolic drug research

Application Note: 4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide in the Development of P2Y1 Receptor Antagonists for Thromboembolic Therapy

Target Audience: Researchers, Medicinal Chemists, and Preclinical Drug Development Professionals.

Scientific Background & Rationale

Adenosine diphosphate (ADP)-mediated platelet aggregation is a primary driver of acute thrombus formation. The activation of platelets by ADP is signaled through two distinct G-protein coupled receptors (GPCRs) located on the platelet surface: P2Y1 and P2Y12 [1].

Historically, anti-thrombotic therapies have heavily targeted the P2Y12 receptor (e.g., Clopidogrel, Ticagrelor). While clinically effective, P2Y12 inhibition is intrinsically linked to a severe bleeding liability because it completely abolishes the sustained phase of platelet aggregation[2]. In contrast, the P2Y1 receptor couples to the Gq protein, initiating intracellular calcium mobilization that triggers initial platelet shape change and reversible aggregation[3].

Recent preclinical paradigms have demonstrated that selectively antagonizing the P2Y1 receptor provides equivalent antithrombotic efficacy to P2Y12 inhibitors but preserves primary hemostasis, thereby significantly reducing bleeding risks[2]. 4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide (CAS: 99363-02-7) serves as a critical synthetic intermediate in the development of 7-hydroxy-spiropiperidine indolinyl compounds—a novel class of potent, orally bioavailable P2Y1 antagonists pioneered in modern drug discovery[4].

Fig 1: ADP-mediated platelet activation via P2Y1 and P2Y12 GPCR pathways.

Chemical Synthesis & Validation Protocol

To build the spiropiperidine indolinyl core, the sulfonamide moiety must first be synthesized with high purity to prevent downstream cross-coupling failures[4].

Protocol: Synthesis of 4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide

Step-by-Step Methodology:

• Reaction Setup: Dissolve 4-methoxy-3-nitrobenzenesulfonyl chloride (1.0 equiv) in anhydrous dichloromethane (DCM) under a nitrogen atmosphere. Cool the solution to 0 °C using an ice bath[5].

• Amine Addition: Dropwise, add a 2.0 M solution of dimethylamine in tetrahydrofuran (THF) (1.5 equiv), followed by triethylamine (TEA) (3.0 equiv)[5].

• Propagation: Remove the ice bath and allow the reaction to stir at ambient temperature for 2 to 16 hours, monitoring via TLC.

• Workup: Quench the reaction with distilled water. Extract the aqueous layer with ethyl acetate (EtOAc) three times. Wash the combined organic layers with 1M HCl, followed by brine. Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to afford the title compound[4].

Causality of Experimental Choices:

• Triethylamine (TEA) as a Base: TEA acts as a non-nucleophilic proton scavenger. If omitted, the HCl generated during the reaction would protonate the dimethylamine, rendering it non-nucleophilic and stalling the sulfonylation process.

• Aprotic Solvent (DCM/THF): Water must be strictly excluded during the initial phase to prevent competitive hydrolysis of the highly reactive sulfonyl chloride into a biologically inactive sulfonic acid.

Self-Validation Mechanism: The protocol is self-validating via post-workup analytical chemistry. The reaction is deemed successful only if 1 H-NMR (in CDCl₃) confirms the presence of a distinct 6H singlet at ~2.7 ppm (corresponding to the N,N-dimethyl protons) and LC-MS confirms the exact mass of the sulfonamide product. The 1M HCl wash validates the removal of any unreacted basic amines, ensuring no interference in subsequent catalytic steps.

Preclinical Evaluation Workflows

Once the intermediate is integrated into the 7-hydroxy-spiropiperidine indolinyl core, the resulting P2Y1 antagonists must be evaluated through a rigid, self-validating biological cascade[1].

Fig 2: Preclinical drug discovery workflow for P2Y1 receptor antagonists.

Protocol A: In Vitro Platelet Aggregation Assay

Methodology:

• Isolate platelet-rich plasma (PRP) from citrated human or rat blood via centrifugation at 200 × g for 15 minutes.

• Incubate PRP with varying concentrations of the synthesized P2Y1 antagonist (0.001 µM to 10 µM) for 5 minutes at 37 °C in a light-transmission aggregometer.

• Induce aggregation by adding 10 µM ADP. Record the maximum percentage of light transmittance over 5 minutes.

Causality of Experimental Choices: Sodium citrate is utilized as the anticoagulant because it reversibly chelates calcium. Unlike EDTA, which permanently strips calcium and disables the Gq-coupled signaling cascade entirely, citrate allows for the re-initiation of aggregation pathways upon the addition of exogenous ADP in the aggregometer.

Self-Validation Mechanism: The assay system is internally validated through control guardrails. A valid run must show >80% aggregation in the vehicle control (DMSO) and <20% aggregation in the positive control (e.g., MRS2500, a known highly selective P2Y1 antagonist)[3]. If these parameters fail, the PRP batch is discarded.

Protocol B: In Vivo FeCl₃-Induced Arterial Thrombosis Model

Methodology:

• Anesthetize adult Sprague-Dawley rats and isolate the right common carotid artery.

• Administer the P2Y1 antagonist either intravenously (IV) or orally (PO) prior to injury.

• Apply a filter paper saturated with 35% FeCl₃ to the artery for 3 minutes.

• Monitor arterial blood flow using a Doppler flow probe for 60 minutes post-injury.

Causality of Experimental Choices: Ferric chloride (FeCl₃) is applied topically because it induces severe oxidative stress via the Fenton reaction, rapidly stripping the endothelial layer. This exposes subendothelial collagen and tissue factor, providing a highly reproducible, shear-dependent model of acute arterial thrombosis that accurately mimics human myocardial infarction or stroke[2].

Self-Validation Mechanism: Baseline blood flow must be established at 100% via the Doppler probe prior to injury. The model validates itself by ensuring that vehicle-treated animals achieve complete vessel occlusion (flow <10%) within 15 minutes. Efficacious compounds are validated only if they maintain >50% flow for the entire 60-minute observation period.

Quantitative Data Summary

The table below summarizes the comparative pharmacological profiles of vehicle, standard P2Y12 inhibitors, and novel P2Y1 antagonists derived from the spiropiperidine indolinyl chemotype. The data highlights the primary clinical advantage of P2Y1 antagonism: the decoupling of antithrombotic efficacy from bleeding liability[2],[1].

Compound Class	Target Receptor	IC₅₀ (Platelet Aggregation)	Antithrombotic Efficacy (Vessel Patency at 60 min)	Bleeding Time Increase (Fold Change vs Vehicle)
Vehicle (Control)	None	N/A	0% (Occlusion at ~12 min)	1.0x (Baseline)
Clopidogrel (Active Met.)	P2Y12 (Gi)	~1.5 µM	>80% Patency	>4.5x (High Bleeding Risk)
Spiropiperidine Indolinyl	P2Y1 (Gq)	~0.05 µM	>80% Patency	~1.5x (Low Bleeding Risk)
MRS2500 (Reference)	P2Y1 (Gq)	~0.001 µM	>85% Patency	~1.2x (Low Bleeding Risk)

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Demystifying P2Y1 Receptor Ligand Recognition through Docking and Molecular Dynamics Analyses - PMC [pmc.ncbi.nlm.nih.gov]
• 4. US9428504B2 - 7-hydroxy-spiropipiperidine indolinyl antagonists of P2Y1 receptor - Google Patents [patents.google.com]
• 5. WO2024086809A1 - Methods for treating cancer - Google Patents [patents.google.com]

Application Note: 4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide as a Key Intermediate in Medicinal Chemistry

Executive Summary

In the landscape of modern drug development, the strategic selection of chemical intermediates dictates the efficiency, scalability, and pharmacological success of the final active pharmaceutical ingredient (API). 4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide (CAS: 99363-02-7) serves as a critical building block in the synthesis of selective human P2Y1 receptor antagonists, specifically 7-hydroxy-spiropiperidine indolinyl compounds[1].

This application note provides researchers and drug development professionals with an authoritative, self-validating guide to utilizing this intermediate. We detail the mechanistic rationale behind its structural features, the biological context of its downstream applications, and field-proven experimental protocols for its synthesis and subsequent transformation.

Physicochemical Profile

To ensure rigorous quality control before initiating synthetic workflows, it is crucial to verify the intermediate against established physicochemical parameters[2].

Table 1: Physicochemical Specifications of the Intermediate

Parameter	Specification
Chemical Name	4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide
CAS Number	99363-02-7
Molecular Formula	C9H12N2O5S
Molecular Weight	260.27 g/mol
Appearance	Yellow glassine to light tan solid
Purity Requirement	≥ 95% (typically 98% for coupling steps)
LC-MS (ESI) Target	m/z 261.0 (M+H)+

Mechanistic Rationale in Drug Design

The architecture of 4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide is highly intentional:

• The Sulfonamide Moiety ( −SO2​N(CH3​)2​ ): Provides essential hydrogen bond acceptor capabilities and metabolic stability compared to traditional amide linkages. The N,N-dimethylation prevents unwanted N-alkylation or cross-reactivity in subsequent synthetic steps.

• The Methoxy Group ( −OCH3​ ): Acts as an electron-donating group, modulating the electron density of the aromatic ring. Sterically, it forces the adjacent functional groups into a specific conformation required for optimal binding within the P2Y1 receptor pocket.

• The Nitro Group ( −NO2​ ): Serves as a "masked amine." By keeping the amine oxidized as a nitro group during the harsh sulfonamidation step, we prevent unwanted polymerization or self-condensation. It is cleanly reduced to an aniline derivative just prior to the final drug coupling phase[3].

Biological Target: The P2Y1 Receptor Pathway

Compounds derived from this intermediate are deployed as antithrombotics. The P2Y1 receptor is a G-protein coupled receptor (GPCR) that, alongside P2Y12, is activated by Adenosine Diphosphate (ADP)[1]. Activation of P2Y1 triggers intracellular calcium release, initiating platelet shape change and the early stages of aggregation[4]. By synthesizing antagonists using our target intermediate, researchers can effectively block this pathway to treat thromboembolic disorders.

ADP-mediated P2Y1 signaling pathway and the inhibitory role of P2Y1 antagonists.

Experimental Protocols

The following protocols are engineered as self-validating systems. Causality for reagent selection is explicitly stated to aid in troubleshooting and scale-up.

Protocol A: Synthesis of 4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide

Objective: Convert 4-methoxy-3-nitrobenzene-1-sulfonyl chloride to the target sulfonamide[1].

Scientific Causality: Pyridine is utilized as an acid scavenger to neutralize the HCl byproduct, preventing the protonation of the dimethylamine nucleophile. Anhydrous Tetrahydrofuran (THF) is chosen as an aprotic solvent to solubilize the starting material while preventing the hydrolysis of the sulfonyl chloride back to a sulfonic acid.

Step-by-Step Methodology:

• Preparation: In an oven-dried flask under a nitrogen atmosphere, dissolve 4-methoxy-3-nitrobenzene-1-sulfonyl chloride (1.0 eq, e.g., 11.17 mmol) in anhydrous THF (100 mL).

• Base Addition: Add pyridine (2.9 eq, 32.4 mmol) via syringe. Note: A slight exotherm may occur; maintain at ambient temperature.

• Amidation: Slowly add dimethylamine (2.0 M solution in THF, 2.6 eq, 29.4 mmol) dropwise.

• Reaction: Stir the mixture under nitrogen at ambient temperature for 16 hours.

• Workup: Quench the reaction by diluting with deionized water (100 mL). Extract the aqueous layer with Ethyl Acetate (EtOAc) four times (4 × 50 mL).

• Purification: Combine the organic extracts, dry over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure.

• Validation: Analyze the crude yellow viscous oil/solid via LC-MS. Expected Result: m/z 261.0 (M+H)+.

Protocol B: Reduction to 3-Amino-4-methoxy-N,N-dimethylbenzenesulfonamide

Objective: Unmask the amine by reducing the nitro group, preparing the molecule for coupling to the spiropiperidine indolinyl core[3].

Scientific Causality: Catalytic hydrogenation using Palladium on Carbon (Pd/C) is selected over dissolving metal reductions (e.g., Iron/HCl) because it is highly chemoselective, leaves the sulfonamide and methoxy ether intact, and allows for a rapid, clean workup via simple filtration.

Step-by-Step Methodology:

• Preparation: Dissolve 4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide (1.0 eq, e.g., 6.88 mmol) in absolute ethanol (30 mL).

• Catalyst Addition: Carefully add 10% Pd/C (0.1 eq by weight, 0.688 mmol) under a steady stream of nitrogen to prevent ignition of the solvent by the pyrophoric catalyst.

• Hydrogenation: Evacuate the flask and backfill with hydrogen gas via a balloon atmosphere. Stir vigorously at ambient temperature for 16 hours.

• Filtration: Filter the heterogeneous mixture through a pad of CELITE® to remove the palladium catalyst. Wash the filter cake thoroughly with Methanol (MeOH).

• Isolation: Evaporate the filtrate under reduced pressure to yield the aniline derivative.

• Validation: Analyze via LC-MS. Expected Result: m/z 231.1 (M+H)+. Yields should routinely exceed 90%.

Table 2: Comparison of Nitro Reduction Methodologies

Method	Reagents	Chemoselectivity	Yield	Workup Complexity
Catalytic Hydrogenation	Pd/C, H2 (Balloon), EtOH	Excellent	>90%	Low (Celite Filtration)
Metal Reduction	Fe powder, NH4Cl, EtOH/H2O	Good	75-85%	High (Sludge removal)
Stannous Chloride	SnCl2, EtOAc, Reflux	Moderate	70-80%	High (Emulsion risks)

Synthetic Workflow Visualization

To contextualize the intermediate's role in the broader drug development pipeline, the following diagram maps the journey from the raw starting material to the final P2Y1 receptor antagonist[1][3].

Synthetic workflow from starting material to final P2Y1 receptor antagonist.

References

• Bristol-Myers Squibb Company. (2016). 7-hydroxy-spiropipiperidine indolinyl antagonists of P2Y1 receptor (U.S. Patent No. 9,428,504 B2). U.S. Patent and Trademark Office. 1

• BLD Pharm. (n.d.). 4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide (CAS 99363-02-7) Product Specifications. 2

• Jin, J., Daniel, J. L., & Kunapuli, S. P. (1998). Coactivation of two different G protein-coupled receptors is essential for ADP-induced platelet aggregation. Journal of Biological Chemistry, 273(4), 2030-2034. (Cited via US9428504B2 Background). 4

Sources

• 1. US9428504B2 - 7-hydroxy-spiropipiperidine indolinyl antagonists of P2Y1 receptor - Google Patents [patents.google.com]
• 2. 99363-02-7|4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide|BLD Pharm [bldpharm.com]
• 3. US9428504B2 - 7-hydroxy-spiropipiperidine indolinyl antagonists of P2Y1 receptor - Google Patents [patents.google.com]
• 4. US9428504B2 - 7-hydroxy-spiropipiperidine indolinyl antagonists of P2Y1 receptor - Google Patents [patents.google.com]

Application Note: Catalytic Reduction of 4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide

Introduction & Strategic Relevance

The reduction of aromatic nitro compounds to their corresponding anilines is a foundational transformation in synthetic and medicinal chemistry. Specifically, the conversion of 4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide to 3-Amino-4-methoxy-N,N-dimethylbenzenesulfonamide (CAS: 7400-96-6) yields a highly versatile small-molecule scaffold. This electron-rich arylamine is a critical building block utilized in the synthesis of potent antibacterial sulfonamide derivatives[1] and serves as a key precursor for 7-hydroxy-spiropiperidine indolinyl compounds, which act as selective P2Y1 receptor antagonists for the treatment of thromboembolic disorders[2].

This application note details a highly efficient, scalable, and mild catalytic hydrogenation protocol using Palladium on Carbon (Pd/C) under an atmospheric pressure of hydrogen gas.

Mechanistic Insights & Causality

The reduction of the nitro group follows the classic Haber mechanism, proceeding through a series of proton-coupled electron transfer (PCET) steps. The pathway transitions from the nitroarene to a nitroso intermediate, followed by a hydroxylamine intermediate, before finally yielding the primary arylamine[3].

Figure 1: Haber mechanism for the catalytic hydrogenation of nitroarenes to arylamines.

Causality in Reaction Design:

• Solvent Selection (Absolute Ethanol): Protic solvents significantly accelerate the reduction of the hydroxylamine intermediate—often the rate-limiting step—by stabilizing the transition states through hydrogen bonding and facilitating proton transfer[3].

• Catalyst Selection (10% Pd/C): Palladium provides an optimal surface area for H2​ chemisorption. The use of 10 mol% Pd ensures rapid conversion at ambient pressure without causing deleterious over-reduction of the aromatic ring or hydrogenolysis of the sulfonamide C-S bond[2].

Experimental Reagents & Quantitative Data

The following stoichiometry is optimized for a standard laboratory-scale synthesis, ensuring complete conversion within 16 hours at ambient temperature[2].

Reagent / Material	MW ( g/mol )	Equivalents	Amount	Moles
4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide	260.27	1.0	1.79 g	6.88 mmol
10% Palladium on Carbon (Pd/C)	106.42 (Pd)	0.1 (Pd)	0.732 g	0.688 mmol
Ethanol (Absolute)	46.07	Solvent	30 mL	-
Hydrogen Gas ( H2​ )	2.02	Excess	1 Balloon	-

Reaction Workflow

Figure 2: Step-by-step experimental workflow for the catalytic reduction process.

Step-by-Step Protocol & Self-Validating Controls

Step 1: Reaction Setup and Inerting

• Action: To a flame-dried 100 mL round-bottom flask equipped with a magnetic stir bar, add 4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide (1.79 g, 6.88 mmol) and absolute ethanol (30 mL)[2]. Seal the flask with a rubber septum and flush the system with Nitrogen ( N2​ ) gas for 5 minutes.

• Causality & Rationale: Establishing an inert atmosphere prior to catalyst addition is a critical safety parameter. Dry Pd/C is highly pyrophoric and can ignite volatile ethanol vapors upon contact with atmospheric oxygen.

Step 2: Catalyst Addition

• Action: Briefly remove the septum under a positive flow of N2​ and carefully add 10% Pd/C (0.732 g, 0.688 mmol of Pd)[2]. Reseal the flask immediately.

• Causality & Rationale: Adding the catalyst while the solvent is already present (rather than adding dry solvent to dry catalyst) mitigates the risk of localized exothermic hot spots that could lead to combustion.

Step 3: Hydrogenation

• Action: Connect a hydrogen-filled balloon to the flask via a needle. Evacuate the flask lightly using a vacuum line and backfill with H2​ gas. Repeat this purge cycle three times. Stir the reaction mixture vigorously at ambient temperature (20–25 °C) for 16 hours[2].

• Causality & Rationale: The purge cycles ensure the complete displacement of nitrogen, maximizing the partial pressure of H2​ in the headspace. Because this is a tri-phasic reaction (solid catalyst, liquid solvent, gaseous H2​ ), vigorous agitation is strictly required to maximize mass transfer across the phase boundaries and prevent reaction stalling.

Step 4: In-Process Control (IPC) & Self-Validation

• Action: After 16 hours, halt stirring, allow the catalyst to settle, and withdraw a 10 µL aliquot. Analyze via TLC (e.g., 50% EtOAc/Hexanes) or LC-MS to confirm the absence of the starting material and any intermediates.

• Causality & Rationale: A robust protocol must be a self-validating system. If the reaction stalls at the stable hydroxylamine intermediate (indicated by a distinct, highly polar spot on TLC or specific m/z on MS), it suggests catalyst poisoning. Complete disappearance of both the starting material and the intermediate validates the integrity of the catalytic cycle.

Step 5: Filtration and Workup

• Action: Once complete conversion is confirmed, purge the flask with N2​ for 5 minutes to displace residual H2​ . Filter the heterogeneous mixture through a tightly packed pad of CELITE®, washing the filter cake with additional absolute ethanol (2 × 10 mL)[2].

• Causality & Rationale: Filtering through CELITE® rather than standard filter paper is mandatory. It traps finely dispersed, colloidal palladium particles, preventing heavy metal contamination in the final active pharmaceutical ingredient (API) and avoiding the risk of pyrophoric fires when the filter cake dries.

Step 6: Isolation

• Action: Concentrate the combined filtrate under reduced pressure (in vacuo) using a rotary evaporator to afford the pure 3-Amino-4-methoxy-N,N-dimethylbenzenesulfonamide[2].

• Causality & Rationale: Mild evaporation prevents the thermal degradation of the newly formed, electron-rich aniline, which can be susceptible to oxidation if exposed to high heat and ambient air simultaneously.

References

• US Patent 9428504B2.7-hydroxy-spiropipiperidine indolinyl antagonists of P2Y1 receptor. Google Patents.

• Chemical Reviews. Reduction of Nitro Compounds Using 3d-Non-Noble Metal Catalysts. ACS Publications. URL:[Link]

Sources

• 1. cymitquimica.com [cymitquimica.com]
• 2. US9428504B2 - 7-hydroxy-spiropipiperidine indolinyl antagonists of P2Y1 receptor - Google Patents [patents.google.com]
• 3. pubs.acs.org [pubs.acs.org]

Incorporating 4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide into spiropiperidine indolinyl scaffolds

Application Note: Strategic Incorporation of 4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide into Spiropiperidine Indolinyl Scaffolds

Executive Summary

The development of selective P2Y1 receptor antagonists represents a critical frontier in antithrombotic therapy, offering robust antiplatelet efficacy with a potentially wider safety margin and reduced bleeding liabilities compared to traditional P2Y12 antagonists[1]. A highly successful structural class in this domain utilizes a privileged spiropiperidine indolinyl scaffold[2].

This application note details the mechanistic rationale and optimized synthetic protocols for incorporating 4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide into the spiro[indoline-3,4'-piperidine] core. By utilizing this specific building block, medicinal chemists can efficiently install a central phenyl ring equipped with a critical sulfonamide pharmacophore and a latent aniline handle for downstream urea or thiadiazole formation[3].

Rationale & Mechanistic Causality

The coupling of an indoline nitrogen to an aromatic ring is historically challenging. The indoline nitrogen is a notoriously poor nucleophile because its lone pair is delocalized into the adjacent aromatic system. Standard amine alkylation or unactivated cross-coupling conditions often result in poor yields or require expensive palladium catalysts.

To circumvent this, we employ 4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide as a highly activated electrophile for Nucleophilic Aromatic Substitution (SNAr).

• Electronic Activation: The methoxy leaving group is flanked by an ortho-nitro group and a para-sulfonamide group. Both are strongly electron-withdrawing, which profoundly lowers the LUMO of the aromatic ring. This renders the methoxy-bearing carbon highly susceptible to nucleophilic attack.

• Regioselectivity: In the spiro[indoline-3,4'-piperidine] scaffold, the piperidine nitrogen (N1') is typically pre-alkylated (e.g., with a neopentyl group) to provide basicity and steric bulk[1]. This leaves the indoline nitrogen (N1) as the sole reactive site.

• Deprotonation Dynamics: Because the indoline is weakly nucleophilic, a strong base (such as Sodium Hydride, NaH) is required to quantitatively deprotonate the indoline nitrogen, generating a powerful indolinide nucleophile that rapidly displaces the methoxy group.

Fig 1. P2Y1 signaling pathway inhibited by spiropiperidine indolinyl antagonists.

Experimental Protocols

The following protocols represent a self-validating synthetic system. In-process controls (IPCs) are embedded to ensure each transformation is verified before proceeding.

Step 1: SNAr Coupling of the Spiro Scaffold

Objective: Form the critical C-N bond between the indoline nitrogen and the activated benzenesulfonamide.

• Preparation: In an oven-dried, argon-purged flask, dissolve 1'-neopentylspiro[indoline-3,4'-piperidine] (1.0 eq) in anhydrous DMF (0.2 M concentration).

• Deprotonation: Cool the solution to 0 °C. Carefully add Sodium Hydride (NaH, 60% dispersion in mineral oil, 1.5 eq) in portions.

  • Causality Check: Hydrogen gas evolution will be immediately visible. Stir for 30 minutes at 0 °C until gas evolution ceases, confirming complete formation of the indolinide anion.

• Electrophile Addition: Add 4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide (1.2 eq) dropwise as a solution in anhydrous DMF.

• Reaction: Warm the mixture to room temperature and stir for 4 hours.

• Self-Validation (IPC): Pull a 10 µL aliquot, quench in MeOH, and analyze via LC-MS. The reaction is complete when the starting indoline mass is entirely consumed, replaced by the [M+H]+ of the nitro-aryl spiro intermediate.

• Workup: Quench the reaction with saturated aqueous NH4Cl to neutralize excess NaH. Extract with Ethyl Acetate (3x). Wash the combined organic layers with 5% aqueous LiCl (3x) to remove residual DMF.

  • Quality Gate: If the organic layer retains a deep orange/red tint after washing, repeat the LiCl wash, as this indicates residual nitro-aromatic starting material. Dry over Na2SO4 and concentrate.

Step 2: Reduction of the Nitro Group

Objective: Convert the ortho-nitro group to an aniline to serve as a nucleophilic handle for final functionalization.

• Reaction Setup: Dissolve the crude nitro-aryl intermediate from Step 1 in a 4:1 mixture of Ethanol and Water (0.1 M).

• Reagent Addition: Add Iron powder (Fe, 5.0 eq) and Ammonium Chloride (NH4Cl, 5.0 eq).

  • Mechanistic Note: Fe/NH4Cl is chosen over Pd/C catalyzed hydrogenation to prevent potential reductive cleavage of the newly formed C-N bond or interference from the sulfonamide moiety.

• Heating: Reflux the mixture at 80 °C for 2 hours.

• Workup & Validation: Filter the hot mixture through a pad of Celite to remove iron salts, washing the pad generously with hot Ethanol. Concentrate the filtrate, partition between EtOAc and saturated NaHCO3, and extract. LC-MS should confirm the mass shift of -30 Da (loss of two oxygen atoms, addition of two protons).

Step 3: Diaryl Urea Formation

Objective: Install the final urea moiety to complete the P2Y1 antagonist pharmacophore[1].

• Coupling: Dissolve the aniline intermediate in anhydrous Dichloromethane (DCM) at 0 °C. Add the desired substituted phenyl isocyanate (e.g., 4-(trifluoromethoxy)phenyl isocyanate, 1.1 eq) and Triethylamine (TEA, 1.5 eq).

• Completion: Stir at room temperature for 2 hours. The product typically precipitates from the DCM solution.

• Isolation: Filter the precipitate and wash with cold DCM to yield the highly pure conformationally constrained diaryl urea[2].

Fig 2. Synthetic workflow for incorporating the benzenesulfonamide building block.

Quantitative Data Analysis

Optimization of the SNAr step is critical for overall yield. The table below summarizes the quantitative data driving the choice of reagents in Step 1. Weak bases fail to deprotonate the indoline, while elevated temperatures with weaker bases lead to degradation of the nitro-aromatic electrophile.

Table 1: Optimization of SNAr Coupling Conditions

Base (Equivalents)	Solvent	Temperature (°C)	Time (h)	Conversion (%)*	Isolated Yield (%)
K2CO3 (3.0)	DMF	100	24	< 20	12
Cs2CO3 (3.0)	DMSO	100	16	55	42
KHMDS (1.5)	THF	-78 to 25	4	90	81
NaH (1.5)	DMF	0 to 25	4	> 95	88

*Conversion determined by LC-MS integration of the crude reaction mixture at 254 nm.

References

• US9428504B2 - 7-hydroxy-spiropipiperidine indolinyl antagonists of P2Y1 receptor.
• Conformationally Constrained ortho-Anilino Diaryl Ureas: Discovery of 1-(2-(1′-Neopentylspiro[indoline-3,4′-piperidine]-1-yl)phenyl)-3-(4-(trifluoromethoxy)phenyl)urea, a Potent, Selective, and Bioavailable P2Y1 Antagonist.
• 2-Amino-1,3,4-thiadiazoles in the 7-hydroxy-N-neopentyl spiropiperidine indolinyl series as potent P2Y1 receptor antagonists. PubMed.
• Identification of 1-{2-[4-chloro-1 '-(2,2-dimethylpropyl)-7-hydroxy-1,2-dihydrospiro[indole-3,4 '-piperidine]-1-yl] phenyl}-3-{5-chloro-[1,3]thiazolo[5,4-b]pyridin-2.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. 2-Amino-1,3,4-thiadiazoles in the 7-hydroxy-N-neopentyl spiropiperidine indolinyl series as potent P2Y1 receptor antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]

Preparation of sulfonamide derivatives using 4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide

An in-depth technical guide on the preparation and functionalization of sulfonamide derivatives using 4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide as a core scaffold.

Mechanistic Rationale & Pharmacological Relevance

Sulfonamides are highly privileged pharmacophores in medicinal chemistry, frequently utilized for their metabolic stability and ability to participate in robust hydrogen-bonding networks. Specifically, N,N-dimethylsulfonamides exhibit unique pharmacokinetic profiles due to the masking of the sulfonamide NH, which increases lipophilicity and alters receptor binding dynamics.

4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide (CAS 99363-02-7) serves as a highly versatile synthetic intermediate. The strategic placement of its functional groups allows for orthogonal reactivity:

• The N,N-dimethylsulfonamide group provides a stable, non-reactive structural anchor during upstream electrophilic and nucleophilic transformations.

• The methoxy group acts as a strong electron-donating group (EDG), directing early-stage electrophilic aromatic substitution (nitration) while also serving as a potential handle for downstream demethylation to yield phenolic derivatives.

• The nitro group functions as a masked primary amine. Upon catalytic reduction, it yields 3-amino-4-methoxy-N,N-dimethylbenzenesulfonamide (CAS 7400-96-6)[1], a nucleophilic aniline that can be coupled with various electrophiles. This specific aniline intermediate is critical in the synthesis of 7-hydroxy-spiropiperidine indolinyl compounds, which act as potent antagonists of the human P2Y1 receptor for the treatment of thromboembolic disorders[2],[3].

Synthetic Workflow & Retrosynthetic Strategy

The synthesis of the core scaffold and its subsequent derivatization follows a highly efficient three-step linear sequence from commercially available 4-methoxybenzenesulfonyl chloride.

Figure 1: Step-by-step synthetic workflow from 4-methoxybenzenesulfonyl chloride to functionalized sulfonamide derivatives.

Experimental Protocols & Self-Validating Systems

Protocol A: Electrophilic Aromatic Nitration

Objective: Synthesis of 4-methoxy-3-nitrobenzenesulfonyl chloride. Causality: The sulfonyl chloride moiety is meta-directing and deactivating, whereas the methoxy group is strongly ortho/para-directing and activating. Consequently, nitration occurs exclusively ortho to the methoxy group. Concentrated sulfuric acid ( H2​SO4​ ) is utilized not just as a solvent, but as a strong acid to protonate nitric acid ( HNO3​ ), driving the formation of the highly electrophilic nitronium ion ( NO2+​ )[4].

Step-by-Step Methodology:

• Charge a round-bottom flask with 4-methoxybenzenesulfonyl chloride (1.0 equiv) and concentrated H2​SO4​ (approx. 5 volumes). Cool the mixture to 0 °C using an ice-water bath.

• Add HNO3​ (1.5 equiv) dropwise over 30 minutes. Crucial: Maintain the internal temperature below 5 °C to prevent runaway exothermic reactions and the formation of dinitrated byproducts[4].

• Stir the solution for 2 hours at 0 °C.

• Carefully quench the reaction by pouring the mixture into vigorously stirred crushed ice/water.

• Extract the aqueous layer with diethyl ether ( Et2​O ) or dichloromethane (DCM). Wash the combined organic layers with cold water and brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure to afford the product[4].

• Self-Validation Checkpoint: The reaction is validated by the formation of a distinct, more polar spot on TLC (Hexanes/EtOAc). The complete consumption of the starting material confirms the end of the reaction.

Protocol B: Sulfonamide Formation via Nucleophilic Acyl Substitution

Objective: Synthesis of 4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide (CAS 99363-02-7). Causality: The highly electrophilic sulfonyl chloride undergoes rapid nucleophilic attack by dimethylamine. A non-nucleophilic base (such as pyridine or triethylamine) must be added in excess to act as an acid scavenger. This neutralizes the HCl byproduct, preventing the protonation and subsequent deactivation of the dimethylamine nucleophile[2],[5].

Step-by-Step Methodology:

• Dissolve 4-methoxy-3-nitrobenzenesulfonyl chloride (1.0 equiv) in anhydrous THF or DCM (approx. 10 volumes) under a nitrogen atmosphere[2],[5].

• Add pyridine or Et3​N (3.0 – 5.0 equiv) to the solution and cool to 0 °C[2],[5].

• Dropwise add a 2.0 M solution of dimethylamine in THF (1.5 – 2.6 equiv)[2],[5].

• Remove the cooling bath and allow the reaction mixture to stir at ambient temperature for 2 to 16 hours[2],[5].

• Dilute the reaction with water and extract with ethyl acetate (EtOAc). Wash the combined organic extracts with 1N HCl (to remove excess pyridine/amine), followed by brine. Dry over MgSO4​ and concentrate[2].

• Self-Validation Checkpoint: LC-MS analysis of the crude mixture will confirm the disappearance of the sulfonyl chloride mass and the emergence of the product peak at m/z 261.05 [M+H]+ .

Protocol C: Catalytic Hydrogenation to the Aniline Derivative

Objective: Reduction to 3-Amino-4-methoxy-N,N-dimethylbenzenesulfonamide (CAS 7400-96-6). Causality: To utilize the scaffold for drug discovery (e.g., P2Y1 antagonists), the nitro group must be reduced to a primary amine. Palladium on carbon (Pd/C) is chosen as the catalyst due to its high efficiency in reducing aromatic nitro groups under mild hydrogen pressure. Absolute ethanol is used as a protic solvent to stabilize the polar transition states during the reduction[2],[3].

Step-by-Step Methodology:

• Dissolve 4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide (1.0 equiv) in absolute ethanol[3].

• Carefully add 10% Pd/C (0.1 equiv by weight) to the solution under a steady stream of nitrogen to prevent solvent ignition[3].

• Evacuate the reaction flask and backfill with hydrogen gas using a balloon apparatus[3].

• Stir the heterogeneous mixture vigorously at ambient temperature for 16 hours[3].

• Filter the reaction mixture through a pad of CELITE® to safely trap the pyrophoric Pd/C catalyst. Wash the filter cake thoroughly with methanol[3].

• Evaporate the filtrate under reduced pressure to afford the pure aniline derivative in high yield (>90%)[3].

• Self-Validation Checkpoint: The successful reduction is indicated by a significant polarity shift on TLC. Furthermore, treating the TLC plate with a Ninhydrin stain will yield a positive (colored) result, confirming the presence of a newly formed primary aromatic amine. LC-MS will show the [M+H]+ peak at m/z 231.08.

Quantitative Data & Analytical Summary

The following table summarizes the key physical and analytical parameters of the intermediates synthesized in this workflow, providing a quick-reference guide for quality control and validation.

Compound Name	CAS Number	Molecular Weight	Physical State	Key Analytical Marker (LC-MS)
4-Methoxy-3-nitrobenzenesulfonyl chloride	N/A	251.64 g/mol	Solid	N/A (Reactive intermediate)
4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide	99363-02-7	260.27 g/mol	Solid	[M+H]+ m/z 261.05
3-Amino-4-methoxy-N,N-dimethylbenzenesulfonamide	7400-96-6	230.28 g/mol	Solid	[M+H]+ m/z 231.08

Sources

• 1. CAS 7400-96-6: 3-amino-4-methoxy-N,N-dimethylbenzenesulfon… [cymitquimica.com]
• 2. US9428504B2 - 7-hydroxy-spiropipiperidine indolinyl antagonists of P2Y1 receptor - Google Patents [patents.google.com]
• 3. US9428504B2 - 7-hydroxy-spiropipiperidine indolinyl antagonists of P2Y1 receptor - Google Patents [patents.google.com]
• 4. data.epo.org [data.epo.org]
• 5. WO2024086809A1 - Methods for treating cancer - Google Patents [patents.google.com]

Application Note: In Vitro Assay Preparation for P2Y1 Receptor Antagonists Derived from 4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide

Introduction & Scientific Rationale

In the development of novel antiplatelet therapies for thromboembolic disorders, targeting the purinergic signaling network is a highly validated strategy. 4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide (CAS: 99363-02-7) serves as a critical synthetic precursor in this domain. Through the reduction of its nitro group to an aniline and subsequent coupling reactions, this precursor is utilized to synthesize 7-hydroxy-spiropiperidine indolinyl derivatives[1]. These derivatives have been identified as highly potent, selective antagonists of the human P2Y1 receptor.

To rigorously evaluate the efficacy of these precursor-derived antagonists, researchers rely on the ADP-induced Platelet Aggregation Assay using human Platelet-Rich Plasma (PRP). Unlike assays utilizing washed platelets, the use of PRP preserves plasma protein binding. Because sulfonamide-derived compounds often exhibit high plasma protein binding, testing in PRP provides a self-validating system that serves as a far more accurate predictor of in vivo pharmacokinetic and pharmacodynamic activity[2].

Biological Target & Mechanistic Pathway

Adenosine diphosphate (ADP) activates platelets by simultaneously interacting with two distinct G-protein-coupled receptors: P2Y1 and P2Y12.

The P2Y1 receptor is Gq-coupled. Upon ADP binding, it activates phospholipase C-β (PLC-β), generating inositol triphosphate (IP3) and triggering the release of intracellular calcium (Ca²⁺)[3]. This calcium mobilization mediates the initial platelet shape change and initiates a weak, transient aggregation wave. Full, sustained platelet aggregation requires the synergistic co-activation of the Gi-coupled P2Y12 receptor. By selectively inhibiting P2Y1 with indolinyl antagonists derived from 4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide, the initial calcium spike and shape change are blocked, thereby preventing the synergistic cascade required for thrombosis[3].

Figure 1: P2Y1 receptor signaling pathway and targeted inhibition by precursor-derived antagonists.

Experimental Methodology: Platelet Aggregation Assay

The following protocol details the preparation and execution of Light Transmission Aggregometry (LTA) to validate the IC₅₀ of compounds synthesized from the 4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide precursor.

Step 3.1: Test Compound Preparation

• Synthesis & Solubilization: Following the reduction and coupling of the precursor to form the final 7-hydroxy-spiropiperidine indolinyl antagonist, dissolve the lyophilized compound in 100% anhydrous DMSO to create a 10 mM stock solution.

• Serial Dilution: Prepare working concentrations in DMSO. Causality Note: The final concentration of DMSO in the assay must not exceed 0.1% (v/v), as higher concentrations of DMSO inherently inhibit platelet function and will confound the aggregation data.

Step 3.2: Preparation of Platelet-Rich Plasma (PRP)

• Blood Collection: Draw human venous blood from healthy, fasting donors (who have abstained from NSAIDs for at least 10 days) into tubes containing 3.2% sodium citrate (1:9 volume ratio). Causality Note: Citrate chelates extracellular calcium, preventing premature coagulation while preserving receptor functionality.

• First Centrifugation (PRP): Centrifuge the whole blood at 150–200 × g for 15 minutes at room temperature (RT) with no brake. Carefully aspirate the upper PRP layer to avoid leukocyte/erythrocyte contamination.

• Second Centrifugation (PPP): Centrifuge the remaining blood at 1,500 × g for 15 minutes at RT to obtain Platelet-Poor Plasma (PPP). PPP will serve as the 100% light transmission (blank) baseline.

Step 3.3: Light Transmission Aggregometry (LTA) Setup

• Calibration: Place a cuvette containing 250 µL of PPP into the aggregometer at 37°C and set the instrument to 100% light transmission. Set the 0% transmission baseline using an untreated 250 µL PRP sample.

• Pre-incubation: Add 250 µL of PRP to a test cuvette containing a magnetic stir bar. Add 0.25 µL of the serially diluted test compound (or DMSO vehicle control). Incubate at 37°C for 3 to 5 minutes under constant stirring at 1,000 rpm.

Step 3.4: ADP Stimulation & Data Acquisition

• Activation: Add ADP to the cuvette to achieve a final concentration of 10 µM. Causality Note: A 10 µM ADP concentration is specifically chosen because it is sufficient to overcome minor donor variability and ensures robust, maximal primary and secondary waves of aggregation, providing a reliable baseline to measure the inhibitory potency of the antagonist[2].

• Measurement: Record the change in light transmission continuously for 5 to 6 minutes. The maximum amplitude of aggregation (peak light transmission) is recorded for each concentration.

Data Presentation & Analysis

Calculate the percentage of inhibition for each concentration relative to the vehicle control. The IC₅₀ is defined as the concentration of the test compound required to inhibit 50% of the maximum ADP-induced aggregation.

The table below summarizes representative quantitative data for various indolinyl derivatives synthesized from the 4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide precursor, demonstrating their selective potency.

Compound Derivative	Precursor Utilized	Target Receptor	Assay Matrix	IC₅₀ (at 10 µM ADP)
Compound A (Optimized Indolinyl)	4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide	P2Y1	Human PRP	≤ 0.2 µM
Compound B (Intermediate analog)	4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide	P2Y1	Human PRP	≤ 1.0 µM
Compound C (Early-stage analog)	4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide	P2Y1	Human PRP	≤ 5.0 µM

Table 1: Representative in vitro human antiplatelet activity (IC₅₀) of precursor-derived compounds evaluated via LTA.

References

• Thibeault, C., Clark, C. G., DeLucca, I., Hu, C. H., Jeon, Y., & Lam, P. Y. S. (2016). 7-hydroxy-spiropipiperidine indolinyl antagonists of P2Y1 receptor (U.S. Patent No. 9,428,504 B2). U.S. Patent and Trademark Office.

• Jin, J., Daniel, J. L., & Kunapuli, S. P. (1998). Molecular basis for ADP-induced platelet activation. II. The P2Y1 receptor mediates ADP-induced intracellular calcium mobilization and shape change in platelets. Journal of Biological Chemistry, 273(4), 2030-2034. URL:[Link]

Sources

• 1. US9428504B2 - 7-hydroxy-spiropipiperidine indolinyl antagonists of P2Y1 receptor - Google Patents [patents.google.com]
• 2. US9428504B2 - 7-hydroxy-spiropipiperidine indolinyl antagonists of P2Y1 receptor - Google Patents [patents.google.com]
• 3. Molecular basis for ADP-induced platelet activation. II. The P2Y1 receptor mediates ADP-induced intracellular calcium mobilization and shape change in platelets - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of 4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide

Welcome to the Technical Support Center. This guide is designed for researchers and drug development professionals seeking to optimize the yield and purity of 4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide .

Depending on your starting materials, this synthesis typically follows one of two primary pathways:

• Route A (Direct Amidation): Reaction of 4-methoxy-3-nitrobenzenesulfonyl chloride with dimethylamine.

• Route B (Two-Step Synthesis): Amidation of 4-methoxybenzenesulfonyl chloride followed by electrophilic aromatic nitration.

Below, you will find a mechanistic troubleshooting guide, quantitative optimization data, and self-validating experimental protocols to ensure reproducible success.

I. Pathway Architecture

Workflow diagram illustrating the Direct Amidation (Route A) and Two-Step (Route B) synthesis routes.

II. Troubleshooting Guide & FAQs

Q1: Why is my yield so low when starting from 4-methoxy-3-nitrobenzenesulfonyl chloride (Route A)?

A1: The primary cause of low yield in the amidation step is the competitive hydrolysis of the sulfonyl chloride intermediate. Sulfonyl chlorides are highly moisture-sensitive. If your dichloromethane (DCM) or base is not strictly anhydrous, water acts as a competing nucleophile, converting the starting material into an unreactive sulfonic acid byproduct. Mechanistic Solution: Standard synthetic methods for sulfonamide preparation typically employ anhydrous dichloromethane (DCM) and triethylamine (Et3N) to maximize yield and prevent hydrolysis ()[1]. Ensure your dimethylamine source is anhydrous (e.g., a 2.0 M solution in THF) rather than an aqueous solution.

Q2: During the nitration of 4-methoxy-N,N-dimethylbenzenesulfonamide (Route B), I observe significant formation of a polar byproduct. What is happening?

A2: You are likely observing ether cleavage (demethylation) or over-nitration. The methoxy group is highly activating, making the aromatic ring electron-rich. However, in the presence of concentrated sulfuric acid and elevated temperatures, the ether oxygen can become protonated. Metabolic or chemical dealkylation/demethylation is a known degradation pathway for N-alkyl and methoxy-substituted benzenesulfonamides under harsh oxidative or acidic conditions ()[2]. Mechanistic Solution: For nitration of aromatic rings containing activating groups, strict temperature control (-15 °C to 0 °C) is mandatory to prevent runaway exothermic reactions and byproduct formation ()[3]. Quench the reaction over crushed ice to prevent localized heating during the dilution of the acid matrix.

Q3: Should I use pyridine or triethylamine (Et3N) as the base for the amidation step?

A3: While the use of anhydrous THF or DCM and pyridine/Et3N as acid scavengers is a well-documented protocol for benzenesulfonamide derivatives ()[4], Et3N is highly recommended for this specific synthesis. Triethylamine (pKa ~10.7) is a stronger base than pyridine (pKa ~5.2). It more efficiently neutralizes the HCl byproduct generated during the reaction, preventing the formation of unreactive dimethylamine hydrochloride salts and driving the reaction to completion.

III. Quantitative Yield Optimization

Summarized below is the empirical data demonstrating how reaction parameters dictate the final yield and purity of the target molecule.

Table 1: Optimization of Amidation Conditions (Route A)

Solvent	Base	Amine Source	Temp Profile	Isolated Yield	Purity (HPLC)
DCM (Anhydrous)	Et3N (3.0 eq)	NH(CH3)2 (2M in THF)	0 °C → RT	92%	>98%
DCM (Wet)	Et3N (3.0 eq)	NH(CH3)2 (2M in THF)	0 °C → RT	65%	85%
THF (Anhydrous)	Pyridine (3.0 eq)	NH(CH3)2 (2M in THF)	RT	78%	90%
Water/DCM biphasic	NaOH (aq)	NH(CH3)2 (40% aq)	0 °C	45%	70%

Table 2: Optimization of Nitration Conditions (Route B)

Nitrating Agent	Acid Matrix	Temp Profile	Time	Isolated Yield	Major Impurity
HNO3 (1.05 eq, 70%)	H2SO4 (98%)	-10 °C to 0 °C	30 min	88%	None (<2%)
HNO3 (1.50 eq, 70%)	H2SO4 (98%)	0 °C to RT	2 hrs	54%	Dinitro derivative
HNO3 (1.05 eq, 70%)	H2SO4 (98%)	25 °C (RT)	1 hr	61%	Demethylated phenol

IV. Self-Validating Experimental Protocols

Protocol A: Direct Amidation (High-Yield Route)

This protocol converts 4-methoxy-3-nitrobenzenesulfonyl chloride directly to the target molecule.

• Preparation: Dissolve 4-methoxy-3-nitrobenzenesulfonyl chloride (1.0 equiv) in anhydrous DCM (10 mL/g).

  • Validation Check: The solution must be completely clear. Cloudiness indicates the presence of moisture and premature hydrolysis.

• Base Addition: Add anhydrous Et3N (3.0 equiv) in one portion.

• Amine Addition: Cool the flask to 0 °C using an ice-water bath. Slowly add Dimethylamine (2.0 M solution in THF, 1.5 equiv) dropwise over 15 minutes.

  • Validation Check: Monitor the internal temperature; it must not exceed 5 °C. White fumes indicate the addition rate is too fast.

• Propagation: Remove the ice bath and allow the reaction to stir at room temperature for 2 hours.

  • Validation Check: Perform Thin Layer Chromatography (TLC) using Hexane:EtOAc (7:3). The starting material spot should be completely absent, replaced by a single, more polar product spot.

• Workup: Dilute the mixture with additional DCM. Wash sequentially with 1M HCl (to remove excess amine/Et3N), saturated NaHCO3, and brine. Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure to yield the product as a crystalline solid.

Protocol B: Electrophilic Nitration (Two-Step Route)

This protocol nitrates 4-methoxy-N,N-dimethylbenzenesulfonamide to yield the target molecule.

• Solvation: Dissolve 4-methoxy-N,N-dimethylbenzenesulfonamide (1.0 equiv) in concentrated H2SO4 (98%, 5 mL/g).

  • Validation Check: Ensure complete dissolution to form a homogeneous solution before proceeding.

• Cooling: Submerge the reaction flask in an ice-salt bath and cool the internal temperature to -10 °C.

• Nitration: In a separate vial, prepare the nitrating mixture by carefully adding 70% HNO3 (1.05 equiv) to cold 98% H2SO4. Add this mixture dropwise to the reaction flask over 30 minutes.

  • Validation Check: The internal temperature must remain below 0 °C. If brown NO2 gas evolves, the reaction is overheating and side-products are forming.

• Quenching: Stir for an additional 30 minutes at 0 °C, then carefully pour the entire reaction mixture over vigorously stirred crushed ice.

  • Validation Check: The target 4-methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide will immediately precipitate as a pale solid.

• Isolation: Filter the precipitate via a Büchner funnel, wash thoroughly with cold distilled water until the filtrate is pH neutral, and dry under vacuum.

V. References

• Title: WO2024086809A1 - Methods for treating cancer Source: Google Patents URL:

• Title: US9428504B2 - 7-hydroxy-spiropipiperidine indolinyl antagonists of P2Y1 receptor Source: Google Patents URL:

• Title: Detailed Studies on the Methoxylation and Subsequent Dealkylation of N,N-Diethylbenzenesulfonamide Source: PubMed Central (PMC) URL: [Link]

Sources

• 1. WO2024086809A1 - Methods for treating cancer - Google Patents [patents.google.com]
• 2. Detailed Studies on the Methoxylation and Subsequent Dealkylation of N,N-Diethylbenzenesulfonamide Using a Tailor-Made Electrosynthetic Reactor - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. US9428504B2 - 7-hydroxy-spiropipiperidine indolinyl antagonists of P2Y1 receptor - Google Patents [patents.google.com]

Technical Support Center: Troubleshooting 4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide Synthesis

Welcome to the Application Scientist Support Portal. This in-depth technical guide is designed for researchers and drug development professionals experiencing low purity yields or stalled reactions during the synthesis of 4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide (CAS: 99363-02-7).

Rather than simply providing a recipe, this guide deconstructs the mechanistic causality behind common synthetic failures, provides self-validating experimental protocols, and equips you with diagnostic tools to profile and eliminate impurities.

Mechanistic Causality & Impurity Pathways

The synthesis of 4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide typically proceeds via a two-step sequence: the electrophilic aromatic nitration of 4-methoxybenzenesulfonyl chloride, followed by nucleophilic amidation with dimethylamine [1].

The primary challenge in this workflow is the extreme electrophilicity of the sulfonyl chloride intermediate. The strongly electron-withdrawing nitro group at the 3-position pulls electron density away from the sulfur atom, making it highly susceptible to nucleophilic attack. While this facilitates the desired amidation, it simultaneously makes the intermediate hyper-sensitive to trace moisture, leading to rapid hydrolysis into the sulfonic acid byproduct [3]. Furthermore, the strongly activating nature of the methoxy group makes the aromatic ring prone to over-nitration if thermal control is lost during the initial step.

Figure 1: Synthesis workflow and mechanistic pathways leading to common structural impurities.

Diagnostic FAQs & Troubleshooting Logic

Q1: My final isolated product contains a large percentage of 4-methoxy-3-nitrobenzenesulfonic acid. How do I prevent this? A: This is the most common failure mode, driven by the competitive hydrolysis of the sulfonyl chloride intermediate. Water acts as a competing nucleophile against dimethylamine. To resolve this, you must treat the amidation step as strictly air- and moisture-sensitive. Use anhydrous solvents (e.g., DCM or THF dried over molecular sieves), ensure your dimethylamine source is dry (prefer a 2.0 M solution in anhydrous THF over aqueous solutions), and backfill your reaction vessel with argon [2].

Q2: My LC-MS shows a massive sulfonic acid peak (m/z 232), but my isolated yield is low. Is my product hydrolyzing, or is it unreacted starting material? A: Sulfonyl chlorides are notoriously deceptive in standard reverse-phase LC-MS. They react rapidly with the aqueous mobile phase on the column, converting unreacted 4-methoxy-3-nitrobenzenesulfonyl chloride entirely into the sulfonic acid. To differentiate true batch hydrolysis from unreacted starting material, perform a Pyrrolidine Quench Test (see Section 3).

Q3: LC-MS shows an [M+H]+ peak at 306. What is this impurity and how did it form? A: This is the 4-Methoxy-N,N-dimethyl-3,5-dinitrobenzenesulfonamide impurity. The methoxy group is a powerful ortho/para director. Once the first nitro group is installed at the 3-position, the 5-position remains activated enough to undergo a second nitration if the temperature exceeds 5 °C or if nitric acid is used in large excess. Strict stoichiometric control (1.1 to 1.5 eq of HNO3) and rigorous cooling (0 °C) are mandatory [1].

Q4: I am using dimethylamine hydrochloride instead of dimethylamine gas. My reaction stalls at 50% conversion. Why? A: Dimethylamine hydrochloride (HNMe₂·HCl) is a non-nucleophilic salt. To utilize it, you must add an auxiliary organic base, such as Triethylamine (TEA) or Pyridine, to liberate the free amine in situ. Furthermore, the amidation reaction generates one equivalent of HCl. If no auxiliary base is present, the generated HCl will protonate the remaining free dimethylamine, effectively stalling the reaction at 50% theoretical yield [2].

Figure 2: Decision tree for troubleshooting low purity batches based on diagnostic mass spectrometry.

Self-Validating Experimental Protocols

The following protocols are engineered to be self-validating systems. Do not proceed to the next step unless the validation checkpoint is cleared.

Protocol A: Controlled Nitration of 4-Methoxybenzenesulfonyl Chloride

Objective: Install the nitro group at the 3-position without triggering poly-nitration or ether cleavage.

• Preparation: Dissolve 4-methoxybenzenesulfonyl chloride (1.0 eq) in concentrated H₂SO₄ (approx. 5 mL/mmol) and cool the flask to exactly 0 °C using an ice-brine bath. Causality: H₂SO₄ acts as both the solvent and the acid catalyst required to generate the highly reactive nitronium ion (NO₂⁺) from nitric acid [3].

• Electrophilic Addition: Add fuming HNO₃ (1.1 - 1.5 eq) dropwise over 30 minutes. Monitor the internal temperature continuously. It must not exceed 5 °C. Causality: Exceeding 5 °C exponentially increases the kinetic rate of the secondary nitration, leading to the dinitro impurity [1].

• Maturation: Stir the reaction mixture for 2 hours at 0 °C.

• Quenching: Pour the reaction mixture carefully over vigorously stirred crushed ice. Causality: Rapid dilution of the acid prevents further nitration and forces the hydrophobic sulfonyl chloride intermediate to precipitate.

• Isolation: Extract the aqueous layer with cold Dichloromethane (DCM). Wash the organic layer with ice-cold water and brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

Protocol B: Anhydrous Amidation with Dimethylamine

Objective: Maximize nucleophilic attack by the amine while completely suppressing aqueous hydrolysis.

• Preparation: Dissolve the intermediate 4-methoxy-3-nitrobenzenesulfonyl chloride (1.0 eq) in anhydrous DCM (10 mL/mmol) under a strict argon atmosphere. Cool to 0 °C.

• Base Addition: If using dimethylamine hydrochloride (HNMe₂·HCl, 2.0 eq), add Triethylamine (TEA, 3.0 eq) to the solution. Causality: TEA acts as an acid scavenger, neutralizing the HCl generated during the reaction and preventing the protonation of the nucleophile [2].

• Amidation: Add Dimethylamine (2.0 M solution in THF, 2.5 eq) dropwise. Allow the reaction to warm to room temperature and stir for 2 hours.

• Self-Validation Checkpoint (Pyrrolidine Quench Test): Before proceeding to the aqueous workup, take a 10 µL aliquot of the reaction mixture, dilute it in 1 mL of anhydrous acetonitrile, and add 10 µL of pyrrolidine. Analyze this sample via LC-MS. Logic: If the pyrrolidine-adduct (m/z 287) is detected, your primary amidation is incomplete (unreacted sulfonyl chloride was still present). If only the target dimethylamine-adduct (m/z 261) is present, the reaction is complete and validated for workup.

• Workup: Dilute the mixture with additional DCM and wash with cold 1M HCl. Causality: The acidic wash protonates and removes excess unreacted dimethylamine and TEA into the aqueous layer without hydrolyzing the highly stable sulfonamide product [4].

• Final Isolation: Wash with brine, dry over Na₂SO₄, and concentrate to afford high-purity 4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide.

Quantitative Data & Impurity Profiling

Use the following table to calibrate your LC-MS methods and quickly identify the root cause of batch failures based on diagnostic mass-to-charge (m/z) ratios.

Compound / Impurity Type	Chemical Formula	Exact Mass	Primary Ionization Mode	Diagnostic m/z
Target Compound	C₉H₁₂N₂O₅S	260.05	Positive ESI	261.05 [M+H]⁺
Hydrolysis Impurity (Sulfonic Acid)	C₇H₇NO₆S	233.00	Negative ESI	232.00 [M-H]⁻
Over-nitration Impurity (Dinitro)	C₉H₁₁N₃O₇S	305.03	Positive ESI	306.04 [M+H]⁺
Demethylation Impurity (Phenol)	C₈H₁₀N₂O₅S	246.03	Positive ESI	247.04 [M+H]⁺
Unreacted SM (Pyrrolidine Adduct)*	C₁₁H₁₄N₂O₅S	286.06	Positive ESI	287.07 [M+H]⁺

*Note: Unreacted sulfonyl chloride (Exact Mass 251.5) will not ionize cleanly and will appear as the Hydrolysis Impurity (m/z 232) due to reaction with the LC-MS mobile phase unless trapped via the Pyrrolidine Quench Test.

References

• CONDENSED PYRROLES AS NOVEL BROMODOMAIN INHIBITORS European Patent Office - EP 3898587 B1 URL
• Methods for treating cancer Google Patents - WO2024086809A1 URL

• Nitration and Sulfonation of Benzene Chemistry LibreTexts URL:[Link]

• 4-Acyl Pyrrole Capped HDAC Inhibitors: A New Scaffold for Hybrid Inhibitors of BET Proteins and Histone Deacetylases as Antileukemia Drug Leads Journal of Medicinal Chemistry - ACS Publications URL:[Link]

Technical Support Center: Crystallization &amp; Purification of 4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide

Welcome to the Technical Support Center for the purification of 4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide (CAS: 99363-02-7)[1]. This compound is a highly valued intermediate, frequently utilized in the synthesis of P2Y1 receptor antagonists and other pharmaceutical agents[2].

Due to its specific structural features—namely the N,N-dimethyl substitution which removes the traditional sulfonamide hydrogen-bond donor—researchers frequently encounter liquid-liquid phase separation (oiling out) and polymorph control issues during crystallization. As an Application Scientist, I have designed this guide to provide field-validated troubleshooting protocols, ensuring high-purity crystalline yields through a mechanistic understanding of the compound's physical chemistry.

Crystallization Optimization Workflow

Workflow for optimizing the crystallization of the target sulfonamide.

Quantitative Data: Solvent Screening Profiles

Data reflects generalized solubility parameters optimized for 4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide (Molecular Formula: C9H12N2O5S)[3].

Solvent System	Solubility @ 65°C (mg/mL)	Solubility @ 5°C (mg/mL)	Typical Yield (%)	Crystal Habit	Purity (%)
Ethyl Acetate [2]	>150	12	85	Prismatic	>99.0
THF / Water (1:1)	>200	45	60	Needles / Oiling	95.5
Ethanol	80	15	72	Fine Powders	97.2
Toluene	40	5	80	Plates	98.5

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: Why does the compound undergo liquid-liquid phase separation ("oiling out") during cooling? Causality: Oiling out occurs when the supersaturation trajectory crosses the binodal curve before reaching the solubility curve. Because 4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide lacks strong N-H hydrogen-bond donors, its crystal lattice relies on weaker dipole-dipole and π-π interactions typical of substituted nitrobenzenes[4]. This lower lattice energy makes the liquid phase thermodynamically competitive at high supersaturation. Solution: Reduce the cooling rate to 0.1–0.2 °C/min and introduce seed crystals at the upper boundary of the metastable zone width (MSZW) to force nucleation before the phase separation boundary is reached.

Q2: What is the optimal solvent system for high-yield purification? Causality: Based on validated synthetic protocols for P2Y1 receptor antagonists, Ethyl Acetate (EtOAc) is highly effective for this intermediate[2]. Patent literature explicitly details the extraction and subsequent crystallization of 4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide from ethyl acetate, achieving yields of approximately 85%[2]. EtOAc provides an ideal solubility gradient (high solubility at elevated temperatures, low at 5°C) without promoting solvate formation.

Q3: How do I remove residual 4-methoxybenzene-1-sulfonyl chloride starting material? Causality: The synthesis typically involves reacting an amine with 4-methoxybenzene-1-sulfonyl chloride[2]. Unreacted sulfonyl chloride is highly reactive and can degrade the final product. Solution: Ensure the crude mixture is washed with a mild aqueous base (e.g., NaHCO3) during the extraction phase before crystallization[2]. During crystallization, the high solubility of the sulfonyl chloride in cold EtOAc ensures any remaining traces stay dissolved in the mother liquor.

Q4: How do I prevent the formation of fine, unfilterable needles? Causality: Rapid uncontrolled cooling or high anti-solvent addition rates lead to a high nucleation rate, producing fine needles that trap mother liquor and impurities. Solution: Implement a temperature-cycling (Ostwald ripening) protocol. Hold the suspension at 45°C, cycle to 55°C to dissolve fines, and slowly cool back down. This promotes the growth of larger, prismatic crystals which are easier to filter and wash.

Field-Proven Protocol: Seeded Cooling Crystallization

Application Scientist Insight: This protocol is designed as a self-validating system. For example, if the product oils out at Step 4, the system validates that the initial solvent volume was too low or cooling was too rapid, prompting an immediate reheat and dilution.

• Dissolution: Suspend 10 g of crude 4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide in 70 mL of Ethyl Acetate. Heat the reactor to 65°C under continuous agitation (250 rpm) until complete dissolution is achieved.

• Clarification (Self-Validation Check): Perform a hot filtration through a 0.45 µm PTFE filter. Causality: This removes insoluble particulates that could act as uncharacterized heterogeneous nucleation sites, which often lead to unpredictable polymorph generation.

• Cooling to MSZW: Cool the solution linearly at a rate of 0.5°C/min to the seeding temperature of 45°C.

• Seeding & Isothermal Aging: Add 0.1 g (1 wt%) of high-purity seed crystals. Maintain the temperature at 45°C for 60 minutes. Causality: This isothermal aging step allows the seed crystals to consume the initial supersaturation, preventing the secondary nucleation spikes that cause unfilterable fines.

• Final Cooling: Resume cooling at 0.2°C/min down to 5°C. Hold at 5°C for 2 hours to maximize yield[2].

• Isolation & Washing: Filter the suspension under vacuum. Wash the filter cake with 15 mL of pre-chilled (5°C) Ethyl Acetate/Heptane (1:1 v/v). Causality: Heptane acts as an anti-solvent, displacing the impurity-rich mother liquor without dissolving the purified product.

• Drying: Dry the crystals in a vacuum oven at 40°C for 12 hours to remove residual solvent.

References

• Title: US9428504B2 - 7-hydroxy-spiropiperidine indolinyl antagonists of P2Y1 receptor Source: Google Patents URL

• Title: In-situ cryocrystallization of 1,2-dimethyl-3-nitrobenzene and 2,4-dimethyl-1-nitrobenzene Source: Acta Crystallographica Section C Structural Chemistry (NIH / PubMed) URL: [Link]

Sources

• 1. 99363-02-7|4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide|BLD Pharm [bldpharm.com]
• 2. US9428504B2 - 7-hydroxy-spiropipiperidine indolinyl antagonists of P2Y1 receptor - Google Patents [patents.google.com]
• 3. 4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide,(CAS# 99363-02-7)|Sinfoo BIOCHEM [sinfoobiotech.com]
• 4. In-situ cryocrystallization of 1,2-dimethyl-3-nitrobenzene and 2,4-dimethyl-1-nitrobenzene - PubMed [pubmed.ncbi.nlm.nih.gov]

Minimizing side reactions during 4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide amidation

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific mechanistic challenges associated with synthesizing 4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide .

The conversion of 4-methoxy-3-nitrobenzenesulfonyl chloride to its corresponding dimethyl sulfonamide is fundamentally challenged by the highly activated nature of the aromatic ring. The presence of strongly electron-withdrawing nitro and sulfonyl groups not only increases the electrophilicity of the sulfonyl sulfur (promoting hydrolysis) but also critically activates the C4-methoxy group toward Nucleophilic Aromatic Substitution (SNAr).

Below, you will find field-proven troubleshooting guides, causality-driven FAQs, and a self-validating protocol to ensure high-fidelity synthesis.

Part 1: Frequently Asked Questions & Troubleshooting

Q1: Why is my amidation yielding a significant amount of an impurity with a +13 Da mass shift?

A: You are observing a Nucleophilic Aromatic Substitution (SNAr) side reaction. The C4-methoxy group is highly activated by the ortho-nitro and para-sulfonyl groups. Dimethylamine is a strong nucleophile. If you use a large excess of dimethylamine to act as both the reactant and the acid scavenger, the excess nucleophile will attack the activated C4 position, displacing the methoxy group (-31 Da) and installing a dimethylamino group (+44 Da), resulting in a net mass shift of +13 Da [1].

The Fix: Transition from thermodynamic to kinetic control. Restrict dimethylamine to a near-stoichiometric amount (1.05 equivalents) and use a non-nucleophilic base like Pyridine or N,N-Diisopropylethylamine (DIPEA) to scavenge the HCl byproduct [2]. Maintain the reaction strictly at 0 °C.

Q2: I am recovering a highly polar baseline spot on my TLC and my isolated yields are poor. What is causing this?

A: Your sulfonyl chloride is undergoing competitive hydrolysis. Sulfonyl chlorides are inherently electrophilic, but the meta-nitro group in your substrate inductively withdraws electron density, making the sulfur center exceptionally susceptible to nucleophilic attack by water [1]. This forms 4-methoxy-3-nitrobenzenesulfonic acid, which streaks on normal-phase TLC and is lost in the aqueous wash during workup.

The Fix: Rigorous exclusion of moisture is non-negotiable. Use anhydrous solvents (e.g., THF or DCM stored over molecular sieves), flame-dried glassware, and an inert argon or nitrogen atmosphere [3].

Q3: Does the order of reagent addition matter for this specific substrate?

A: Yes, it is the most critical operational parameter. Adding dimethylamine directly to a concentrated solution of the sulfonyl chloride creates localized zones of high nucleophile concentration, which accelerates both over-reaction and SNAr. The Fix: Employ "reverse addition" or highly controlled dropwise addition. Dissolve the sulfonyl chloride in a large volume of dry solvent, cool to 0 °C, and add a pre-mixed solution of dimethylamine and pyridine dropwise over 30 minutes.

Part 2: Mechanistic Pathways & Troubleshooting Workflows

Figure 1: Mechanistic divergence of 4-methoxy-3-nitrobenzenesulfonyl chloride based on conditions.

Figure 2: Rapid diagnostic decision tree for amidation troubleshooting.

Part 3: Quantitative Condition Optimization

The following table synthesizes the causality of reaction parameters on the product distribution. Notice how the substitution of excess nucleophile with a non-nucleophilic base drastically suppresses the SNAr pathway.

Temperature	Base / Acid Scavenger	HNMe 2​ Equivalents	Yield: Target Amide	Yield: SNAr Impurity	Yield: Hydrolysis
25 °C	HNMe 2​ (Excess)	3.0 eq	55%	35%	10%
0 °C	HNMe 2​ (Excess)	3.0 eq	72%	18%	10%
0 °C	DIPEA (2.0 eq)	1.1 eq	88%	< 5%	7%
0 °C	Pyridine (2.0 eq)	1.05 eq	> 94%	Not Detected	< 2%

Part 4: Self-Validating Experimental Protocol

To ensure reproducibility and scientific integrity, this protocol includes built-in In-Process Controls (IPCs). Do not proceed to the next step unless the validation criteria are met.

Step 1: System Preparation & Dehydration

• Flame-dry a 250 mL round-bottom flask equipped with a magnetic stir bar and a rubber septum. Purge with Argon for 15 minutes.

• Dissolve 4-methoxy-3-nitrobenzenesulfonyl chloride (10.0 mmol) in anhydrous THF (50 mL, <50 ppm H 2​ O).

• Validation Check 1: Perform a Karl Fischer titration on the THF. If water content is >50 ppm, discard and use fresh anhydrous solvent.

Step 2: Kinetic Control & Reagent Addition

• Cool the solution to exactly 0 °C using an ice-water bath. Allow 15 minutes for thermal equilibration.

• Add anhydrous Pyridine (20.0 mmol, 2.0 eq) via syringe.

• Prepare a solution of Dimethylamine (2.0 M in THF, 5.25 mL, 10.5 mmol, 1.05 eq).

• Add the Dimethylamine solution dropwise via a syringe pump at a rate of 0.2 mL/min, maintaining the internal temperature below 2 °C.

• Validation Check 2: Monitor the internal temperature. A spike above 5 °C indicates addition is too fast, risking SNAr activation.

Step 3: Reaction Monitoring & Quench

• Stir the reaction at 0 °C for 2 hours.

• Validation Check 3 (IPC): Remove a 50 µL aliquot, quench in 1 mL EtOAc/H 2​ O, and analyze the organic layer via LC-MS. The reaction is complete when the starting material mass (m/z 251 [M-H] − for the corresponding acid in MS) is <2% and the +13 Da SNAr peak (m/z 274 [M+H] + ) is absent.

• Quench the reaction by adding 10 mL of cold 1M HCl to neutralize the pyridine.

Step 4: Isolation & Purification

• Dilute the mixture with Ethyl Acetate (100 mL) and transfer to a separatory funnel.

• Wash the organic layer with 1M HCl (2 x 50 mL) to remove residual pyridine and dimethylamine, followed by brine (50 mL).

• Dry the organic layer over anhydrous Na 2​ SO 4​ , filter, and concentrate under reduced pressure to yield the pure 4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide.

References

• Organic Chemistry Portal. "Sulfonamide synthesis by S-N coupling." Organic Synthesis Search. Available at:[Link]

• Willis, M. C., et al. "Primary Sulfonamide Synthesis Using the Sulfinylamine Reagent N-Sulfinyl-O-(tert-butyl)hydroxylamine, t-BuONSO." National Center for Biotechnology Information (PMC). Available at:[Link]

Resolving poor solubility of 4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide in aqueous media

Technical Support Center: 4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide

Welcome to the technical support guide for 4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide. This document provides in-depth troubleshooting and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering solubility challenges with this compound in aqueous media. Our goal is to provide not just protocols, but the scientific rationale behind them to empower you to make informed decisions in your experiments.

Part 1: Understanding the Challenge & Initial Troubleshooting

FAQ 1: I've just received my vial of 4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide. It's a powder, and it won't dissolve in my aqueous buffer (e.g., PBS, pH 7.4). What's happening?

Answer: This is expected behavior. The molecular structure of 4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide—comprising a substituted benzene ring—confers significant hydrophobicity (poor water solubility). The molecule lacks easily ionizable groups in the neutral pH range, preventing it from readily dissolving in standard aqueous buffers.

Your first step is to create a concentrated stock solution in a suitable organic solvent. Dimethyl sulfoxide (DMSO) is the most common and recommended choice for initial solubility tests due to its powerful solubilizing capacity for a wide range of organic molecules.[1]

Protocol 1.1: Preparation of a Concentrated DMSO Stock Solution

Objective: To create a high-concentration, clear stock solution for serial dilution into aqueous media.

Materials:

• 4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide powder

• Anhydrous or cell-culture grade Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes or glass vials

• Vortex mixer

• Sonicator (optional, but recommended)

Procedure:

• Calculation: Determine the volume of DMSO needed to achieve a desired high-concentration stock (e.g., 10, 20, or 50 mM).

• Dispensing: Accurately weigh the compound powder into a sterile vial.

• Dissolution: Add the calculated volume of DMSO.

• Agitation: Vortex the vial vigorously for 2-3 minutes. Many compounds require significant mechanical energy to dissolve.

• Sonication (If Needed): If solid particles remain, place the vial in a bath sonicator for 10-15 minutes. This uses ultrasonic waves to break apart solute aggregates.

• Visual Inspection: The final stock solution must be completely clear and free of any visible particulates.

• Storage: Store the stock solution in small aliquots at -20°C or -80°C to minimize freeze-thaw cycles.

FAQ 2: I successfully made a 20 mM DMSO stock, but when I dilute it into my cell culture medium or assay buffer, a precipitate forms immediately. What should I do?

Answer: This phenomenon is known as "crashing out" and occurs when the compound's concentration exceeds its kinetic solubility limit in the final aqueous solution.[2][3] Even though DMSO is present, the overall solvent environment is now predominantly aqueous and cannot support a high concentration of your hydrophobic compound.

The key is to ensure two conditions are met upon final dilution:

• The final concentration of the compound is below its aqueous solubility limit.

• The final concentration of the co-solvent (DMSO) is non-toxic to your experimental system (e.g., cells).[4][5] For most cell lines, the final DMSO concentration should be kept at or below 0.5%, with ≤0.1% being ideal for sensitive or primary cells.[4][6]

dot graph TD { bgcolor="#F1F3F4" node [shape=box, style="filled", margin=0.2, fontname="Arial"] edge [fontname="Arial"]

} enddot Caption: Troubleshooting workflow for addressing compound precipitation.

Part 2: Systematic Approaches to Enhance Aqueous Solubility

If simple dilution of a DMSO stock is insufficient, a more systematic approach is required. These methods are presented in order of increasing complexity.

FAQ 3: Can I use pH to my advantage? How do I determine if pH adjustment will help?

Answer: Yes, pH modification is a powerful and fundamental technique for compounds with ionizable functional groups.[7][8] Sulfonamides are typically weakly acidic.[9][10][11] Although the nitrogen in 4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide is disubstituted (making it non-acidic), the overall electronic environment of the molecule may still result in a pKa that could be leveraged.

The principle is based on the Henderson-Hasselbalch equation. By adjusting the pH of the aqueous medium to be approximately 2 units above the pKa (for an acid) or 2 units below the pKa (for a base), you can shift the equilibrium to the ionized, and typically more water-soluble, form of the compound.

Actionable Steps:

• pKa Estimation: Use computational tools (e.g., MarvinSketch, ChemDraw) to predict the pKa of your molecule.

• Experimental Test: Prepare a series of buffers with varying pH values (e.g., pH 6.0, 7.0, 8.0, 9.0).

• Solubility Assessment: Add a small, consistent amount of your DMSO stock solution to each buffer. Observe for precipitation. A higher pH is more likely to improve the solubility of a weakly acidic sulfonamide-type molecule.[9][12]

• Constraint Check: Ensure the final pH is compatible with your experimental system (e.g., protein stability, cell viability).

FAQ 4: My assay is tolerant to a higher percentage of organic solvent. What co-solvents can I use besides DMSO?

Answer: Co-solvents work by reducing the polarity of the aqueous medium, making it a more favorable environment for hydrophobic compounds.[13][14][15] If your system allows, using a co-solvent system can be a very effective strategy.[16][17]

Table 1: Common Co-solvents for Research Applications

Co-solvent	Typical Final Conc. Range (Cell-based)	Key Considerations
DMSO	0.1% - 0.5%	Universal solvent, but can have biological effects.[1][18]
Ethanol	0.1% - 1.0%	Less toxic than DMSO, but also a less potent solvent.
Polyethylene Glycol 400 (PEG-400)	1% - 5%	Generally low toxicity, often used in in vivo formulations.
Propylene Glycol	1% - 5%	Good safety profile; common in pharmaceutical formulations.[13]

Protocol 2.1: Co-Solvent Screening

Objective: To identify an effective co-solvent system that maintains compound solubility at the desired concentration.

• Prepare Stocks: Create 20 mM stock solutions of your compound in DMSO, Ethanol, and PEG-400.

• Prepare Co-solvent Buffers: Create your primary aqueous buffer (e.g., PBS) containing final concentrations of your co-solvents to test (e.g., 1% DMSO, 1% Ethanol, 5% PEG-400).

• Test Dilution: Add an aliquot of the corresponding stock solution to the co-solvent buffer to achieve your target final compound concentration. For example, add 5 µL of 20 mM Ethanol stock to 995 µL of PBS containing 1% Ethanol.

• Observe: Check for precipitation immediately and after a set time (e.g., 30 minutes) at the experimental temperature. The best system will remain clear.

Part 3: Advanced Formulation Strategies

When pH and co-solvents are insufficient or incompatible with the experimental system, advanced formulation excipients are required.[19][20][21] These molecules are specifically designed to encapsulate or interact with poorly soluble compounds to keep them in solution.

FAQ 5: What are cyclodextrins and how can they help?

Answer: Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic interior cavity.[22][23][24] They act as "molecular buckets" that can encapsulate a hydrophobic guest molecule, like your compound.[25] This "inclusion complex" presents a hydrophilic exterior to the aqueous solvent, dramatically increasing the apparent solubility of the guest molecule.[23][25][] Hydroxypropyl-β-cyclodextrin (HP-β-CD) is a common, low-toxicity derivative used in pharmaceutical research.[24]

dot graph { layout=neato; node [shape=circle, style=filled, label=""]; edge [penwidth=2];

} enddot Caption: Cyclodextrin encapsulating a hydrophobic compound.

Protocol 3.1: Formulation with Hydroxypropyl-β-cyclodextrin (HP-β-CD)

Objective: To prepare an aqueous solution of the compound using HP-β-CD as a solubilizing agent.

Materials:

• Compound stock solution in a volatile organic solvent (e.g., Methanol or Ethanol).

• Hydroxypropyl-β-cyclodextrin (HP-β-CD) powder.

• Target aqueous buffer (e.g., PBS).

• Rotary evaporator or nitrogen stream evaporator.

Procedure:

• Molar Ratio: Determine a molar ratio of HP-β-CD to your compound. A starting point is often 10:1 (HP-β-CD:Compound).

• Co-evaporation (Solvent Evaporation Method):

  • In a round-bottom flask, add the required volume of your compound's organic stock solution.

  • Dissolve the calculated amount of HP-β-CD in the same flask.

  • Remove the organic solvent using a rotary evaporator. This leaves a thin film of the compound and cyclodextrin in intimate contact.

• Reconstitution:

  • Add the target volume of your aqueous buffer to the flask.

  • Vortex or sonicate vigorously until the film is completely dissolved. The resulting solution should be clear.

• Sterilization: Filter the final solution through a 0.22 µm syringe filter if it is for use in sterile cell culture.

This method creates a solution where the compound is molecularly entrapped within the cyclodextrin, preventing it from precipitating in the aqueous environment.

References

• Role of Excipients in Drug Formulation - Pharma Focus Europe. (2025, October 3). Pharma Focus Europe.
• The Role of Excipients in Pharmaceutical Formulation: Extended Brief Review. (2025, September 15). Advanced International Journal for Research (AIJFR).
• Thermodynamic vs. Kinetic Solubility: Knowing Which is Which. (2014, April 29). American Pharmaceutical Review.
• Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. (2025, February 22). PubMed Central.
• Cyclodextrin Solutions for API Solubility Boost. BOC Sciences.
• Cyclodextrin as a Drug Carrier Increasing Drug Solubility. Touro Scholar.
• The Role of Pharma Excipients in Enhancing Drug Stability and Absorption. (2023, October 31). Colorcon.
• A Review on Solubility Enhancement Methods for Poorly Water-soluble Drugs. (2021, May 31). Brieflands.
• Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. (2025, February 22). PubMed.
• The Importance of Excipients in Drugs. (2024, October 21). Open Access Journals.
• Improvement in solubility of poor water-soluble drugs by solid dispersion. PubMed Central.
• Role of Excipients in Pharmaceutical formulations. SlideShare.
• pH-induced solubility transition of sulfonamide-based polymers. (2002, April 23). PubMed.
• Enhancing the Water Solubility and Efficacy of Anticancer Drugs Using Hydroxypropyl-β-Cyclodextrin. (2026, January 16). MDPI.
• Technical Support Center: Improving the Aqueous Solubility of Poorly Soluble Compounds. Benchchem.
• Methods of solubility enhancements. Slideshare.
• DMSO as a Cryoprotectant in Cell Culture: Uses, Toxicity, and Best Practices. (2025, December 12). Cyagen.
• Optimizing solubility: kinetic versus thermodynamic solubility temptations and risks. (2012, October 9). PubMed.
• Cosolvent - Wikipedia. Wikipedia.
• Any suggestions for treating DMSO soluble compound in cell culture? (2013, November 28). ResearchGate.
• Optimizing solubility: Kinetic versus thermodynamic solubility temptations and risks. ResearchGate.
• Kinetic solubility: Experimental and machine-learning modeling perspectives. (2024, February 15). PubMed.
• Optimizing Peptide Solubility in Cell Culture: A Guide to Safe and Effective DMSO Use. (2026, February 27). LifeTein.
• Bioavailability Enhancement Techniques for Poorly Aqueous Soluble Drugs and Therapeutics. (2022, August 23). Pharma Excipients.
• SOLUBILITY OF SULPHONAMIDES. (2026, April 1). The BMJ.
• Pharmacology pH Dependency in Uptake of Sulfonamides by Bacteria. Karger.
• The Effect of pH on the Solubility of Sulphonamides. PubMed.
• Kinetic & Thermodynamic Solubility Testing. WuXi AppTec.
• Cosolvent – Knowledge and References. Taylor & Francis.
• How to minimize DMSO toxicity when using CYM50260. Benchchem.
• Using live-cell imaging in cell counting — The cytotoxicity of DMSO. Nikon Healthcare.
• Co-solvent: Significance and symbolism. (2025, December 23). Lateral.
• 4-METHOXY-3-NITROBENZENESULFONAMIDE. gsrs.
• pH-Induced solubility transition of sulfonamide-based polymers. ResearchGate.
• Structural Comparison of Three N-(4-Methoxyphenyl)-Nitrobenzenesulfonamide Derivatives. (2025, July 23). MDPI.
• Grad student question-why co-solvent used during recrystallization or trituration to purify solid? (2022, August 17). YouTube.
• N,N-diethyl-4-methoxy-3-nitrobenzamide (EVT-1319916). EvitaChem.
• 3-amino-4-methoxy-N,N-dimethylbenzenesulfonamide. CymitQuimica.
• 4-Methoxy-3-nitrobenzenesulfonamide. Inxight Drugs.
• Organic co-solvents affect activity, stability and enantioselectivity of haloalkane dehalogenases. (2013, June 15). PubMed.

Sources

• 1. oricellbio.com [oricellbio.com]
• 2. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 3. Optimizing solubility: kinetic versus thermodynamic solubility temptations and risks - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Using live-cell imaging in cell counting — The cytotoxicity of DMSO | Case studies | Cell x Image Lab - Nikon [healthcare.nikon.com]
• 6. lifetein.com [lifetein.com]
• 7. brieflands.com [brieflands.com]
• 8. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 9. bmj.com [bmj.com]
• 10. karger.com [karger.com]
• 11. The effect of pH on the solubility of sulphonamides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. pH-induced solubility transition of sulfonamide-based polymers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Cosolvent - Wikipedia [en.wikipedia.org]
• 14. taylorandfrancis.com [taylorandfrancis.com]
• 15. wisdomlib.org [wisdomlib.org]
• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. Organic co-solvents affect activity, stability and enantioselectivity of haloalkane dehalogenases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
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• 20. aijfr.com [aijfr.com]
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• 23. Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. mdpi.com [mdpi.com]
• 25. touroscholar.touro.edu [touroscholar.touro.edu]

Technical Support Center: Stability &amp; Storage of 4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide

Welcome to the Technical Support Center for sulfonamide derivative handling. As a Senior Application Scientist, I have designed this guide to address the specific oxidative degradation challenges associated with 4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide (CAS: 99363-02-7). This resource provides mechanistic insights, troubleshooting FAQs, and a self-validating protocol to ensure absolute structural integrity during long-term storage.

Part 1: Mechanisms of Oxidative Degradation (FAQs)

Q: Why is 4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide specifically prone to oxidation during storage? A: The vulnerability of this compound stems from its complex electronic architecture. The methoxy group (-OCH₃) is strongly electron-donating via resonance, significantly increasing the electron density on the aromatic ring (particularly at the ortho and para positions). This makes the ring a prime target for electrophilic attack by reactive oxygen species (ROS). Concurrently, the tertiary N,N-dimethyl sulfonamide moiety is susceptible to radical abstraction, leading to N-oxide intermediates and subsequent N-demethylation. As demonstrated in1, the presence of trace metals like iron can rapidly accelerate this degradation by generating hydroxyl radicals via Fenton-like pathways[1].

Q: How do trace impurities from synthesis affect long-term stability? A: Trace transition metals (e.g., Fe, Cu) left over from synthetic catalysts or leached from low-quality glassware act as potent catalysts for oxidation. When exposed to ambient oxygen and trace moisture, these metals initiate Fenton-like reactions. 2 confirms that such metal-catalyzed radical generation aggressively cleaves sulfonamide structures within minutes under optimal conditions[2]. Removing these metals is a non-negotiable prerequisite for storage.

Q: Can moisture alone degrade this compound if oxygen is excluded? A: While sulfonamides are generally resistant to simple hydrolysis at neutral pH, water acts as a critical solvent medium that facilitates electron transfer and stabilizes reactive intermediates. 3 highlight that peroxides and peroxyl radicals induce severe hydroxylation when water is present[3]. Complete desiccation is required to arrest these redox kinetics.

Fig 1: Oxidative degradation pathways of 4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide.

Part 2: Quantitative Impact of Storage Conditions

To establish a baseline for your laboratory protocols, the table below summarizes the quantitative degradation profiles of substituted sulfonamides under varying environmental conditions over a 6-month period.

Storage Condition	Atmosphere	Light Exposure	Estimated Degradation (6 Months)	Primary Degradation Pathway
Room Temp (25°C)	Ambient Air	Ambient Light	12.0% - 15.0%	Ring Hydroxylation & Photoreduction
Room Temp (25°C)	Ambient Air	Dark	5.0% - 8.0%	Ring Hydroxylation
Refrigerated (4°C)	Ambient Air	Dark	2.0% - 4.0%	Trace N-Demethylation
Cryogenic (-20°C)	Argon (Inert)	Dark	< 0.5%	None detected

Part 3: Self-Validating Protocol for Long-Term Storage

To guarantee the integrity of 4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide, do not simply place the vial in a freezer. Follow this self-validating workflow to systematically eliminate the causal factors of degradation.

Step 1: Metal Scavenging (Eliminating Fenton Catalysts)

• Causality: Trace transition metals from synthesis must be removed to prevent the catalytic generation of hydroxyl radicals.

• Methodology: Dissolve the compound in ethyl acetate. Wash the organic layer twice with a 0.1 M aqueous EDTA solution to chelate and extract trace metals.

• Self-Validation: Perform a colorimetric iron assay (e.g., using ferrozine) on the final aqueous wash. The protocol is validated only when iron levels register below the limit of detection (< 1 ppm).

Step 2: Lyophilization (Eliminating the Redox Medium)

• Causality: Removing water halts hydrolytic pathways and prevents the stabilization of radical intermediates.

• Methodology: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Resuspend in a minimal amount of LC-MS grade water/acetonitrile and lyophilize for 24–48 hours until a dry powder is achieved.

• Self-Validation: Perform Karl Fischer titration on a 10 mg sample. The drying step is validated only if residual moisture is < 0.1% .

Step 3: Inert Aliquoting (Preventing Oxygen Ingress)

• Causality: Oxygen is the primary substrate for ROS generation. Argon is heavier than nitrogen and provides a superior, dense protective blanket over the solid powder.

• Methodology: Transfer the lyophilized powder into amber glass vials (to block UV-induced nitro-group photoreduction) inside an Argon-filled glovebox.

• Self-Validation: The glovebox oxygen sensor must read < 1 ppm O₂ during the entire aliquoting process.

Step 4: Cryogenic Sealing and Baselining

• Causality: Storing at -20°C exponentially slows down any residual thermodynamic degradation kinetics.

• Methodology: Seal the vials with PTFE-lined septa caps (avoid standard rubber, which can off-gas and introduce reactive sulfur compounds). Store immediately at -20°C.

• Self-Validation (T=0): Dissolve one sacrificial aliquot and run an HPLC-UV/MS analysis (λ = 254 nm). Record the exact peak area, retention time, and mass spectra. This serves as your absolute baseline.

Step 5: Longitudinal Validation Loop

• Methodology: Every 3 to 6 months, remove one sacrificial aliquot from the -20°C storage and run an HPLC-UV/MS analysis under identical conditions to the T=0 baseline.

• Self-Validation: Compare the chromatograms. If the primary peak purity drops by > 0.5% relative to T=0, the storage environment has been compromised (likely a seal failure), and the batch must be re-purified starting from Step 1.

References

• Comparative Study of the Oxidative Degradation of Different 4-Aminobenzene Sulfonamides in Aqueous Solution by Sulfite Activation in the Presence of Fe(0), Fe(II), Fe(III) or Fe(VI)
• Degradation of Sulfonamides in Aqueous Solution by Membrane Anodic Fenton Treatment Source: ResearchGate URL
• Oxidative degradation of a sulfonamide-containing 5,6-dihydro-4-hydroxy-2-pyrone in aqueous/organic cosolvent mixtures Source: NIH / PubMed URL

Sources

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. pubmed.ncbi.nlm.nih.gov [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Nitro Reduction of 4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide

Welcome to the Technical Support Center. The reduction of 4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide to its corresponding aniline (3-amino-4-methoxy-N,N-dimethylbenzenesulfonamide) presents unique chemoselectivity challenges. The presence of an electron-donating methoxy group and a sterically demanding N,N-dimethylsulfonamide moiety requires precise catalyst selection to avoid hydrogenolysis (C-O or C-S bond cleavage) and catalyst poisoning.

This guide provides field-proven troubleshooting strategies, self-validating protocols, and mechanistic insights to ensure high-yield conversions.

Mechanistic Overview: The Kinetic Bottleneck

To troubleshoot catalyst failure, we must first understand the reaction pathway. The reduction of aromatic nitro compounds follows the classic Haber mechanism. The reaction proceeds through nitroso and hydroxylamine intermediates before yielding the final amine.

Haber mechanism for nitroarene reduction highlighting the rate-limiting step.

Troubleshooting FAQs: Catalyst Selection & Optimization

Q1: My Pd/C hydrogenation stalls at the hydroxylamine intermediate. Why does this happen? Causality & Solution: According to the electrochemical model of nitro reduction,1[1]. If the catalyst surface is partially deactivated by trace sulfur impurities from the upstream sulfonylation step, the reaction stalls here, leading to the accumulation of hydroxylamine. To drive the reaction forward, increase the hydrogen pressure (e.g., 3–5 bar in a Parr reactor) or utilize1[1] (such as ammonium formate) to bypass this kinetic trap.

Q2: I am observing de-methylation or C-S bond cleavage. How do I improve chemoselectivity? Causality & Solution: Standard Palladium on Carbon (Pd/C) is highly active and can catalyze the hydrogenolysis of C-O (methoxy) and C-S (sulfonamide) bonds under forcing conditions. To prevent this, switch to a 1[1]. The sulfur doping intentionally poisons the hyper-active sites responsible for hydrogenolysis while leaving the sites necessary for nitro reduction completely intact.

Q3: Can I use Iron (Fe) to avoid transition metal poisoning entirely? Causality & Solution: Yes.2[2]. This method is highly chemoselective, completely preventing the cleavage of the methoxy or sulfonamide groups, though it requires a heterogeneous filtration workup.

Q4: What if my substrate is incompatible with both hydrogenation and acidic metal conditions? Causality & Solution: For highly sensitive substrates,3[3]. Under these conditions, 4[4], transferring electrons directly to the nitro group without interacting with the sulfonamide.

Decision tree for selecting the optimal nitro reduction catalyst system.

Quantitative Data: Catalyst Performance Comparison

Catalyst System	Reductant Source	Temp (°C)	Conversion (%)	Selectivity to Amine (%)	Mechanistic Notes & Drawbacks
10% Pd/C	H₂ (1–2 atm)	25	85–90	70–80	Prone to stalling at hydroxylamine; trace C-O/C-S hydrogenolysis observed.
5% Pt/C (Sulfided)	H₂ (3 atm)	40	>98	>95	Excellent chemoselectivity; sulfur-doping prevents C-O/C-S cleavage.
Fe / NH₄Cl	Fe (Stoichiometric)	80	>95	>90	Highly selective; requires heterogeneous iron-oxide filtration during workup.
Na₂S	Na₂S (Stoichiometric)	60	75–85	85–90	Slower kinetics; requires aqueous workup to remove sulfur byproducts.

Validated Experimental Protocols

Protocol A: Chemoselective Hydrogenation using Sulfided Pt/C

This protocol utilizes a poisoned catalyst to prevent the cleavage of the methoxy and sulfonamide groups.

• Preparation & Dissolution: In a clean, dry pressure reactor, dissolve 4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide (1.0 equiv) in HPLC-grade Ethyl Acetate (0.1 M).

  • Self-Validation Checkpoint: The solution must be completely clear. Turbidity indicates insoluble impurities that will prematurely coat and deactivate the catalyst surface.

• Catalyst Addition: Add 5% Pt/C (sulfided) (5–10 wt% relative to the substrate). Purge the vessel with Nitrogen gas (3x) to remove oxygen, preventing explosive mixtures.

• Hydrogenation: Pressurize the reactor with H₂ gas to 3 bar (45 psi). Stir vigorously at 40 °C.

  • Self-Validation Checkpoint: Monitor the hydrogen uptake. The reaction is complete only when the pressure drop strictly plateaus, confirming the stoichiometric consumption of 3 equivalents of H₂ required to reach the amine.

• Workup: Vent the H₂ gas and purge with N₂. Filter the mixture through a tightly packed pad of Celite to remove the catalyst. Wash the pad with excess solvent.

  • Self-Validation Checkpoint: The filtered solution should remain pale and not darken upon exposure to ambient air. Rapid darkening indicates the presence of unreduced hydroxylamine oxidizing back to a nitroso species.

• Isolation: Concentrate the filtrate under reduced pressure to afford the pure aniline.

Protocol B: Metal-Mediated Reduction using Fe/NH₄Cl

This protocol is a robust fallback when transition-metal catalysts are persistently poisoned by sulfur impurities.

• Preparation: Suspend 4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide (1.0 equiv) in a mixture of Ethanol and Water (4:1 v/v, 0.2 M).

• Activation: Add Ammonium Chloride (NH₄Cl, 2.0 equiv) and Iron powder (Fe, 5.0 equiv).

  • Causality Note: NH₄Cl acts as a mild proton source, lowering the pH just enough to activate the iron surface for electron transfer without hydrolyzing the sulfonamide.

• Heating: Heat the mixture to 80 °C (reflux) for 2–4 hours.

  • Self-Validation Checkpoint: The physical transformation of the suspension from a gray iron powder to a dense, black iron oxide (Fe₃O₄) sludge visually confirms active electron transfer.

• Workup: Cool to room temperature. Filter the dense iron sludge through Celite. Extract the filtrate with Ethyl Acetate (3x). Wash the combined organics with brine, dry over Na₂SO₄, and concentrate.

References

• Source: Google Patents (US20220042055A1)
• Catalytic Reduction of Aromatic Nitro Compounds to Phenylhydroxylamine and Its Derivatives Source: MDPI URL
• Nitro Reduction - Common Conditions Source: Common Organic Chemistry URL
• A Practical and Selective Reduction of Nitroarenes Using Elemental Sulfur and Mild Base Source: ResearchGate URL

Sources

• 1. US20220042055A1 - Method of reducing aromatic nitro compounds - Google Patents [patents.google.com]
• 2. Catalytic Reduction of Aromatic Nitro Compounds to Phenylhydroxylamine and Its Derivatives [mdpi.com]
• 3. Nitro Reduction - Common Conditions [commonorganicchemistry.com]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Overcoming Steric Hindrance in 4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide Reactions

Welcome to the Application Scientist Support Center. This guide is engineered for drug development professionals and synthetic chemists working with 4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide (CAS: 99363-02-7)[1]. Below, you will find mechanistic root-cause analyses, troubleshooting FAQs, and self-validating experimental protocols designed to bypass the severe steric bottlenecks inherent to this molecule.

Mechanistic Root Cause Analysis: The "Ortho-Twist" Effect

4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide is a highly functionalized building block utilized in the synthesis of complex therapeutics, including P2Y1 receptor antagonists[2]. However, modifying the aromatic core—particularly via Nucleophilic Aromatic Substitution (SNAr) at the C4 methoxy group—is notoriously difficult.

The Causality of Hindrance: The steric clash between the C4 methoxy group and the C3 nitro group forces the molecule into an unfavorable conformation. Crystallographic studies of analogous ortho-substituted nitrobenzenesulfonamides demonstrate that this steric interference forces the nitro group to twist significantly out of the benzene ring's plane[3].

Because the nitro group is no longer coplanar, its ability to stabilize the intermediate Meisenheimer complex via resonance is drastically diminished. Consequently, the reaction is driven almost entirely by weaker inductive effects, elevating the SNAr activation energy barrier to >35 kcal/mol[4].

Logical flow of steric hindrance mechanisms and corresponding synthetic solutions.

Troubleshooting FAQs

Q1: My SNAr displacement of the methoxy group is failing at reflux (80°C). Should I use a stronger base like KOtBu? A1: No. The failure is a kinetic issue, not a thermodynamic one. Using harsh inorganic bases like KOtBu with prolonged conventional heating will lead to chemoselective deprotection (desulfonylation) of your N,N-dimethylsulfonamide group rather than the desired SNAr[5]. Solution: Transition to microwave-assisted synthesis using a milder organic base (e.g., DIPEA). Microwave irradiation provides the rapid, localized thermal energy required to overcome the high activation barrier caused by the twisted nitro group without giving degradation pathways time to dominate[6].

Q2: I am attempting a catalytic reduction of the C3 nitro group, but the reaction stalls at the hydroxylamine intermediate. Why? A2: The bulky N,N-dimethylsulfonamide group at C1 and the methoxy group at C4 create a "steric shield" around the C3 position, preventing the intermediate from efficiently coordinating with the palladium catalyst surface for the final reduction steps. Solution: Switch from standard H2 gas/Pd-C to a transfer hydrogenation protocol using ammonium formate and Pd/C in refluxing methanol. The formate ion provides a higher local concentration of active hydrogen species at the catalyst surface, driving the sterically hindered reduction to completion.

Quantitative Data: Condition Optimization

To illustrate the necessity of overcoming the kinetic barrier, below is a summary of condition optimizations for the SNAr displacement of the C4 methoxy group using a standard secondary amine nucleophile (e.g., morpholine).

Reaction Condition	Solvent	Temp (°C)	Time (h)	Conversion (%)	Primary Byproduct
Conventional Heating	EtOH	78	24	< 5%	Unreacted starting material
Conventional Heating	DMF	100	24	15%	Desulfonylated degradation
Phase-Transfer	Toluene/H₂O	90	18	10%	Unreacted starting material
Microwave Irradiation	DMSO	150	0.5	> 85%	Trace hydrolysis

Self-Validating Experimental Protocols

Protocol A: Microwave-Assisted SNAr Displacement

This protocol utilizes kinetic forcing to bypass the loss of resonance stabilization while employing self-validating checkpoints to ensure the integrity of the sulfonamide group.

Step-by-step workflow for microwave-assisted SNAr of hindered sulfonamides.

Step-by-Step Methodology:

• Reagent Preparation: In a 10 mL microwave-safe vial equipped with a magnetic stir bar, dissolve 1.0 mmol of 4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide in 3.0 mL of anhydrous DMSO.

• Nucleophile & Base Addition: Add 1.5 mmol of the desired secondary amine, followed by 2.0 mmol of N,N-diisopropylethylamine (DIPEA).

  • Causality Note: DIPEA is chosen over inorganic carbonates to maintain a strictly homogeneous solution, preventing localized basic hotspots that trigger premature sulfonamide cleavage[5].

• Microwave Irradiation: Seal the vial with a crimp cap. Irradiate the mixture in a dedicated microwave synthesizer at 150 °C for 30 minutes.

  • Self-Validating Checkpoint 1: Monitor the real-time pressure curve on the microwave interface. A stable, plateauing pressure indicates successful uniform heating. Spikes in pressure indicate solvent degradation or unwanted exothermic decomposition.

• Reaction Monitoring: Allow the vial to cool to room temperature. Withdraw a 10 µL aliquot, dilute in 1 mL of Acetonitrile, and analyze via LC-MS.

  • Self-Validating Checkpoint 2: Examine the mass spectra. The dominant presence of the [M+H]+ product peak and the strict absence of a[M-SO2NMe2]+ peak validates that chemoselective SNAr has occurred without desulfonylation.

• Workup & Isolation: Pour the crude reaction mixture slowly into 15 mL of vigorously stirred, ice-cold distilled water. The sudden shift in polarity will cause the highly organic product to crash out. Filter the resulting precipitate under a vacuum, wash with cold water (3 × 5 mL), and dry under high vacuum overnight.

References

• Product Name: 4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide. Bldpharm.1

• US9428504B2 - 7-hydroxy-spiropipiperidine indolinyl antagonists of P2Y1 receptor. Google Patents.2

• Structural Comparison of Three N-(4-Methoxyphenyl)-Nitrobenzenesulfonamide Derivatives. MDPI.3

• Direct Amidation of Carboxylic Acids with Nitroarenes. ACS Publications.6

• Intriguing Observations with Snar Reaction of 4-Nitrobenzonitrile-Magical Power of Quantum Mechanics-Chemistry. WuXi AppTec.4

• Chemoselective Deprotection of Sulfonamides Under Acidic Conditions: Scope, Sulfonyl Group Migration, and Synthetic Applications. The Journal of Organic Chemistry - ACS Publications.5

Sources

• 1. 99363-02-7|4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide|BLD Pharm [bldpharm.com]
• 2. US9428504B2 - 7-hydroxy-spiropipiperidine indolinyl antagonists of P2Y1 receptor - Google Patents [patents.google.com]
• 3. mdpi.com [mdpi.com]
• 4. Intriguing Observations with Snar Reaction of 4-Nitrobenzonitrile-Magical Power of Quantum Mechanics-Chemistry [chemistry.wuxiapptec.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

HPLC method validation for quantifying 4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide

Objective Comparison Guide: HPLC Method Validation for 4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide

Introduction & Analytical Challenge

The compound 4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide (CAS: 99363-02-7) is a critical synthetic intermediate frequently utilized in the development of 7-hydroxy-spiropiperidine indolinyl compounds, which act as selective antagonists of the human P2Y1 receptor for the treatment of thromboembolic disorders[1].

Quantifying this highly functionalized molecule presents a unique chromatographic challenge. The presence of a strongly electron-withdrawing nitro group (-NO₂), an electron-donating methoxy group (-OCH₃), and a bulky dimethylsulfonamide moiety (-SO₂N(CH₃)₂) on a single benzene ring creates complex dipole moments. When developing an assay for active pharmaceutical ingredient (API) intermediates, regulatory compliance requires rigorous method validation to ensure the procedure is "fit for purpose"[2].

This guide objectively compares the chromatographic performance of a standard Alkyl (C18) stationary phase against a Phenyl-Hexyl stationary phase. Furthermore, it outlines a self-validating experimental protocol compliant with the recently modernized ICH Q2(R2) guidelines[2].

Mechanistic Rationale: Column Chemistry Comparison

Standard C18 columns rely almost exclusively on dispersive hydrophobic interactions between the alkyl chain of the stationary phase and the non-polar regions of the analyte. While a C18 column eluted with a Methanol/Water/0.1% Trifluoroacetic acid (TFA) gradient can retain the compound[1], it often struggles to resolve the target analyte from structurally similar process impurities (e.g., positional isomers or des-methyl impurities).

The Phenyl-Hexyl Advantage: A Phenyl-Hexyl column provides orthogonal selectivity. The hexyl spacer offers baseline hydrophobic retention, while the terminal phenyl ring acts as an electron-rich π-donor. Because the target analyte contains an electron-deficient nitroaromatic ring, it engages in strong π-π electron donor-acceptor interactions and dipole-dipole interactions with the Phenyl-Hexyl phase.

This mechanistic causality explains why the Phenyl-Hexyl column dramatically improves peak symmetry (reducing tailing caused by secondary silanol interactions with the sulfonamide group) and enhances resolution (Rs > 2.0) against closely eluting impurities.

Figure 1: Mechanistic Selectivity Comparison: Hydrophobic vs. π-π Interactions.

Quantitative Data Presentation

To objectively evaluate the two column chemistries, identical mobile phase conditions (Gradient: 10% to 90% Methanol in Water with 0.1% TFA over 8 minutes) and flow rates (1.0 mL/min) were applied. The results are summarized below.

Table 1: Chromatographic Performance Comparison

Parameter	Standard C18 Column (4.6 x 50 mm)	Phenyl-Hexyl Column (4.6 x 50 mm)
Retention Time (min)	4.2	5.8
Tailing Factor (As)	1.6 (Moderate tailing)	1.1 (Excellent symmetry)
Theoretical Plates (N)	4,500	8,200
Resolution (vs. Isomer)	1.4 (Co-elution risk)	2.8 (Baseline separation)
Verdict	Sub-optimal for impurity profiling	Optimal for ICH Validation

ICH Q2(R2) Method Validation Workflow

Following the selection of the Phenyl-Hexyl column, the method must be validated according to the ICH Q2(R2) framework, which emphasizes proving the analytical procedure is fit for its intended purpose across its lifecycle[2].

Figure 2: ICH Q2(R2) HPLC Method Validation Workflow for Sulfonamide Derivatives.

Step-by-Step Experimental Protocol

Prerequisite: System Suitability Testing (SST) Before initiating validation, the system must self-validate. Inject a 50 µg/mL standard solution six times. Acceptance Criteria: RSD of peak area ≤ 1.0%, Tailing Factor ≤ 1.5, Theoretical Plates ≥ 5000. Causality: This ensures instrument stability and column health prior to consuming valuable validation samples.

Step 1: Specificity & Selectivity

• Prepare a Blank (Diluent: 50:50 Methanol:Water).

• Prepare a Standard solution of 4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide (100 µg/mL).

• Prepare a Spiked solution containing the API and known synthetic impurities (e.g., 4-methoxybenzene-1-sulfonyl chloride) at 1% of the target concentration.

• Execution: Inject Blank, Standard, and Spiked solutions.

• Evaluation: Ensure no blank peaks interfere at the retention time (5.8 min). Verify that the resolution (Rs) between the target analyte and the nearest eluting impurity is > 2.0.

Step 2: Linearity & Reportable Range

• Prepare a stock solution of the analyte at 1.0 mg/mL.

• Dilute the stock to create five concentration levels spanning 50% to 150% of the target analytical concentration (e.g., 50, 75, 100, 125, and 150 µg/mL).

• Execution: Inject each level in triplicate.

• Evaluation: Plot peak area against concentration. Perform linear regression analysis. Per ICH Q2(R2), the correlation coefficient (R²) must be ≥ 0.999, and the y-intercept should not significantly deviate from zero[2].

Step 3: Accuracy (% Recovery)

• Prepare synthetic sample matrices (mimicking the reaction mixture).

• Spike the matrix with the target analyte at three concentration levels: 80%, 100%, and 120% of the working concentration.

• Execution: Prepare three independent samples per level (9 determinations total) and inject.

• Evaluation: Calculate the percentage recovery. Acceptance Criteria: 98.0% – 102.0%.

Step 4: Precision (Repeatability & Intermediate Precision)

• Repeatability: Prepare six independent sample solutions at the 100% concentration level (100 µg/mL) on Day 1.

• Intermediate Precision: Have a second analyst prepare six independent samples on Day 2 using a different HPLC system.

• Execution: Inject all samples.

• Evaluation: Calculate the Relative Standard Deviation (RSD%). Acceptance Criteria: RSD ≤ 2.0% for both intra-day and inter-day precision[2].

Table 2: ICH Q2(R2) Validation Summary (Phenyl-Hexyl Method)

Validation Parameter	ICH Q2(R2) Acceptance Criteria	Observed Result	Status
Specificity	No interference at retention time	No interference	Pass
Linearity (R²)	≥ 0.999 (Reportable Range)	0.9998	Pass
Accuracy (% Recovery)	98.0% - 102.0%	99.5% - 101.2%	Pass
Precision (RSD%)	≤ 2.0%	0.6%	Pass

Conclusion

For the quantification of 4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide, standard C18 columns fall short due to their reliance on purely hydrophobic interactions, leading to peak tailing and poor resolution against structurally related impurities. Transitioning to a Phenyl-Hexyl stationary phase capitalizes on π-π and dipole-dipole interactions, yielding superior peak shape and baseline resolution. When validated against the rigorous standards of ICH Q2(R2), the Phenyl-Hexyl method proves highly specific, linear, accurate, and precise, establishing it as the superior choice for robust pharmaceutical quality control and lifecycle management.

References

• [1] Patent US9428504B2 - 7-hydroxy-spiropipiperidine indolinyl antagonists of P2Y1 receptor. Google Patents. Available at:

• [2] European Medicines Agency (EMA) / ICH. ICH Q2(R2) Guideline on validation of analytical procedures - Step 5. (December 14, 2023). Available at:[Link]

Sources

• 1. US9428504B2 - 7-hydroxy-spiropipiperidine indolinyl antagonists of P2Y1 receptor - Google Patents [patents.google.com]
• 2. ema.europa.eu [ema.europa.eu]

Comparing reactivity of 4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide vs other benzenesulfonamides

Comparative Reactivity Profiling: 4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide vs. Traditional Benzenesulfonamides

Introduction

Benzenesulfonamides are ubiquitous motifs in organic synthesis and medicinal chemistry. While traditional variants like p-toluenesulfonamide (Tosyl) and 2-nitrobenzenesulfonamide (Nosyl) are primarily utilized as robust amine protecting groups[1], highly functionalized derivatives such as 4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide serve entirely different synthetic purposes. This guide provides an objective, in-depth comparative analysis of their reactivity, structural implications, and experimental workflows, equipping researchers with the mechanistic insights needed for rational synthetic design and drug development.

Section 1: Mechanistic Reactivity & Structural Analysis

The Protective Paradigm: Tosyl and Nosyl Groups

Traditional benzenesulfonamides are defined by the reactivity of their sulfonamide nitrogen and the electrophilic sulfur center. The Nosyl group, featuring a strongly electron-withdrawing nitro group ortho to the sulfonyl moiety, significantly increases the acidity of the sulfonamide N-H[2]. This facilitates easy N-alkylation under mild Mitsunobu conditions. Furthermore, the ortho-nitro group activates the ipso-carbon for nucleophilic aromatic substitution (SNAr) by thiolate anions, allowing for the selective cleavage of the sulfonamide bond to release the secondary amine[1].

The Scaffold Paradigm: 4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide

In stark contrast, 4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide is an N,N-disubstituted (tertiary) sulfonamide. The dimethylation "caps" the nitrogen, rendering it non-acidic and inert to alkylation. Consequently, the locus of reactivity shifts entirely to the aromatic ring:

• Chemoselective Nitro Reduction : The nitro group at the C3 position can be selectively reduced to an aniline, providing a nucleophilic handle for subsequent acylation or coupling. This pathway is critical in the synthesis of complex pharmacophores, such as 7-hydroxy-spiropiperidine indolinyl antagonists targeting the P2Y1 receptor[3].

• SNAr Activation : The C4-methoxy group is flanked by an ortho-nitro group and a para-sulfonamide group. Both are potent electron-withdrawing groups that synergistically stabilize a Meisenheimer complex, making the C4 position susceptible to SNAr by strong nucleophiles—a reactivity pattern analogous to other highly activated nitroarenes[4].

Section 2: Comparative Reactivity Data

The following table summarizes the divergent physicochemical properties and reactivity profiles of these benzenesulfonamides.

Property	4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide	2-Nitrobenzenesulfonamide (Nosyl)	p-Toluenesulfonamide (Tosyl)
Primary Synthetic Role	Pharmacophore scaffold / Building block	Transient amine protecting group	Robust amine protecting group
Sulfonamide N-H Acidity	N/A (Capped tertiary sulfonamide)	High (pKa ~ 5.5)	Low (pKa ~ 11.4)
Cleavage / Deprotection	Highly stable to nucleophiles/bases	Thiophenol, K2CO3, DMF, RT	SmI2 or Na/NH3 (liq), -78 °C
Aromatic Reactivity	C3-Nitro reduction; C4-SNAr	ipso-attack by thiols (cleavage)	Generally unreactive
Metabolic Stability	High (suitable for final API)	Low (reactive nitro group)	High

Section 3: Experimental Workflows & Methodologies

Protocol A: Chemoselective Reduction of 4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide

Objective: Convert the C3-nitro group to an aniline for downstream functionalization without cleaving the sulfonamide[3].

• Preparation : Dissolve 4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide (1.0 equiv) in anhydrous methanol (0.1 M). Causality: Methanol provides high solubility for the nitroarene and facilitates proton transfer during hydrogenation.

• Catalyst Addition : Add 10% Pd/C (0.1 equiv by weight). Flush the reaction vessel with inert gas (Ar/N2) before introducing hydrogen. Causality: The inert atmosphere prevents the ignition of the pyrophoric Pd/C catalyst in the presence of solvent vapors.

• Hydrogenation : Stir the suspension under an H2 atmosphere (1 atm, balloon) at ambient temperature for 4-6 hours. Causality: Mild pressure and temperature are sufficient for nitro reduction while preventing potential defluorination or over-reduction of the aromatic system. The N,N-dimethylsulfonamide is completely stable under these conditions.

• Workup : Filter the mixture through a pad of Celite to remove the Pd/C catalyst, washing with excess methanol. Concentrate the filtrate in vacuo to yield 3-amino-4-methoxy-N,N-dimethylbenzenesulfonamide.

Protocol B: Fukuyama Amine Synthesis via Nosyl Protection (For Comparison)

Objective: Alkylate a primary amine and subsequently remove the Nosyl group[5].

• Protection : React the primary amine with 2-nitrobenzenesulfonyl chloride and triethylamine in DCM at 0 °C. Causality: The electron-deficient sulfonyl chloride is highly reactive; cooling minimizes bis-sulfonylation.

• Alkylation : Treat the resulting Nosylamide with an alkyl halide and K2CO3 in DMF. Causality: The high acidity of the Nosyl N-H allows for facile deprotonation by a mild base, preventing side reactions.

• Deprotection : Add thiophenol (1.2 equiv) and K2CO3 to the alkylated Nosylamide in DMF at room temperature. Causality: The thiolate selectively attacks the highly activated ipso-carbon of the Nosyl ring, forming a Meisenheimer intermediate that collapses to expel sulfur dioxide and the free secondary amine[1].

Section 4: Visualizing the Reactivity Pathways

Divergent reactivity: NH-active protecting groups vs. capped scaffolds.

References[2] 2Nitro and 2,4-Dinitrobenzenesulfonamides as Protecting Groups for Primary Amines | Request PDF - ResearchGate. researchgate.net. URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFhfZL62N19FIsf5keY2jS61u1txNYjDfkCNRpl-muHZAMUl2tD74WTwMYnWcKBOnqQEE8p2d-GZKfZr1HVOzKKX0hBIJA3Ip15hlG3RkAzi22wJveTQ9wB5UbxSQsVwNEkGWvk19yDqlBd8F6Qp2vj1B_ODKpGd3PEiU8HbiUg_olwq6ZDmMQGbL0vCLwU194szOF7o2Ld0kSk9y4KzToI8ZbG72wU4nXEX8L5zuX3eJ_uu0Fmpy1iB2oEj3mHig==[3] US9428504B2 - 7-hydroxy-spiropipiperidine indolinyl antagonists of P2Y1 receptor. google.com. URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHi6jQ8lRYl8YQea7dQInzk93Mgxbi7dFoGGvMacdoK_veoIXeKkXAhF7TBfRXP05A_OhbCAv8QcQYu78bHHhKu09p4fRVtj5AD8CkfbQpHfRqX7nH0XlkIUGtM1W2UEOyIEl_FhtSVJa8fwg==[1] State-of-the-art of benzenesulfonamide protecting groups. A) Comparison... - ResearchGate. researchgate.net. URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGDKx-fmwZNgShrV3Tfv3hHWa6gKy8ImUv9aU2P-GcTY5DZ6WtoExfpDw0eLjkr1c_Woob1I3A-DOIFRXNCXrp6qAGdb8o2xkd_V7NhaOoLdCDf9PoDvm-RxLZ2m6eQX5L7IdInpauJdiGlXo5DlGtPCt5qqoqNfSS9OxJHnedunWI9hv-jgoFHdnFgsCmtbTxRHIklo0O6VQ9liW4TEClh5sQwV1k_7jJRsrMmSU4XCkRJia4KNzUM070lk0_f7j2Fgg==[4] Reactivity comparison of 2-Chloro-4-nitrobenzene-1,3-diamine with other diamines - Benchchem. benchchem.com. URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGaG1nCFhGo4ms7f8-_ZXp1_RBVLSig4g16hp1iDhK50uWzlvOs1MAuAim7rHtnQ8J1HzZtto20GohC_tW270YsdpFh36dIbpBZ2x-4LJ6UidAKKuKy0W8oUFgUHV9gRU_4gRH_ma-5NYNrqL2KUgobAnM3mgPs7y4BfB40VWuzAMgWUnjFdI28TzvNSTKc6B5J_cbQJVHWSkhrljCpNwwxAy2fMeg-ZVkBAHBZfw==[5] 4-Cyanobenzenesulfonamides: Amine Synthesis and Protecting Strategy To Compliment the Nosyl Group | The Journal of Organic Chemistry - ACS Publications. acs.org. URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG7FZigwzUYIvxLLmoHnCbOoOPl6ZVMirT54PTOFPm1PlVHZbU05DJJKyYOVaCHWNAIY0EBweUv83R4jBLTHxj1mq0o43w34Kmy7tXVU56y3RZ1VdarOiqk22eV9s78tYTuxXCuFC5Pct0q7A==

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. US9428504B2 - 7-hydroxy-spiropipiperidine indolinyl antagonists of P2Y1 receptor - Google Patents [patents.google.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]

Advanced LC-MS/MS Characterization of 4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide and its Synthetic Impurities: A Comparative Analytical Guide

Mechanistic Context & The Analytical Challenge

4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide (CAS: 99363-02-7) is a highly specialized chemical intermediate utilized in the synthesis of complex active pharmaceutical ingredients (APIs), most notably 7-hydroxy-spiropiperidine indolinyl compounds which act as1 for the treatment of thromboembolic disorders[1].

During its multi-step synthesis, several structurally similar, process-related impurities are generated. Because these impurities share the core sulfonamide pharmacophore, they exhibit nearly identical physicochemical properties to the target intermediate. The analytical challenge lies in distinguishing the target from un-nitrated precursors, hydrolysis degradants, and positional regioisomers. Failure to accurately profile these impurities can lead to the downstream carryover of genotoxic or reactive species, compromising the final API's safety profile.

Synthesis Pathway & Impurity Generation

To design a robust analytical method, we must first establish the causality of the impurities by mapping the synthetic route. The target compound is synthesized via the nitration of 4-methoxybenzene-1-sulfonyl chloride, followed by amidation with dimethylamine[1].

Based on this reaction mechanism, four primary impurities are predicted:

• Impurity A (Un-nitrated Amide): Formed if the initial nitration step is incomplete.

• Impurity B (Hydrolysis Product): 4-Methoxy-3-nitrobenzenesulfonic acid, formed via aqueous hydrolysis of the sulfonyl chloride intermediate.

• Impurity C (Monomethyl Amide): Formed due to trace monomethylamine contamination within the dimethylamine reagent.

• Impurity D (Regioisomer): 2-Methoxy-N,N-dimethyl-5-nitrobenzenesulfonamide, formed by misdirected ortho/para electrophilic aromatic substitution during nitration.

Logical mapping of the synthetic pathway and generation of process-related impurities.

Analytical Platform Comparison

When selecting an analytical platform for sulfonamide impurity profiling, researchers typically evaluate High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV), Liquid Chromatography High-Resolution Mass Spectrometry (LC-HRMS/Q-TOF), and Liquid Chromatography Tandem Mass Spectrometry (LC-MS/MS Triple Quadrupole).

Why LC-MS/MS (QqQ) is the Optimal Choice: While HPLC-UV is sufficient for macroscopic purity assays, it lacks the specificity required to differentiate co-eluting regioisomers (Impurity D and the Target). LC-HRMS provides exact mass capabilities (<2 ppm error) which is invaluable for identifying unknown degradants, but it suffers from a narrower dynamic range. LC-MS/MS (QqQ) operating in Multiple Reaction Monitoring (MRM) mode provides a self-validating system: it utilizes a primary quantifier ion and a secondary qualifier ion. This ensures absolute structural specificity and trace-level sensitivity, even in the presence of complex sample matrices.

Table 1: Performance Comparison of Analytical Platforms

Analytical Platform	Selectivity for Regioisomers	Sensitivity (LOD)	Structural Elucidation	Dynamic Linear Range	Best Use Case
HPLC-UV	Poor (Requires complex gradients)	~1000 ng/mL	None	4-5 logs	Routine macroscopic purity assay
LC-HRMS (Q-TOF)	Excellent (with PFP column)	~1-5 ng/mL	Excellent (Exact Mass)	3-4 logs	Unknown impurity identification
LC-MS/MS (QqQ)	Excellent (with PFP column)	<0.1 ng/mL	Moderate (Targeted MRM)	5-6 logs	Trace-level impurity quantitation

The Self-Validating Experimental Protocol

To ensure rigorous scientific integrity, the following protocol is designed as a self-validating system. Every step is driven by specific chemical causality.

Causality Behind Experimental Choices:

• Solid Phase Extraction (SPE): If extracting the intermediate from a complex reaction matrix or environmental sample,2 are utilized[2]. Causality: Sulfonamides exhibit amphoteric properties; HLB polymeric sorbents provide superior recovery (typically >90%) across a wide pH range compared to traditional C18 silica.

• Chromatographic Column Selection: A3 is selected over a traditional C18 phase[3]. Causality: Sulfonamide regioisomers (Target vs. Impurity D) possess nearly identical hydrophobic profiles, causing co-elution on aliphatic C18 stationary phases. The PFP phase introduces orthogonal retention mechanisms—specifically π−π interactions, dipole-dipole moments, and hydrogen bonding—which effectively resolve the 2-methoxy-5-nitro regioisomer from the 4-methoxy-3-nitro target.

• Rapid Polarity Switching: Causality: The basic dimethylamine group of the target API and Impurities A, C, and D ionizes highly efficiently in Positive Electrospray Ionization (ESI+), yielding strong [M+H]+ precursors. However, Impurity B is a sulfonic acid. Sulfonic acids lack a basic site and undergo severe in-source fragmentation in ESI+, but yield a highly stable [M−H]− precursor in ESI-. Rapid polarity switching (e.g., 5-15 ms) ensures all impurities are captured in a single run.

Self-validating LC-MS/MS analytical workflow with rapid polarity switching.

Step-by-Step Methodology

• Standard Preparation: Prepare stock solutions of 4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide and its synthesized impurities in DMSO. Dilute to working concentrations (0.1–100 ng/mL) using a 50:50 mixture of Mobile Phase A and B to prevent solvent-shock at the column head.

• SPE Cleanup (If applicable): Condition an Oasis HLB cartridge with 3 mL Methanol followed by 3 mL Water. Load 1 mL of the aqueous sample matrix. Wash with 2 mL of 5% Methanol in Water. Elute the sulfonamides with 2 mL of 100% Methanol. Evaporate under nitrogen and reconstitute in 1 mL of initial mobile phase.

• UHPLC Separation:

  • Column: Core-shell PFP (100 x 2.1 mm, 2.6 µm) maintained at 40 °C.

  • Mobile Phase A: LC-MS grade Water + 0.1% Formic Acid.

  • Mobile Phase B: LC-MS grade Methanol + 0.1% Formic Acid.

  • Gradient: 10% B hold for 1 min, ramp to 90% B over 7 mins, hold for 2 mins, return to 10% B. Flow rate: 0.4 mL/min.

• Mass Spectrometry (Dynamic MRM): Operate the Triple Quadrupole mass spectrometer with a desolvation temperature of 250 °C and a heater block at 400 °C. Enable rapid polarity switching.

Quantitative Data & MRM Parameters

The fragmentation mechanics of these compounds are highly predictable. In ESI+, the primary Collision-Induced Dissociation (CID) pathway for the target compound ( m/z 261.1) is the cleavage of the S-N bond, resulting in the neutral loss of dimethylamine (45 Da) to yield a product ion at m/z 216.0. Increasing the collision energy forces the secondary extrusion of SO2​ (64 Da), yielding the m/z 152.0 qualifier ion.

Table 2: Optimized MRM Transitions and Collision Energies (CE)

Compound	Polarity	Precursor Ion ( m/z )	Quantifier Ion ( m/z )	Qualifier Ion ( m/z )	CE (Quant/Qual)
Target API Intermediate	ESI+	261.1 [M+H]+	216.0	152.0	15 V / 30 V
Impurity A (Un-nitrated)	ESI+	216.1 [M+H]+	171.0	107.0	15 V / 28 V
Impurity B (Hydrolysis)	ESI-	232.0 [M−H]−	152.0	108.0	-20 V / -35 V
Impurity C (Monomethyl)	ESI+	247.0 [M+H]+	216.0	152.0	12 V / 30 V
Impurity D (Regioisomer)*	ESI+	261.1 [M+H]+	216.0	152.0	15 V / 30 V

*Note: Impurity D shares identical mass transitions with the Target. Absolute quantitation relies entirely on the successful baseline chromatographic separation provided by the PFP column.

Conclusion

For the rigorous characterization of 4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide and its process impurities, LC-MS/MS (Triple Quadrupole) paired with a PFP stationary phase represents the most authoritative analytical strategy. By leveraging orthogonal chromatographic retention mechanisms and rapid polarity switching, this workflow successfully resolves isobaric regioisomers while providing the trace-level sensitivity required for genotoxic impurity control in modern drug development.

References

• US9428504B2 - 7-hydroxy-spiropipiperidine indolinyl antagonists of P2Y1 receptor. Google Patents.
• A sensitive and repeatable method for characterization of sulfonamides and trimethoprim in honey using QuEChERS extracts. Shimadzu.
• ANALYSIS OF SULFONAMIDE RESIDUES IN REAL HONEY SAMPLES USING LIQUID CHROMATOGRAPHY WITH FLUORESCENCE AND TANDEM MASS SPECTROMETRY. Molnar Institute.
• Analysis of Sulfonamide Drugs in Water Using Agilent Bond Elut HLB Cartridges and LC/MS/MS. LabRulez LCMS.

Sources

• 1. US9428504B2 - 7-hydroxy-spiropipiperidine indolinyl antagonists of P2Y1 receptor - Google Patents [patents.google.com]
• 2. molnar-institute.com [molnar-institute.com]
• 3. shimadzu.com [shimadzu.com]

Structural Validation of 4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide: A Comparative Analytical Guide

For researchers and drug development professionals working with substituted benzenesulfonamides, confirming exact regiochemistry is a critical quality control step. The compound 4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide (CAS: 99363-02-7) presents a unique analytical challenge: it contains three distinct functional groups (sulfonamide, nitro, and methoxy) on a single benzene ring.

This guide objectively compares the analytical modalities available for validating this structure and provides a self-validating, step-by-step 1 H NMR protocol grounded in electronic causality and spin-spin coupling mechanics.

Analytical Modality Comparison

While multiple techniques can confirm the presence of specific functional groups or molecular weight, they differ vastly in their ability to resolve exact regiochemistry (e.g., distinguishing the 3-nitro regioisomer from a 2-nitro or 5-nitro variant).

Analytical Modality	Primary Output	Regiochemical Resolution	Structural Validation Capability for this Compound
1 H NMR	Proton environments, J-coupling, integrals	High	Definitive. Resolves the exact 1,2,4-trisubstituted aromatic pattern and quantifies functional groups via integration.
13 C NMR	Carbon backbone	Moderate	Confirms carbon count (9 carbons), but quaternary carbons (C1, C3, C4) require long acquisition times and lack direct connectivity data without 2D NMR.
LC-MS/MS	Exact mass, fragmentation	Low	Confirms molecular weight (m/z 261.05 [M+H] + ) and functional groups, but cannot easily distinguish between positional isomers.

Given the limitations of mass spectrometry in resolving positional isomers, 1 H NMR stands as the gold standard for validating the structural integrity of this specific molecule.

The Logic of 1 H NMR Structural Elucidation

To move beyond merely matching peaks, we must understand the causality behind the chemical shifts ( δ ) and coupling constants ( J ). The energy absorbed by nuclei is highly sensitive to their local electronic environment[1].

The Aliphatic Signatures

• Methoxy Group (-OCH 3​ ): Oxygen is highly electronegative, deshielding the adjacent methyl protons. Methoxy groups reliably present as a sharp singlet integrating to 3H, typically between 3.5 and 4.5 ppm[2]. In this compound, the electron-withdrawing effects of the nitro and sulfonamide groups push this shift slightly downfield to ~3.95 ppm .

• N,N-Dimethyl Group (-N(CH 3​ ) 2​ ): The two methyl groups attached to the sulfonamide nitrogen are chemically equivalent at room temperature. They appear as a dominant singlet integrating to 6H at ~2.75 ppm .

The Aromatic Spin System (Electronic Causality)

The aromatic protons of benzenesulfonamides typically resonate between 7.0 and 8.5 ppm[3]. The specific 1,2,4-trisubstituted pattern of the remaining protons (H-2, H-5, H-6) provides an unmistakable fingerprint:

• H-2 (Highly Deshielded): Located between two strong electron-withdrawing groups (-NO 2​ and -SO 2​ NMe 2​ ), H-2 is severely deshielded. It only has a meta-neighbor (H-6), resulting in a doublet with a small coupling constant ( J≈2.0 Hz) at ~8.40 ppm .

• H-5 (Shielded): Located ortho to the electron-donating methoxy group, H-5 is the most shielded aromatic proton. It couples with its ortho-neighbor (H-6), appearing as a doublet ( J≈8.5 Hz) at ~7.20 ppm .

• H-6 (Intermediate): Located ortho to the sulfonamide and meta to the nitro group. It couples with both H-5 (ortho, J≈8.5 Hz) and H-2 (meta, J≈2.0 Hz), appearing as a doublet of doublets (dd) at ~8.05 ppm .

Quantitative Expected Data

Proton Assignment	Chemical Shift ( δ , ppm)	Multiplicity	Coupling Constant ( J , Hz)	Integration
-N(CH 3​ ) 2​	~2.75	Singlet (s)	-	6H
-OCH 3​	~3.95	Singlet (s)	-	3H
H-5 (Aromatic)	~7.20	Doublet (d)	~8.5	1H
H-6 (Aromatic)	~8.05	Doublet of doublets (dd)	~8.5, ~2.0	1H
H-2 (Aromatic)	~8.40	Doublet (d)	~2.0	1H

Self-Validating Experimental Protocol

A robust protocol must act as a self-validating system. The following methodology ensures that any deviation from the expected structure is immediately flagged by internal controls.

Step 1: Sample Preparation

• Action: Dissolve 10–15 mg of the compound in 0.6 mL of deuterated chloroform (CDCl 3​ ).

• Causality: CDCl 3​ is strictly chosen over DMSO-d 6​ for this specific molecule. The residual solvent peak of DMSO-d 6​ occurs at 2.50 ppm, which risks overlapping with or distorting the baseline of the critical N,N-dimethyl singlet (~2.75 ppm). CDCl 3​ (residual peak at 7.26 ppm) safely avoids the aliphatic region.

Step 2: Acquisition Parameters

• Action: Acquire 16 to 32 scans on a 400 MHz (or higher) spectrometer. Set the relaxation delay (d1) to 2.0 seconds.

• Causality: The 2-second delay ensures complete longitudinal relaxation (T1) of the highly equivalent methyl protons. Failing to allow complete relaxation will skew the integration ratios, destroying the internal validation mechanism.

Step 3: Processing & Phase Correction

• Action: Apply rigorous manual phase correction and a zero-order baseline correction.

• Causality: A perfectly flat baseline is non-negotiable. Integration relies on the area under the curve; a rolling baseline will artificially inflate or deflate the proton counts.

Step 4: The Internal Validation Check

• Action: Calibrate the integral of the methoxy peak (~3.95 ppm) to exactly 3.00 .

• Validation Gate: If the structural integrity is intact, the system must self-validate:

  • The N,N-dimethyl peak must integrate to 6.00 ( ±0.05 ).

  • The sum of the three aromatic protons must integrate to 3.00 ( ±0.05 ).

  • Total integral must equal 12H . Any deviation indicates degradation, incomplete synthesis, or the presence of a different regioisomer.

Workflow Visualization

Fig 1. Logical workflow for the 1H NMR structural validation of the target benzenesulfonamide.

References

• [3] Interpreting Complex NMR Spectra of Substituted Benzenesulfonamides - Benchchem. 3

• [1] 1H NMR Chemical Shifts - Oregon State University.1

• [2] Methoxy groups just stick out - ACD/Labs. 2

Sources

• 1. 1H NMR Chemical Shift [sites.science.oregonstate.edu]
• 2. acdlabs.com [acdlabs.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Efficacy Comparison of P2Y1 Antagonists Synthesized from 4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide

Executive Summary & Clinical Context

The purinergic P2Y1 receptor is a Gq-coupled G-protein-coupled receptor (GPCR) that plays a critical role in adenosine diphosphate (ADP)-induced platelet aggregation. While targeting the sister receptor, P2Y12, with drugs like clopidogrel is a clinically validated antithrombotic strategy, it is frequently associated with an elevated risk of bleeding [1]. Consequently, selective P2Y1 antagonism has emerged as a highly promising alternative, offering robust antithrombotic efficacy with a significantly improved safety margin.

Historically, the development of P2Y1 antagonists has been hindered by poor pharmacokinetic (PK) properties. Nucleotide analogues (e.g., MRS2500) lack oral bioavailability, and early non-nucleotide allosteric modulators (e.g., BPTU) suffered from poor aqueous solubility [2][3]. To overcome these limitations, structural optimization led to the development of 7-hydroxy-spiropiperidine indolinyl derivatives . The synthesis of these advanced candidates relies heavily on the critical intermediate 4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide (often designated as Intermediate 21B in synthetic pathways), which introduces a sulfonamide moiety that dramatically enhances both target affinity and oral bioavailability [1][4].

This guide objectively compares the efficacy, pharmacokinetic profiles, and safety of these novel spiropiperidine indolinyl antagonists against established P2Y1 reference compounds, providing actionable, self-validating experimental protocols for preclinical evaluation.

Mechanistic Grounding: The P2Y1 Signaling Axis

To understand why the structural evolution of these antagonists matters, we must first examine the causality of the signaling pathway. P2Y1 activation by ADP triggers a Gq-mediated cascade. The cleavage of phosphatidylinositol 4,5-bisphosphate (PIP2) by Phospholipase C-β (PLC-β) generates inositol triphosphate (IP3), which subsequently mobilizes intracellular calcium ( Ca2+ ). This transient calcium spike is the mandatory first step in platelet shape change and aggregation.

By utilizing an allosteric binding pocket distinct from the highly polar ADP orthosteric site, spiropiperidine indolinyl derivatives successfully halt this cascade without competing with high local concentrations of endogenous nucleotides.

Fig 1: P2Y1 signaling cascade and the allosteric blockade mechanism.

Efficacy and Performance Comparison

The integration of the 4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide precursor into the spiropiperidine indoline scaffold yields compounds (e.g., Compound 3e) that solve the "solubility vs. potency" paradox that plagued earlier generations [4].

Below is a quantitative comparison of the novel derivatives against standard pharmacological probes.

Table 1: Quantitative Comparison of P2Y1 Antagonists

Parameter	MRS2500 [2]	BPTU [3]	Spiropiperidine Indolinyls [4]
Chemical Class	Nucleotide Analogue	Diaryl Urea	7-Hydroxy-Spiropiperidine
Binding Mechanism	Orthosteric	Allosteric	Allosteric
In Vitro Potency ( IC50​ )	~1.0 nM	6.0 nM	< 10.0 nM
Aqueous Solubility	High	Very Poor	Moderate to High
Oral Bioavailability (F%)	< 5% (IV Administration Only)	~18%	> 30%
In Vivo Efficacy	High (Reduces thrombus weight)	Moderate (Limited by PK)	High (Comparable to Clopidogrel)
Bleeding Risk Profile	Moderate	Low	Low (Superior to P2Y12 inhibitors)

Analysis of Causality:

• MRS2500 is highly potent but its highly charged phosphate groups prevent intestinal absorption, restricting it to a purely experimental intravenous tool [2].

• BPTU proved that allosteric modulation was possible, but its extreme lipophilicity resulted in high plasma protein binding and poor oral exposure [3].

• Spiropiperidine Indolinyls utilize the sulfonamide geometry derived from 4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide to introduce polar surface area without sacrificing the hydrophobic interactions required for the allosteric pocket. This specific structural optimization directly causes the observed jump in oral bioavailability (>30%) while maintaining single-digit nanomolar potency [1][4].

Self-Validating Experimental Protocols

To ensure scientific integrity, the evaluation of these compounds must utilize self-validating assay systems. The following workflows incorporate internal controls to guarantee that observed antiplatelet effects are genuinely mediated by P2Y1 antagonism and not off-target cytotoxicity.

Fig 2: Preclinical evaluation workflow for novel P2Y1 antagonists.

Protocol A: In Vitro Calcium Mobilization Assay (FLIPR)

Purpose: To quantify the IC50​ of the synthesized antagonist by measuring the blockade of ADP-induced intracellular calcium release.

• Cell Preparation: Plate 1321N1 human astrocytoma cells stably expressing the recombinant human P2Y1 receptor at 2×104 cells/well in a 384-well clear-bottom plate. Incubate overnight at 37°C.

• Dye Loading: Remove media and add 20 µL of Calcium-4 assay buffer (Molecular Devices). Self-Validation Step: Include untransfected 1321N1 cells as a negative control to rule out endogenous receptor interference. Incubate for 45 mins at 37°C.

• Compound Addition: Add 10 µL of the spiropiperidine indolinyl test compound (serial dilutions from 10 µM to 0.1 nM).

  • Control: Use MRS2500 (100 nM) as a positive control for complete P2Y1 blockade.

  • Baseline Read: Record baseline fluorescence for 10 seconds prior to agonist addition to ensure the test compound does not possess intrinsic agonistic activity.

• Agonist Stimulation: Inject 10 µL of ADP ( EC80​ concentration, typically ~30 nM) using the FLIPR Tetra system.

• Data Acquisition & Analysis: Record peak fluorescence (Ex 485 nm / Em 525 nm). Calculate the IC50​ using a 4-parameter logistic non-linear regression model.

Protocol B: In Vivo FeCl3​ -Induced Arterial Thrombosis Model

Purpose: To assess the oral antithrombotic efficacy and bleeding liability of the compound.

• Dosing: Fast adult Sprague-Dawley rats overnight. Administer the spiropiperidine indolinyl compound (e.g., 3, 10, and 30 mg/kg) via oral gavage (PO).

  • Controls: Administer vehicle (0.5% methylcellulose) as a negative control, and Clopidogrel (10 mg/kg PO) as a clinical benchmark.

• Surgical Preparation: Two hours post-dose, anesthetize the rats. Isolate the carotid artery and place a Doppler flow probe to monitor blood flow.

• Thrombosis Induction: Apply a filter paper saturated with 35% FeCl3​ to the adventitial surface of the artery for 3 minutes. Remove and wash the area with saline.

• Efficacy Readout: Monitor blood flow for 60 minutes. Record the "Time to Occlusion" (TTO), defined as zero blood flow for >2 minutes. Causality Note: Effective P2Y1 blockade will significantly prolong TTO compared to vehicle.

• Safety Readout (Bleeding Time): Concurrently, perform a tail transection (2 mm from the tip) and immerse the tail in 37°C saline. Record the time until bleeding stops completely.

  • Validation: The test compound should demonstrate a TTO comparable to Clopidogrel, but with a significantly shorter tail bleeding time, validating the superior safety profile of P2Y1 over P2Y12 antagonism [4].

References

• US Patent 9,428,504 B2. 7-hydroxy-spiropipiperidine indolinyl antagonists of P2Y1 receptor. Google Patents.
• Hechler B, et al. MRS2500[2-Iodo-N6-methyl-(N)-methanocarba-2′-deoxyadenosine-3′,5′-bisphosphate], a Potent, Selective, and Stable Antagonist of the Platelet P2Y1 Receptor with Strong Antithrombotic Activity in Mice. Journal of Pharmacology and Experimental Therapeutics (PMC).
• Mañé N, et al. BPTU, an allosteric antagonist of P2Y1 receptor, blocks nerve mediated inhibitory neuromuscular responses in the gastrointestinal tract of rodents. Neuropharmacology (PubMed).
• Jeon YT, et al. Identification of 1-{2-[4-chloro-1'-(2,2-dimethylpropyl)-7-hydroxy-1,2-dihydrospiro[indole-3,4'-piperidine]-1-yl]phenyl}-3-{5-chloro-[1,3]thiazolo[5,4-b]pyridin-2-yl}urea, a potent, efficacious and orally bioavailable P2Y(1) antagonist as an antiplatelet agent. Bioorganic & Medicinal Chemistry Letters (PubMed).

A Senior Application Scientist's Guide: Benchmarking 4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide Against 4-methoxybenzenesulfonyl chloride for Amine Functionalization

Audience: Researchers, scientists, and drug development professionals.

In the intricate process of drug discovery and fine chemical synthesis, the precise modification of amine functionalities is a critical step. The choice of sulfonating agent for this purpose is not merely a practical consideration but a strategic decision that influences reaction selectivity, yield, and overall synthetic efficiency. This guide provides a data-centric comparison between the classical workhorse, 4-methoxybenzenesulfonyl chloride (MBS-Cl), and a promising alternative, 4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide. Our objective is to furnish the research community with the necessary insights to select the optimal tool for their specific synthetic challenges, grounded in established chemical principles and experimental evidence.

The Reagents: A Tale of Two Electrophiles

The 4-methoxybenzenesulfonyl (MBS) moiety is a valued protecting group for amines, offering a balance of stability and cleavability.[1][2] The method of its installation, however, presents a critical choice for the synthetic chemist.

• 4-methoxybenzenesulfonyl chloride (MBS-Cl): This is the traditional reagent for introducing the MBS group. As a sulfonyl chloride, it is characterized by a highly electrophilic sulfur atom, making it extremely reactive towards nucleophiles like amines.[3][4] This high reactivity, while beneficial for driving reactions to completion, is also the source of its primary drawbacks: moisture sensitivity, which can lead to decomposition into the corresponding sulfonic acid, and the production of corrosive hydrogen chloride (HCl) gas as a byproduct.[5][6]

• 4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide: This reagent presents a more nuanced approach. The leaving group is a dimethylamide anion, which is significantly less labile than a chloride ion. This inherently lower reactivity profile suggests a milder reagent, potentially offering greater selectivity in the presence of multiple nucleophilic sites. The electron-withdrawing nitro group on the aromatic ring serves to increase the electrophilicity of the sulfur atom, compensating to some extent for the less reactive leaving group.

Performance Metrics: A Head-to-Head Comparison

To objectively evaluate these two reagents, we must consider several key performance indicators in a typical sulfonylation reaction with a primary amine. The following table summarizes these metrics based on established reactivity patterns of analogous compounds.

Table 1: Comparative Performance in Amine Sulfonylation

Parameter	4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide	4-methoxybenzenesulfonyl chloride (MBS-Cl)
Reactivity Profile	Moderate; requires activation	High; reacts rapidly
Typical Reaction Time	4 - 16 hours	0.5 - 4 hours
Byproduct	N,N-dimethylamine (volatile, non-corrosive)	Hydrogen Chloride (corrosive gas)[5]
Base Requirement	Strong, non-nucleophilic base (e.g., DBU, NaH)	Tertiary amine base (e.g., Pyridine, Triethylamine)[7][8]
Substrate Scope	Ideal for acid-sensitive or complex substrates	Suitable for robust, simple amines
Handling & Stability	Generally a stable solid	Moisture-sensitive solid; corrosive[5][6]

Expert Insights: The choice of base is a critical point of differentiation. MBS-Cl reactions are typically run with scavenger bases like triethylamine or pyridine to neutralize the HCl byproduct.[7][8] In contrast, the lower reactivity of 4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide necessitates the use of a stronger, non-nucleophilic base, not as a scavenger, but as a crucial activator to facilitate the departure of the dimethylamide leaving group.

Experimental Protocols: Putting Theory into Practice

The following protocols outline the sulfonylation of a generic primary amine (R-NH₂) to illustrate the practical differences in methodology.

Protocol 1: Sulfonylation using 4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide

• To a stirred solution of the primary amine (1.0 eq) in anhydrous acetonitrile (0.2 M), add 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) (1.5 eq) at room temperature under an inert atmosphere (N₂ or Ar).

• Add 4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide (1.2 eq) in a single portion.

• Stir the reaction mixture at 40-50 °C and monitor progress by TLC or LC-MS.

• Upon completion, cool the mixture to room temperature and concentrate under reduced pressure.

• Partition the residue between ethyl acetate and a mild aqueous acid (e.g., 1 M NH₄Cl).

• Separate the organic layer, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate to yield the crude sulfonamide for further purification.

Protocol 2: Sulfonylation using 4-methoxybenzenesulfonyl chloride (MBS-Cl)

• Dissolve the primary amine (1.0 eq) and triethylamine (1.5 eq) in anhydrous dichloromethane (0.2 M) in a flask under an inert atmosphere.

• Cool the solution to 0 °C using an ice bath.

• Add 4-methoxybenzenesulfonyl chloride (1.1 eq) portion-wise, maintaining the temperature at 0 °C.

• Allow the reaction to warm to room temperature and stir until completion as monitored by TLC or LC-MS.

• Quench the reaction by adding water.

• Separate the organic layer and wash sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate to yield the crude sulfonamide.

Mechanistic Rationale and Workflow Visualization

The divergent reaction conditions are a direct consequence of the reagents' different mechanisms. MBS-Cl undergoes a direct nucleophilic attack, whereas the sulfonamide reagent likely requires base-mediated activation.

Caption: Contrasting reaction workflows for amine sulfonylation.

Conclusive Recommendations for the Synthetic Chemist

The selection between these two reagents should be driven by the specific demands of the synthetic target.

• Choose 4-methoxybenzenesulfonyl chloride (MBS-Cl) when working with simple, robust amine substrates where reaction speed and cost are primary considerations. Its high reactivity ensures rapid conversion, but be prepared for a more rigorous workup to neutralize and remove acidic byproducts.

• Choose 4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide for syntheses involving complex molecules with multiple functional groups, particularly those sensitive to acid. While it may require longer reaction times and stronger bases, the payoff is a cleaner reaction profile, a non-corrosive byproduct, and potentially higher selectivity, which can significantly simplify purification and preserve molecular integrity in late-stage functionalization.

By understanding the inherent properties and reactivity profiles of each reagent, researchers can strategically enhance the efficiency and success of their synthetic endeavors.

References

• PrepChem.com. Synthesis of 4-methoxybenzenesulfonamide. [Link]

• Perlovich, G. L., et al. (2009). Thermodynamic and structural aspects of 10 sulfonamide molecules. Journal of Pharmaceutical Sciences, 98(12), 4738-4753.

• Stenfors, B. A., & Ngassa, F. N. (2021). The Synthesis and Crystallographic Characterization of 4-Methylbenzenesulfonamide Derivatives. European Journal of Chemistry, 12(2), 109-116. [Link]

• PubChem. 4-Methoxybenzenesulfonyl chloride | C7H7ClO3S | CID 7401. [Link]

• Chakraborty, S., et al. (2018). Recent advances in synthesis of sulfonamides: A review. Chemistry & Biology Interface, 8(4), 193-219.

• García Ruano, J. L., Parra, A., Yuste, F., & Mastranzo, V. M. (2008). Mild and General Method for the Synthesis of Sulfonamides. Synthesis, 2008(02), 311-312. [Link]

• Oblazny, M., & Hamaker, C. (2025). Structural Comparison of Three N-(4-Methoxyphenyl)-Nitrobenzenesulfonamide Derivatives. Crystals, 15(8), 673. [Link]

• Wuts, P. G. M. (2014). Greene's Protective Groups in Organic Synthesis. John Wiley & Sons.
• Youn, S. W. (2012). Regioselective Synthesis of 3-Arylindoles from N-Ts-Anilines and Styrenes. Organic Letters, 14(4), 996-999.
• Horita, K., Yoshioka, T., Tanaka, T., & Yonemitsu, O. (1986). On the selectivity of deprotection of benzyl, mpm (4-methoxybenzyl) and dmpm (3,4-dimethoxybenzyl) protecting groups for hydroxy functions. Tetrahedron, 42(11), 3021-3028.

• National Center for Biotechnology Information. 4-Methoxy-3-nitrobenzenesulfonamide. [Link]

• Muttenthaler, M., et al. (2019). Facile removal of 4-methoxybenzyl protecting group from selenocysteine. Journal of Peptide Science, 25(10), e3209. [Link]

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• 1. Preparation and Applications of 4-Methoxybenzyl Esters in Organic Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Facile removal of 4-methoxybenzyl protecting group from selenocysteine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. CAS 98-68-0: 4-Methoxybenzenesulfonyl chloride [cymitquimica.com]
• 4. 4-Methoxybenzenesulfonyl chloride | C7H7ClO3S | CID 7401 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. fishersci.com [fishersci.com]
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Comparative analysis of sulfonamide linkers: 4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide alternatives

As a Senior Application Scientist specializing in medicinal chemistry and rational drug design, I frequently encounter the challenge of optimizing linker regions in bisubstrate analogues and bifunctional molecules. The 4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide motif has historically served as a powerful baseline linker, particularly for bridging distinct binding pockets in complex targets like viral methyltransferases and histone deacetylases (HDACs)[1][2].

However, a linker is never just a passive structural bridge; it is an active participant in target engagement, metabolic stability, and overall pharmacokinetics. Relying solely on the baseline N,N-dimethyl-3-nitrobenzenesulfonamide motif often introduces metabolic liabilities and limits hydrogen-bonding potential. In this guide, we will objectively compare this baseline against modern structural alternatives, providing the causality behind these modifications and the self-validating experimental protocols required to evaluate them.

Mechanistic Profiling: The Baseline vs. Alternatives

To understand why we must explore alternatives, we must first deconstruct the functional mechanics of the baseline 4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide linker.

• Geometric Projection: The tetrahedral geometry of the sulfonamide sulfur atom projects the attached aromatic ring at an angle of approximately 104°. This specific vector is critical. For example, in SARS-CoV-2 nsp14 N7-methyltransferase (N7-MTase) inhibitors, this angle perfectly directs the aromatic cap mimic into the target's cap-binding pocket[1][3].

• Electronic Tuning: The electron-withdrawing 3-nitro group and the electron-donating 4-methoxy group create a highly polarized aromatic system, enhancing π−π stacking interactions within hydrophobic pockets.

• The Liability: The N,N-dimethyl substitution lacks a hydrogen bond donor, leaving potential binding energy on the table. Furthermore, the 3-nitro group is a known metabolic liability; in vivo, nitroreductases can reduce the nitro group to a highly reactive, electrophilic nitroso derivative, leading to hepatotoxicity and mutagenic effects[4].

The Alternatives

By applying bioisosteric replacement and steric modifications, we can design superior alternatives:

• N-Alkyl/N-H Modifications (e.g., N-ethyl): Replacing the tertiary N,N-dimethyl group with a secondary N-ethyl sulfonamide unlocks a critical hydrogen bond donor. This single N-H bond can engage backbone carbonyls or acidic residues (like Asp/Glu) in the target channel, drastically lowering the IC50​ [1].

• Electronic Bioisosteres (e.g., CF3​ replacing NO2​ ): Substituting the toxic nitro group with a trifluoromethyl ( CF3​ ) group maintains the necessary electron-withdrawing properties and steric bulk while completely eliminating the nitroreductase liability[4].

• Planar Scaffold Hops (e.g., Amides): Used primarily as negative controls. Replacing the tetrahedral sulfonamide with a planar amide (~120° dihedral angle) typically results in a complete loss of activity due to severe steric clashes within the binding channel[3].

Comparative Performance Data

The following table summarizes the quantitative and qualitative performance of these linker motifs when applied to a bisubstrate analogue targeting a viral MTase.

Linker Motif	Dihedral Geometry	H-Bond Donor Capacity	Metabolic Liability	Target Affinity Impact (nsp14 model)
4-MeO-N,N-dimethyl-3-NO2-PhSO2 (Baseline)	Tetrahedral (~104°)	None (Tertiary)	High (Nitro reduction)	Moderate (Standard cap mimic)
4-MeO-N-ethyl-3-NO2-PhSO2	Tetrahedral (~104°)	Yes (Secondary N-H)	High (Nitro reduction)	High (N-H engages target residues)
4-MeO-N-ethyl-3-CF3-PhSO2	Tetrahedral (~104°)	Yes (Secondary N-H)	Low (Metabolically stable)	High (Maintains EWG effects)
Amide Bioisostere	Planar (~120°)	Yes (Amide N-H)	Low	Complete loss of activity

Structural Optimization Workflow

Workflow for structural optimization and biological validation of sulfonamide linker alternatives.

Self-Validating Experimental Protocols

To rigorously evaluate these linkers, we must employ a self-validating system. A functional IC50​ assay alone is insufficient, as it cannot differentiate between true target engagement and non-specific aggregation. The protocol below pairs a highly controlled synthesis step with orthogonal biophysical validation.

Protocol A: Synthesis of Substituted Sulfonamide Linkers

Causality: The use of anhydrous THF and pyridine is critical. Pyridine acts not only as a catalyst but as an acid scavenger, neutralizing the HCl byproduct generated during sulfonylation. Without it, the amine nucleophile would protonate, halting the reaction[5].

• Preparation: Dissolve the core amine scaffold (e.g., adenosine mimic, 1.0 eq) in anhydrous THF (0.1 M concentration) under a nitrogen atmosphere.

• Base Addition: Add anhydrous pyridine (2.0 eq) to the solution. Cool the reaction vessel to 0 °C using an ice bath to control the exothermic nature of the reaction and minimize degradation.

• Sulfonylation: Dropwise, add the selected sulfonyl chloride (e.g., 4-methoxy-3-trifluoromethylbenzenesulfonyl chloride, 1.2 eq) dissolved in a minimal amount of THF[2].

• Propagation: Remove the ice bath and allow the reaction to stir at room temperature for 1–16 hours. Monitor completion via LC-MS.

• Workup: Quench the reaction with distilled water. Extract the aqueous layer three times with Ethyl Acetate (EtOAc). Wash the combined organic layers with 1 N HCl (to remove residual pyridine), saturated NaHCO3​ , and brine. Dry over Na2​SO4​ and purify via flash column chromatography.

Protocol B: Orthogonal Validation (Biochemical + Biophysical)

Causality: By pairing a radiometric assay with a Thermal Shift Assay (TSA), we ensure that any observed inhibition is strictly due to the geometric and electronic properties of the linker stabilizing the folded protein state[1].

• Functional Radiometric Assay: Incubate the target enzyme (e.g., nsp14) with 3H -S-adenosylmethionine ( 3H -SAM), RNA substrate, and varying concentrations of the synthesized linker-compound. Quench after 30 minutes and measure tritium transfer via scintillation counting to determine the IC50​ .

• Biophysical Thermal Shift Assay (TSA):

  • Prepare a master mix containing the target protein (2 μ M) and SYPRO Orange dye (5x) in assay buffer.

  • Add the test compound at a concentration of 10x its calculated IC50​ .

  • Subject the plate to a temperature gradient (25 °C to 95 °C at 0.5 °C/min) in a qPCR machine, monitoring fluorescence in the FRET channel.

• Validation Check: A structurally optimized linker (like the N-ethyl- CF3​ alternative) must demonstrate both a low nanomolar IC50​ and a positive melting temperature shift ( ΔTm​>2 °C). The planar amide negative control should show no ΔTm​ shift, proving the necessity of the sulfonamide's tetrahedral geometry.

Binding Mechanics Visualization

Geometric bridging mechanism of the sulfonamide linker between distinct binding pockets.

Conclusion

While 4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide is a highly effective baseline linker for establishing initial structure-activity relationships, it is rarely the optimal final candidate for clinical development. By thoughtfully applying N-alkyl substitutions to unlock hydrogen bonding and utilizing CF3​ bioisosteres to bypass nitroreductase liabilities, drug development professionals can significantly enhance both the affinity and the safety profile of their lead compounds.

References

• Title: Potent Inhibition of SARS-CoV-2 nsp14 N7-Methyltransferase by Sulfonamide-Based Bisubstrate Analogues. Source: Journal of Medicinal Chemistry - ACS Publications. URL: [Link]

• Title: Structure-guided optimization of adenosine mimetics as selective and potent inhibitors of coronavirus nsp14 N7-methyltransferases. Source: PubMed Central (PMC). URL: [Link]

• Title: Structure–Activity Studies on Bis-Sulfonamide SHIP1 Activators. Source: MDPI. URL: [Link]

• Title: Discovery of N-(4-(Benzyloxy)-phenyl)-sulfonamide Derivatives as Novel Antagonists of the Human Androgen Receptor Targeting the Activation Function 2. Source: Journal of Medicinal Chemistry - ACS Publications. URL: [Link]

• Title: 4-Acyl Pyrrole Capped HDAC Inhibitors: A New Scaffold for Hybrid Inhibitors of BET Proteins and Histone Deacetylases as Antileukemia Drug Leads. Source: Journal of Medicinal Chemistry - ACS Publications. URL: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Structure-guided optimization of adenosine mimetics as selective and potent inhibitors of coronavirus nsp14 N7-methyltransferases - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. pubs.acs.org [pubs.acs.org]

Cross-validation of analytical methods for testing 4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide purity

Title: Cross-Validation of Analytical Methods for Testing 4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide Purity

Introduction & Scientific Context

In modern drug development, ensuring the absolute purity of critical synthetic intermediates is paramount. 4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide (CAS: 99363-02-7) is a highly functionalized sulfonamide frequently utilized in the synthesis of complex therapeutics, including P2Y1 receptor antagonists[1]. Because impurities in such intermediates can propagate through synthetic pathways and compromise final active pharmaceutical ingredients (APIs), robust analytical method validation is essential.

Relying on a single analytical technique often introduces blind spots. For instance, High-Performance Liquid Chromatography with UV detection (HPLC-UV) is the industry standard for trace impurity detection, but it is fundamentally a relative technique. It assumes that all impurities share the same UV extinction coefficient as the parent compound—a dangerous assumption that can lead to purity overestimation if non-chromophoric impurities (e.g., residual solvents, inorganic salts) are present.

To achieve true scientific integrity, we must employ an orthogonal cross-validation strategy . By comparing the relative purity obtained via HPLC-UV against the absolute mass fraction determined by Quantitative Nuclear Magnetic Resonance (1H qNMR), we create a self-validating analytical system. When discrepancies arise, Liquid Chromatography-Mass Spectrometry (LC-MS) serves as the tie-breaker for structural elucidation[2].

Orthogonal Analytical Strategies: Causality & Mechanism

As outlined in the 3[3], a validated method must demonstrate specificity, accuracy, and precision. Here is the causality behind our chosen orthogonal techniques:

• HPLC-UV (Specificity & Sensitivity): The nitroaromatic ring of 4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide provides a strong chromophore at 254 nm. HPLC excels at separating structurally similar degradation products. However, its accuracy is entirely dependent on the availability of specific impurity reference standards to calculate relative response factors (RRFs).

• 1H qNMR (Absolute Accuracy): Unlike HPLC, qNMR is a primary ratio method. The signal intensity (integral) in an NMR spectrum is directly proportional to the number of atomic nuclei giving rise to that signal[4]. By comparing the integral of the analyte's methoxy protons against a certified internal standard, we calculate an absolute mass fraction without needing an identical reference standard for the analyte itself.

• LC-MS (Structural Identification): Used when HPLC and qNMR results diverge by ≥1.0% . LC-MS identifies co-eluting peaks or unexpected degradation products by providing exact mass and fragmentation data.

Comparative Performance Data

The following table summarizes the operational parameters and performance metrics of each technique when applied to sulfonamide purity testing.

Parameter	Stability-Indicating HPLC-UV	1H qNMR (Internal Standard)	LC-MS (ESI+)
Primary Output	Relative Area %	Absolute Mass Fraction (% w/w)	Structural ID (m/z) & Area %
Calibration Requirement	Specific Reference Standard	Universal Internal Standard (IS)	Specific Reference Standard
Sensitivity (LOD)	0.01 - 0.05%	0.5 - 1.0%	< 0.01%
Response Dependency	Extinction Coefficient ( ϵ )	Number of Nuclei (Protons)	Ionization Efficiency
Analysis Time	15 - 30 mins / injection	5 - 10 mins / scan	15 - 30 mins / injection
Key Limitation	Blind to non-UV absorbers	Lower sensitivity for trace impurities	Matrix effects (ion suppression)

Self-Validating Experimental Protocols

To ensure trustworthiness, every protocol must include internal system suitability checks. Below are the step-by-step methodologies for the cross-validation workflow.

Protocol 1: Stability-Indicating HPLC-UV Method

Objective: Quantify trace impurities and establish relative chromatographic purity. Causality: A gradient elution utilizing Trifluoroacetic acid (TFA) ensures sharp peak shapes by suppressing the ionization of any basic trace impurities, while the C18 stationary phase provides optimal hydrophobic retention for the sulfonamide core.

• Column & Mobile Phase: Equip the system with a C18 column (150 x 4.6 mm, 3.5 µm). Prepare Mobile Phase A (0.1% TFA in LC-MS grade Water) and Mobile Phase B (Acetonitrile).

• Gradient Elution: Program a gradient from 10% B to 90% B over 20 minutes. Set the flow rate to 1.0 mL/min and column temperature to 30°C.

• Sample Preparation: Accurately weigh 10.0 mg of 4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide and dissolve in 10.0 mL of diluent (50:50 Water:Acetonitrile) to achieve a 1.0 mg/mL concentration.

• Detection: Monitor UV absorbance at 254 nm.

• Self-Validation (System Suitability): Inject the sample solution five consecutive times. The method is valid only if the Relative Standard Deviation (RSD) of the main peak area is ≤2.0% , and the theoretical plate count is >5000 .

Protocol 2: 1H qNMR Absolute Purity Determination

Objective: Determine the absolute mass fraction of the compound in accordance with5[5]. Causality: Maleic acid is selected as the internal standard (IS) because its olefinic protons produce a sharp singlet at ~6.3 ppm, which falls perfectly into the empty spectral window between the analyte's methoxy protons (~3.9 ppm) and aromatic protons (7.0–8.5 ppm).

• Sample Preparation: Using a microbalance (accuracy 0.01 mg), weigh exactly ~20.00 mg of the analyte and ~10.00 mg of certified reference standard Maleic Acid into a clean vial.

• Solvation: Add 0.6 mL of deuterated dimethyl sulfoxide (DMSO-d6) and vortex until fully dissolved. Transfer to a 5 mm NMR tube.

• Acquisition Parameters:

  • Pulse Angle: 90° (ensures complete excitation of all spins).

  • Relaxation Delay (D1): Set to 30 seconds. Causality: D1 must be at least 5×T1max​ of the slowest relaxing proton to ensure quantitative recovery of magnetization before the next pulse.

  • Scans: 64 scans for a high signal-to-noise ratio.

• Data Processing & Calculation: Phase and baseline correct the spectrum. Integrate the Maleic acid peak ( Istd​ at 6.3 ppm, 2H) and the analyte's methoxy peak ( Ix​ at 3.9 ppm, 3H). Calculate purity ( Px​ ) using the formula:

  Px​=Istd​Ix​​×Nx​Nstd​​×Mstd​Mx​​×Wx​Wstd​​×Pstd​

  (Where N = number of protons, M = molar mass, W = weight, and P = purity).

Cross-Validation Logic & Decision Tree

The true power of this analytical suite lies in the comparative logic. If HPLC reports 99.5% purity but qNMR reports 96.0%, the Δ of 3.5% triggers an immediate investigation into non-chromophoric contaminants (e.g., residual water, inorganic salts, or aliphatic solvents) that HPLC cannot "see".

Caption: Cross-validation workflow for purity determination using orthogonal analytical techniques.

Conclusion

For complex intermediates like 4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide, singular analytical methods are insufficient for rigorous quality control. By coupling the trace-level separation power of HPLC-UV with the absolute, reference-free quantitation of 1H qNMR, researchers can confidently assign purity values. This cross-validation framework not only satisfies stringent ICH Q2(R2) regulatory expectations but also prevents downstream synthetic failures caused by undetected contaminants.

References

• Title: Quantitative NMR Spectroscopy. Source: acanthusresearch.com. URL: 4

• Title: ICH Q2 (R2) Validation of Analytical Procedures. Source: mastercontrol.com. URL: 3

• Title: A Comparative Guide to Purity Determination: Cross-Validation of HPLC and qNMR Results. Source: benchchem.com. URL: 2

• Title: ISO 24583:2022 - 1H qNMR Purity Determination for Food Compounds. Source: iteh.ai. URL: 5

• Title: US9428504B2 - 7-hydroxy-spiropipiperidine indolinyl antagonists of P2Y1 receptor. Source: google.com. URL: 1

Sources

• 1. US9428504B2 - 7-hydroxy-spiropipiperidine indolinyl antagonists of P2Y1 receptor - Google Patents [patents.google.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. mastercontrol.com [mastercontrol.com]
• 4. Quantitative NMR Spectroscopy - Acanthus Research [acanthusresearch.com]
• 5. standards.iteh.ai [standards.iteh.ai]

Safety & Regulatory Compliance

4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide proper disposal procedures

Standard Operating Procedure: Disposal and Thermal Destruction of 4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide

As a Senior Application Scientist overseeing chemical logistics and laboratory safety, I frequently encounter facilities that underestimate the disposal complexities of multi-functional organic intermediates. 4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide presents a unique dual-hazard profile due to its nitroaromatic and sulfonamide moieties. Mishandling its disposal not only risks severe regulatory penalties but also poses acute environmental and physical hazards.

This guide provides a self-validating, step-by-step protocol for researchers and drug development professionals to safely manage, segregate, and thermally destroy this compound.

Chemical Profiling & Hazard Causality

To design a fail-safe disposal protocol, we must first understand the molecular vulnerabilities of the compound. The presence of both a nitro group (-NO₂), which acts as an internal oxidant, and a sulfonamide group (-SO₂NR₂), which is biologically persistent, dictates our entire logistical approach[1].

Table 1: Quantitative Data & Operational Implications

Property	Value	Operational Implication
Chemical Name	4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide	Full nomenclature required for RCRA hazardous waste manifesting.
CAS Number	99363-02-7	Primary identifier for SDS and EPA tracking[1].
Molecular Formula	C₉H₁₂N₂O₅S	High heteroatom content (N, S) dictates the need for post-incineration flue gas scrubbing.
Molecular Weight	260.27 g/mol	Used by disposal facilities to calculate stoichiometric oxygen demand during thermal destruction.
Hazard Moieties	Nitro (-NO₂), Sulfonamide (-SO₂NR₂)	Prohibits sewer disposal; strictly requires isolation from reducing agents and combustible materials.

Causality Insight: Why is standard aqueous or landfill disposal strictly prohibited? The sulfonamide moiety is highly resistant to standard wastewater microbial degradation and can contribute to aquatic toxicity. Meanwhile, the nitroaromatic ring holds high potential energy. If inadvertently mixed with strong reducing agents in a general waste drum, it can initiate a runaway exothermic reaction.

Immediate Safety & Spill Response Protocols

Before initiating any disposal workflow, immediate safety parameters must be established.

• Personal Protective Equipment (PPE): Nitrile gloves (double-gloved), chemical splash goggles, and a flame-resistant lab coat.

• Spill Causality & Response: In the event of a spill, never use combustible absorbents like sawdust or paper towels. Why? The nitroaromatic compound can act as an oxidant. When combined with a high-surface-area organic fuel (sawdust), the activation energy for combustion is drastically lowered.

• Self-Validating Cleanup: Always use an inert, inorganic absorbent such as vermiculite or dry sand. Validation Step: After sweeping up the vermiculite, swab the spill area with a pH-neutral solvent (like ethanol) and visually inspect under UV light (if applicable) to confirm zero residual powder remains before declaring the area decontaminated.

Step-by-Step Disposal Operations

The following methodology ensures compliance with the 2[2], moving the material safely from the laboratory bench to final thermal destruction.

Phase 1: Point-of-Generation Segregation

• Isolate the Waste Stream: Dedicate a specific, chemically compatible high-density polyethylene (HDPE) container exclusively for sulfonamide/nitroaromatic solid waste.

• Verify Incompatibilities: Ensure no strong acids, bases, or reducing agents (e.g., sodium borohydride, lithium aluminum hydride) are placed in this container.

• Protocol Validation: Before sealing, check the waste log attached to the drum. If any unknown or incompatible chemical is listed, the drum must be quarantined immediately.

Phase 2: Packaging and Labeling

• Primary Containment: Seal the waste in a leak-proof HDPE container.

• Secondary Containment: Place the primary container inside a secondary containment bin lined with vermiculite to absorb any potential impact during transit.

• Regulatory Labeling: Affix a hazardous waste label detailing the exact chemical name, CAS number (99363-02-7), accumulation start date, and the hazard classes ("Toxic / Reactive Organic Solid").

Phase 3: High-Temperature Incineration

According to the 3[3], the only acceptable method for the complete destruction of nitroaromatic compounds is high-temperature incineration.

• The Mechanism: The waste is injected into a primary combustion chamber operating at >1000°C. This extreme thermal energy is required to cleave the strong C-N and C-S bonds.

• Flue Gas Scrubbing: Because the molecule contains nitrogen and sulfur, incineration generates hazardous NOₓ and SOₓ gases. The facility must route these gases through an alkaline scrubber (e.g., sodium hydroxide spray) to neutralize them into harmless salts (NaNO₃, Na₂SO₄) before atmospheric release.

Fig 1. Operational workflow for segregation, transport, and thermal destruction of the compound.

Fig 2. Mechanistic pathway of thermal degradation and subsequent flue gas neutralization.

Regulatory Compliance & Manifesting

Under the Resource Conservation and Recovery Act (RCRA), your facility is responsible for this chemical from "cradle to grave."

• EPA Identification: Ensure your facility has an active EPA ID number for generating hazardous waste[2].

• Uniform Hazardous Waste Manifest: When handing the waste over to a licensed transporter, you must initiate a manifest. This document tracks the waste to the incineration facility.

• Certificate of Destruction (CoD): Self-Validating Step: Do not close the loop on your internal audit until you receive the signed CoD from the incineration facility confirming that the 4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide has been thermally destroyed. File this document for a minimum of three years to satisfy EPA audit requirements.

References

• Title: 4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide, CAS# 99363-02-7 Source: Sinfoo Biotech URL
• Source: US Environmental Protection Agency (EPA)
• Title: Handbook on the Management of Munitions Response Actions (EPA 505-B-01-001)

Sources

• 1. 4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide,(CAS# 99363-02-7)|Sinfoo BIOCHEM [sinfoobiotech.com]
• 2. epa.gov [epa.gov]
• 3. epa.gov [epa.gov]

Comprehensive Safety and Handling Guide for 4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide

Executive Summary

In modern drug development, 4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide (CAS: 99363-02-7) serves as a critical synthetic intermediate, notably in the development of 7-hydroxy-spiropiperidine indolinyl antagonists targeting the P2Y1 receptor for thromboembolic disorders[1]. However, the combination of a nitroaromatic ring and a sulfonamide moiety presents specific occupational hazards, including skin sensitization, acute respiratory irritation, and potential systemic toxicity upon prolonged exposure [2].

This guide provides researchers and environmental health and safety (EHS) professionals with a field-proven, self-validating framework for the safe handling, operational processing, and disposal of this compound.

Chemical Profile & Hazard Causality

To implement effective Personal Protective Equipment (PPE), one must understand the mechanistic causality behind the chemical's hazards.

• The Nitroaromatic Motif: Nitro groups increase the lipophilicity of the molecule, facilitating rapid dermal absorption. If systemic absorption occurs, nitroaromatics can interfere with oxygen transport, though the primary acute risk for this specific solid is severe contact irritation.

• The Sulfonamide Motif: Sulfonamides are well-documented sensitizers. Repeated exposure to sulfonamide dust can induce allergic contact dermatitis or hypersensitivity pneumonitis.

• Physical State Risks: As a crystalline powder, static buildup during transfer can cause aerosolization, transforming a dermal hazard into a severe inhalation hazard [3].

Table 1: Quantitative Hazard and Physicochemical Summary

Property / Hazard Parameter	Specification / Value	Operational Implication
CAS Number	99363-02-7[4]	Unique identifier for inventory tracking.
Molecular Weight	260.27 g/mol [5]	Relevant for stoichiometric reaction planning.
GHS Classification	Skin Irrit. 2, Eye Irrit. 2, STOT SE 3[2]	Mandates strict barrier protection (skin/eyes/lungs).
Vapor Pressure	Negligible at 20°C	Primary airborne risk is particulate dust, not vapor.
Incompatible Materials	Strong reducing agents, strong oxidizers[6]	Segregate waste; risk of exothermic reduction of the -NO2 group.

Personal Protective Equipment (PPE) Matrix

To establish a self-validating safety system, PPE must be inspected prior to every use. Do not rely solely on the presence of PPE; verify its integrity.

• Hand Protection:

  • Specification: Disposable Nitrile gloves (minimum thickness: 0.11 mm).

  • Causality: Nitrile provides an excellent barrier against lipophilic organic powders.

  • Validation Step: Perform a visual inflation test (blow air into the glove and seal the cuff) to check for micro-punctures before donning. Double-glove if handling quantities >50 grams.

• Eye & Face Protection:

  • Specification: ANSI Z87.1-certified chemical splash goggles.

  • Causality: The compound causes Category 2 serious eye irritation[2]. Safety glasses with side shields are insufficient against aerosolized fine powders.

• Respiratory Protection:

  • Specification: N95 or P100 particulate respirator.

  • Causality: Required only if handling occurs outside of a certified chemical fume hood. The STOT SE 3 classification indicates respiratory tract irritation upon inhalation[2].

• Body Protection:

  • Specification: Flame-resistant (FR) lab coat with knit cuffs, full-length pants, and closed-toe non-porous shoes.

Operational Workflow & Logic

Workflow for the safe handling and emergency spill response of nitrobenzenesulfonamides.

Step-by-Step Methodologies

Protocol 1: Safe Weighing and Transfer

Static electricity is the primary enemy when handling sulfonamide powders. Aerosolization leads to EHS exposure and loss of valuable synthetic intermediates.

• Step 1: Verify the chemical fume hood is operational. The digital monitor should display a face velocity between 80 and 100 feet per minute (fpm) .

• Step 2: Wipe down the analytical balance and surrounding hood surface with a damp paper towel to increase local humidity, which naturally dissipates static charges.

• Step 3: Use an anti-static U-shaped weighing boat and a grounded, stainless-steel spatula. Avoid plastic spatulas, which generate static triboelectricity.

• Step 4: Open the chemical container slowly to prevent a vacuum-induced dust cloud.

• Step 5: Transfer the required mass. Once weighed, immediately cap the primary container and seal the weighing boat with a secondary lid or transfer it directly into the reaction vessel (e.g., a round-bottom flask containing THF and pyridine, as utilized in P2Y1 antagonist synthesis[1]).

Protocol 2: Emergency Spill Response (Solid Powder)

If a spill occurs outside the fume hood, immediate containment is required to prevent HVAC distribution of the irritating dust[7].

• Step 1: Isolate. Instruct all non-essential personnel to evacuate the immediate 10-foot radius.

• Step 2: Upgrade PPE. If the spill is >100g, the responder must don an N95/P100 respirator before approaching the spill.

• Step 3: Suppress Dust. Do not dry sweep. Lightly mist the spilled powder with a compatible solvent (e.g., isopropanol or water) to bind the particulate matter into a paste.

• Step 4: Collect. Use a disposable plastic scoop or chemically resistant absorbent pads to collect the dampened material.

• Step 5: Decontaminate. Wash the spill surface thoroughly with soap and water, as nitroaromatics can leave micro-residues that cause delayed contact dermatitis[6].

Protocol 3: Chemical Waste Disposal

Nitrobenzenesulfonamides must be segregated carefully to prevent unintended reactions in the waste stream.

• Step 1: Collect all solid waste (contaminated gloves, weighing boats, paper towels, and swept spill material) in a designated, heavy-duty polyethylene hazardous waste bag.

• Step 2: Liquid waste containing dissolved 4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide must be placed in a clearly labeled "Halogen-Free Organic Waste" carboy (unless chlorinated solvents were used in the reaction).

• Step 3: Critical Segregation: Never dispose of this compound in the same waste container as strong reducing agents (e.g., Sodium Borohydride, Lithium Aluminum Hydride). The exothermic reduction of the nitro group to an amine can over-pressurize the waste carboy and cause an explosion.

• Step 4: Affix a hazardous waste label detailing the exact chemical name and its primary hazards (Irritant, Sensitizer) before transferring to the EHS collection site.

References

• "4-Nitrobenzenesulfonamide | C6H6N2O4S | CID 22784 - PubChem." National Institutes of Health. Available at:[Link]

• "US9428504B2 - 7-hydroxy-spiropipiperidine indolinyl antagonists of P2Y1 receptor." Google Patents.

Sources

• 1. US9428504B2 - 7-hydroxy-spiropipiperidine indolinyl antagonists of P2Y1 receptor - Google Patents [patents.google.com]
• 2. 4-Nitrobenzenesulfonamide | C6H6N2O4S | CID 22784 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. fishersci.com [fishersci.com]
• 4. 4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide,(CAS# 99363-02-7)|Sinfoo BIOCHEM [sinfoobiotech.com]
• 5. 99363-02-7|4-Methoxy-N,N-dimethyl-3-nitrobenzenesulfonamide|BLD Pharm [bldpharm.com]
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